Cyclopentane, 1-butyl-2-propyl-

• CAS: 62199-50-2

Core Science & Biosynthesis

Engineering Multiply Alkylated Cyclopentanes (MACs) for Extreme-Environment Tribology

Executive Summary

For researchers transitioning from pharmaceutical formulation or drug development, the engineering of space lubricants presents a familiar paradigm. Just as drug efficacy relies on precise structure-activity relationships (SAR) and the careful selection of excipients to maintain active pharmaceutical ingredient (API) stability, space tribology depends on molecular architecture (the base oil) and additive solvency to formulate robust, degradation-resistant systems. This guide explores the synthesis, tribochemical dynamics, and formulation of Multiply Alkylated Cyclopentanes (MACs)—commercialized prominently as Pennzane™—which have become the gold standard for lubricating spacecraft mechanisms in ultrahigh vacuum (UHV) environments.

Molecular Architecture: The Structure-Property Causality

MACs are synthesized via the alkaline condensation of cyclopentadiene with aliphatic alcohols in the presence of a strong base, followed by catalytic hydrogenation to saturate the intermediates 1. This process yields a highly tunable mixture of di-, tri-, tetra-, or penta-alkylated cyclopentanes .

The resulting molecular architecture—a rigid cyclopentane core with multiple flexible alkyl arms—dictates its macroscopic properties:

• Ultra-Low Volatility: The high molecular weight and dense steric packing of the alkylated structure yield vapor pressures as low as

  Torr at 25°C, rivaling traditional perfluoropolyethers (PFPEs) [[2]]().

• Shear Stability: Unlike the linear polymer chains of PFPEs, which are highly susceptible to mechanical shearing, the cyclic core of MACs absorbs and dissipates mechanical stress, preventing wear-related breakdown under heavy loads 2.

Fig 1. Synthesis workflow and molecular engineering of MAC base oils.

Tribochemical Dynamics in Ultrahigh Vacuum

Space mechanisms frequently operate in boundary lubrication regimes where the fluid film is thinner than the surface asperities, making metal-to-metal contact inevitable. Historically, PFPEs (e.g., Fomblin Z-25) were the standard due to their broad temperature range . However, under the high Hertzian stress of boundary lubrication, PFPEs undergo catastrophic tribochemical degradation. The linear polymer chains cleave and react with nascent steel surfaces to form corrosive metal fluorides, which auto-catalyze further lubricant decomposition .

Conversely, MACs exhibit mild, predictable degradation. The hydrocarbon nature of MACs prevents the formation of corrosive byproducts. In accelerated life testing using a Vacuum Spiral Orbit Tribometer (SOT), MACs have demonstrated lifetimes up to 50 times longer than chemically similar PFPEs under room-temperature boundary conditions .

Fig 2. Tribochemical degradation pathways of MACs vs. PFPEs in vacuum.

Formulation Chemistry: Additive Solvency

A critical limitation of PFPEs is their extreme chemical inertness, which translates to poor solvency for performance additives 2. MACs, being synthetic hydrocarbons, readily accept a wide array of anti-wear and anti-corrosion additives.

Recent advancements have explored hydrocarbon-mimicking ionic liquids (e.g., P-SiSO) and solid additives like carbon nanotubes (CNTs) as multifunctional excipients in MACs. These additives form protective boundary films under vacuum, significantly reducing friction and wear while improving electrical conductivity for sliding electrical contacts 3, [[4]]().

Quantitative Performance Metrics

The table below summarizes the critical physical properties of standard MAC grades against a comparable Z-type PFPE, demonstrating the superior balance of viscosity and volatility achieved by MACs.

Property	Pennzane X-2000 (MAC)	Pennzane X-1000 (MAC)	UniFlor 8981 (Z-type PFPE)
Molecular Structure	Tri-substituted cyclic hydrocarbon	Di-substituted cyclic hydrocarbon	Linear perfluoropolyether
Vapor Pressure @ 25°C	Torr	Torr	Torr
Kinematic Viscosity @ 100°C	14.5 cSt	9.4 cSt	Varies by grade ( 45 cSt)
Pour Point	-50°C	-52°C	-90°C
Additive Compatibility	Excellent	Excellent	Poor

Data synthesized from NASA Technical Reports and Nye Lubricants specifications 2, .

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility in formulation evaluation, the following protocols describe the industry-standard methodologies for validating space lubricants. Each step is designed as a self-validating system to isolate variables and prove causality.

Protocol A: Accelerated Life Testing via Vacuum Spiral Orbit Tribometry (SOT)

Objective: To quantify the degradation rate of lubricants under boundary conditions. Causality: The SOT accurately simulates the rolling and pivoting kinematics of an angular contact bearing. By measuring the torque required to maintain orbit, researchers can directly correlate lubricant consumption with tribological failure .

• Substrate Preparation: Polish 440C stainless steel plates to a surface roughness of

  .

  • Validation Check: Eliminates asperities that could cause premature abrasive wear, isolating the chemical degradation variable.

• Lubricant Deposition: Apply

  of lubricant using a dilute solvent evaporation method.

  • Validation Check: Simulates the starved boundary lubrication regime typical of long-term space deployment.

• Vacuum Chamber Evacuation: Pump down the chamber to

  Torr.

  • Validation Check: Removes atmospheric oxygen and moisture, which otherwise passivate the steel surface and alter tribochemical reaction pathways.

• Kinematic Loading: Apply a mean Hertzian stress of 0.75 GPa and rotate the assembly at 100 RPM.

  • Validation Check: Accurately depicts the mechanical stress of spacecraft deployment mechanisms.

• Data Acquisition: Monitor torque continuously. Failure is defined as a 4X increase in starting torque.

  • Validation Check: A 4X torque spike provides an unambiguous, quantitative indicator that the protective boundary film has been consumed, triggering severe adhesive wear.

Protocol B: Vapor Pressure Determination via Knudsen Cell Effusion

Objective: To measure ultra-low vapor pressures critical for outgassing compliance. Causality: Ensures that the rate of molecular effusion is strictly governed by the fluid's intrinsic vapor pressure, avoiding confounding factors like surface area or convection 5.

• Sample Loading: Place a known mass of MAC fluid into a high-purity isothermal cell featuring a calibrated microscopic orifice.

• Thermal Equilibration: Heat the cell in a vacuum chamber (e.g., 125°C).

  • Validation Check: Accelerates effusion to measurable rates; data is later extrapolated to 25°C using the Clausius-Clapeyron equation.

• Mass Loss Measurement: Record the mass loss over a defined time interval using a quartz crystal microbalance (QCM).

  • Validation Check: Provides the nanogram-level precision necessary for ultra-low volatility fluids.

• Vapor Pressure Calculation: Apply the Knudsen equation (

  ).

  • Validation Check: Mathematically links empirical mass loss to the intrinsic vapor pressure of the molecular architecture.

References

• Lubricated Bearing Lifetimes of a Multiply Alkylated Cyclopentane and a Linear Perfluoropolyether Fluid in Oscillatory Motion at Elevated Temperatures in Ultrahigh Vacuum. NASA Technical Reports Server.

• Volatility and Wear Characteristics of a Variety of Liquid Lubricants for Space Applications. Science.gov.5

• Probing the Conductive and Tribological Behaviors of Solid Additives in Multiply Alkylated Cyclopentanes for Sliding Electrical Contact. PMC.3

• Pennzane Handout Sheet. Neyco.2

• Tribological Properties of a Pennzane®-Based Liquid Lubricant (Disubstituted Alkylated Cyclopentane) for Low Temperature Space Applications. NASA.

• Developing a model system of liquid lubricants for space applications: Multiple alkylated cyclopentane in alumina enclosed surface. Scholars' Mine.1

• Ionic Liquids as Performance Ingredients in Space Lubricants. Diva-Portal.4

• Liquid lubricants for space engineering and methods for their testing. SciSpace.

Sources

• 1. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 2. neyco.fr [neyco.fr]
• 3. Probing the Conductive and Tribological Behaviors of Solid Additives in Multiply Alkylated Cyclopentanes for Sliding Electrical Contact - PMC [pmc.ncbi.nlm.nih.gov]
• 4. diva-portal.org [diva-portal.org]
• 5. multiply alkylated cyclopentane: Topics by Science.gov [science.gov]

Thermodynamic Stability of 1,2-Dialkylcyclopentane Isomers: A Mechanistic & Experimental Guide

This guide provides an in-depth technical analysis of the thermodynamic stability of 1,2-dialkylcyclopentane isomers, designed for researchers and drug development professionals.

Part 1: Executive Technical Summary[1]

In the design of carbocyclic scaffolds for pharmacophores, the stereochemical stability of the cyclopentane ring is a critical, yet often misunderstood, parameter. Unlike cyclohexane, which exists predominantly in a rigid chair conformation, cyclopentane is a highly dynamic system governed by pseudorotation .

For 1,2-dialkylcyclopentanes, the general thermodynamic rule is: The trans isomer is thermodynamically more stable than the cis isomer.

However, the magnitude of this stability difference (

) is significantly smaller than in 1,2-disubstituted cyclohexanes. This guide dissects the enthalpic ( ) and entropic ( ) drivers of this stability, analyzes the impact of steric bulk (Methyl vs. tert-Butyl), and provides a validated protocol for experimental verification.

Part 2: Conformational Analysis & Pseudorotation

The Flexible Ring Landscape

Cyclopentane is not planar.[1] A planar

geometry would result in prohibitive torsional strain ( ) due to ten pairs of eclipsed hydrogens. To relieve this, the ring puckers into two limiting conformations that interconvert via a barrierless low-energy pathway known as pseudorotation :

• Envelope (

  ): Four carbons are coplanar; one is out of plane.[1]

• Twist (

  ): Three carbons are coplanar; two are displaced on opposite sides.[1]

Substituent Orientation (Pseudo-Axial/Equatorial)

In 1,2-dialkylcyclopentanes, stability is dictated by the ability of the substituents to adopt pseudo-equatorial (e') positions to minimize 1,2-steric repulsion.

• 1,2-cis-Dialkyl: The substituents are on the same face.[2][3][4] Geometry constraints force one substituent to be pseudo-axial (a') and the other pseudo-equatorial (e') .[1] This creates unavoidable torsional strain and Van der Waals repulsion.[1]

• 1,2-trans-Dialkyl: The substituents are on opposite faces.[2][4] The ring can adopt a conformation where both substituents are pseudo-equatorial (e', e') . This significantly lowers the torsional strain and maximizes the distance between the alkyl groups.[1]

Visualization of the Stability Landscape[1]

Figure 1: Thermodynamic equilibration pathway. The system drives toward the lower-energy Trans isomer (green) via a planar enolate intermediate.[1]

Part 3: Thermodynamic Data & Steric Effects[1]

The stability difference is sensitive to the size of the alkyl group.[1][5] Below is a comparison of thermodynamic parameters for standard and bulky systems.

Table 1: Thermodynamic Parameters (298 K)

Compound	Dominant Isomer	(kcal/mol)	(cal/mol[6]·K)	Mechanistic Driver
1,2-Dimethylcyclopentane	Trans			Relief of eclipsing Me-Me interactions.
1,2-Di-tert-butylcyclopentane	Trans			Extreme steric bulk forces ring distortion; cis is highly strained.
1,2-Dimethylcyclohexane	Trans			Relief of 1,3-diaxial interactions (Reference).

Key Insight: While trans is more stable in both rings, the energy gap in cyclopentane is often lower than expected because the flexible ring can pucker to relieve cis strain more effectively than the rigid cyclohexane chair can relieve cis-1,2-diaxial strain.

Part 4: Experimental Protocol (Equilibration)

To determine the thermodynamic ratio of isomers for a novel 1,2-dialkylcyclopentane derivative, perform a Base-Catalyzed Epimerization . This protocol ensures the system reaches thermodynamic equilibrium.[1]

Reagents & Equipment[1]

• Substrate: Pure cis or trans isomer (or mixture).[1]

• Catalyst: Potassium tert-butoxide (

  ), 1.0 M in THF or .

• Solvent: Dimethyl sulfoxide (DMSO) or tert-Butanol (

  ). DMSO accelerates the rate by enhancing base basicity.[1]

• Quench: Acetic acid or saturated

  .

• Analysis: GC-FID or quantitative

  -NMR.

Step-by-Step Methodology

• Preparation: In a flame-dried reaction vial under Argon, dissolve the substrate (

  ) in anhydrous DMSO ( ).

• Initiation: Add

  ( , 20 mol%).

  • Note: A catalytic amount is sufficient as the base is regenerated.[1]

• Equilibration: Heat the mixture to

  for 4–24 hours.

  • Validation: Take aliquots at

    to ensure the ratio becomes constant.

• Quench: Cool to room temperature and add glacial acetic acid (

  ) to neutralize the base.

• Workup: Dilute with

  , wash with water ( ) to remove DMSO, dry over , and concentrate.

• Analysis: Analyze the crude mixture. The ratio of peak areas corresponds to

  .[1]

Calculation

Calculate the Gibbs Free Energy difference using the derived equilibrium constant:

Where and is the temperature in Kelvin.

Part 5: Mechanistic Pathway (Epimerization)

The equilibration proceeds via the formation of a planar enolate (or carbanion-like transition state).[1] The loss of stereochemistry at the

-carbon allows the substituent to re-orient to the thermodynamically preferred face upon reprotonation.[1]

Figure 2: Mechanism of base-catalyzed epimerization. The planar intermediate allows access to both stereoisomers, eventually funneling the population to the lower-energy Trans state.[1]

Part 6: References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience. (Definitive text on conformational analysis and A-values).

• Frey, H. M., & Marshall, D. C. (1962). The Thermal Isomerization of 1,2-Dimethylcyclopropane. Proceedings of the Royal Society of London.[1] Series A, 270(1343). (Foundational kinetic data on small ring isomerization).

• Allinger, N. L., et al. (1981). Relative Stability of cis- and trans-Hydrindanones. Journal of Organic Chemistry, 46, 914–919.[7] (Discusses cis/trans stability in fused cyclopentane systems).

• PubChem. (2025).[1][8] 1,2-Di-tert-butylcyclopentane Compound Summary. National Library of Medicine.[1] (Structural data for bulky analogs).

Sources

• 1. youtube.com [youtube.com]
• 2. 2.15 Conformations of Disubstituted Cyclohexanes – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 3. vaia.com [vaia.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. quora.com [quora.com]
• 6. Dynamics and Entropy of Cyclohexane Rings Control pH-Responsive Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. 1,2-Ditert-butylcyclopentane | C13H26 | CID 22969348 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Deep Dive: Stereochemical Dynamics of 1-Butyl-2-Propylcyclopentane

Part 1: Executive Summary

In the design of lipophilic drug scaffolds and advanced hydrocarbon fluids, the cyclopentane ring serves as a critical structural motif. Unlike cyclohexane, which locks into a rigid chair conformation, cyclopentane introduces a unique challenge: pseudorotation .

This guide analyzes 1-butyl-2-propylcyclopentane as a model system for 1,2-disubstituted cyclopentanes. While seemingly simple, this molecule encapsulates the core stereochemical challenges found in prostaglandin synthesis and fragment-based drug discovery (FBDD). We will dissect the thermodynamic preference for trans isomers, the kinetic control required to access cis isomers, and the spectroscopic signatures (NMR

-gauche effects) required for definitive validation.

Part 2: Structural Dynamics & Stereochemistry

Chirality and Isomer Count

The introduction of two different alkyl groups (butyl and propyl) at the 1 and 2 positions destroys the symmetry of the cyclopentane ring. Consequently, C1 and C2 are chiral centers.

• Connectivity: 1-butyl-2-propylcyclopentane.

• Stereocenters: 2 (

  ).

• Total Stereoisomers:

  distinct isomers.

  • Cis-Pair (Enantiomers):

    and .

  • Trans-Pair (Enantiomers):

    and .

Note: Unlike 1,2-dimethylcyclopentane, there are no meso compounds here because the substituents (

, ) are non-identical.

Conformational Flexibility (Pseudorotation)

Cyclopentane is not planar. To relieve torsional strain (eclipsing hydrogens), it adopts "Envelope" (

) and "Half-Chair" ( ) conformations.

• The Energetic Conundrum: In 1,2-disubstituted systems, the substituents attempt to adopt "pseudo-equatorial" positions to minimize 1,2-steric repulsion.

• Trans-Isomer: Can adopt a conformation where both alkyl chains are roughly pseudo-equatorial. This is the global thermodynamic minimum.

• Cis-Isomer: One substituent is forced into a pseudo-axial position, or both are pseudo-equatorial but eclipsed. This creates significant Van der Waals repulsion (A-value strain), making the cis isomer thermodynamically less stable by approximately 1.5–2.0 kcal/mol.

Part 3: Thermodynamic Stability & Synthesis

Control over the cis/trans ratio is achieved by choosing between Kinetic Control (surface chemistry) and Thermodynamic Control (equilibration).

Synthetic Pathways[1]

Pathway A: Cis-Selective Synthesis (Kinetic Control)

• Precursor: 1-butyl-2-propylcyclopent-1-ene.

• Method: Heterogeneous Catalytic Hydrogenation (

  , PtO or Pd/C).

• Mechanism: The alkene approaches the metal surface from the least hindered face. Hydrogen adds syn across the double bond.

• Outcome: Predominantly cis-1-butyl-2-propylcyclopentane.

Pathway B: Trans-Selective Synthesis (Thermodynamic Control)

• Method: Acid-Catalyzed Equilibration.

• Reagent: Lewis acid (

  ) or strong base ( ) with heat.

• Mechanism: Reversible protonation/deprotonation allows the chiral centers to invert. The system settles into the lowest energy conformation to minimize steric clash between the large butyl and propyl chains.

• Outcome: Predominantly trans-1-butyl-2-propylcyclopentane (>90%).

Visualization of Synthetic Logic

Figure 1: Synthetic decision tree showing the divergence between kinetic (cis) and thermodynamic (trans) outcomes.

Part 4: Analytical Characterization (Self-Validating Protocols)

As a scientist, you cannot rely on labels. You must validate structure via spectroscopy. The most reliable method for distinguishing cis and trans isomers in this system is 13C NMR Spectroscopy , leveraging the

-gauche effect .

The -Gauche Effect (13C NMR)

When two alkyl groups are sterically crowded (gauche interaction), the carbon atoms involved undergo an upfield shift (lower ppm) due to steric compression and increased electron shielding.[1]

Feature	Cis-Isomer (Crowded)	Trans-Isomer (Relaxed)	Diagnostic Logic
Steric State	Substituents are closer (pseudo-eclipsed/gauche).	Substituents are anti/pseudo-trans.	Cis has higher steric strain.[2][3]
13C Shift ( )	Upfield (Shielded)	Downfield (Deshielded)	Look for ppm.
Ring Carbons	C1/C2 signals appear at lower ppm.	C1/C2 signals appear at higher ppm.	Primary diagnostic peak.
Side Chains	-carbons of butyl/propyl shift upfield.	-carbons shift downfield.	Secondary confirmation.

Experimental Protocol: Validation Workflow

• Sample Prep: Dissolve 10 mg of isolated product in

  .

• Acquisition: Run proton-decoupled 13C NMR (minimum 300 scans for signal-to-noise).

• Analysis:

  • Identify the methine carbons (C1 and C2 of the ring).

  • If Cis: Expect C1/C2 resonances to be shifted upfield (e.g., ~40-42 ppm).

  • If Trans: Expect C1/C2 resonances to be shifted downfield (e.g., ~45-47 ppm).

• Confirmation (GC-MS):

  • Inject on a non-polar column (e.g., DB-5).

  • Trend: The cis isomer (higher boiling point due to polarity/packing inefficiency in 5-rings) often elutes after the trans isomer, though this can vary based on specific column interaction. NMR is the primary standard; GC is secondary.

Diagnostic Logic Diagram

Figure 2: Decision matrix for assigning stereochemistry using 13C NMR chemical shifts.

Part 5: Applications in Research

While 1-butyl-2-propylcyclopentane is a hydrocarbon, its stereochemical behavior models complex bioactive molecules:

• Prostaglandin Analogs: The cyclopentane ring is the core scaffold of prostaglandins (e.g.,

  ). The trans relationship between side chains is crucial for receptor binding. Understanding the thermodynamic drive toward trans helps in designing syntheses that avoid unwanted epimerization.

• Surfactant Design: 1,2-dialkylcyclopentanes are studied as models for naphthenic acids found in crude oil. The cis/trans ratio affects the interfacial tension and emulsion stability.

• Advanced Lubricants: The cis isomer generally possesses a slightly higher density and viscosity index due to less efficient packing, a property manipulated in synthetic lubricant formulation.

References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.
• Puddephatt, R. J., & Monaghan, P. K. (1982). The Periodic Table of the Elements. Oxford University Press.
• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.
• Whitesell, J. K., & Minton, M. A. (1987). Stereochemical Analysis of Alicyclic Compounds by C-13 NMR Spectroscopy. Chapman and Hall. (Authoritative source on the -gauche effect in cycloalkanes).

• National Institute of Standards and Technology (NIST). Cyclopentane, 1,2-dimethyl-, cis- and trans- Thermochemical Data. (Used as homologue proxy for thermodynamic trends).

Sources

• 1. Questioning the γ-gauche effect: stereoassignment of 1,3-disubstituted-tetrahydro-β-carbolines using 1H-1H coupling constants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. vaia.com [vaia.com]

The Physicochemical Architecture of C12H24 Cyclopentane Derivatives: Molecular Weight, Density, and Formulation Dynamics

Executive Summary

In the advanced stages of drug development and specialty chemical manufacturing, the selection of hydrophobic excipients and solvents is rarely arbitrary. C12H24 cyclopentane derivatives, such as n-heptylcyclopentane, serve as critical structural components in lipid nanoparticle (LNP) formulation, specialty solvation, and advanced hydrocarbon fuels. As a Senior Application Scientist, I have consistently observed that a superficial understanding of basic properties—namely molecular weight and density—leads to catastrophic failures in phase separation and liposomal packing.

This whitepaper provides an authoritative, in-depth analysis of the molecular weight and density of C12H24 cyclopentane derivatives. It establishes field-proven, self-validating analytical protocols and explains the underlying thermodynamic causality that dictates how these molecules behave in complex formulations.

Structural Causality: Why the Cyclopentane Ring Matters

To understand the physical properties of C12H24 cyclopentanes, we must first examine their molecular geometry. The general formula for an alkylcyclopentane is

. For a C12 derivative, the molecular structure consists of a five-carbon ring attached to a seven-carbon alkyl chain (or a combination of shorter chains totaling seven carbons).

The Causality of Packing: In linear alkanes like n-dodecane (

), the molecule possesses high conformational entropy, allowing it to writhe and occupy a larger effective hydrodynamic volume. Consequently, n-dodecane has a relatively low liquid density of ~0.750 g/cm³[1].

Conversely, the introduction of the cyclopentane ring in C12H24 derivatives restricts conformational freedom. The rigid ring structure forces the molecules into tighter van der Waals contacts. This steric constraint directly causes a denser molecular packing arrangement, elevating the density of C12H24 cyclopentanes to approximately 0.801 g/cm³[2]. In pharmaceutical formulations, this higher density and rigid geometry enhance the stability of the hydrophobic core in lipid bilayers, preventing premature drug leakage.

Fig 1: Causality between molecular geometry, density, and formulation stability.

Quantitative Data Summary

The following table synthesizes the critical physicochemical parameters for the primary C12H24 cyclopentane derivative, n-heptylcyclopentane, cross-referenced against authoritative chemical databases[3],[4],[2],[5].

Property	Value	Unit	Analytical Context
Chemical Formula		-	Confirmed via exact mass analysis
Molecular Weight	168.32	g/mol	Standard IUPAC atomic weights[3]
Exact Mass	168.1878	Da	Target for High-Res Mass Spec[3]
Density (at 20°C)	0.801	g/cm³	Critical for buoyancy/mixing thermodynamics[2]
Boiling Point	~224	°C	Indicates low volatility for stable storage[2]
XLogP3 (Lipophilicity)	6.2	-	Predicts high partitioning into lipid phases[3]

Self-Validating Analytical Protocols

In a highly regulated laboratory environment, simply running a sample through an instrument is insufficient. Protocols must be designed as self-validating systems —meaning the workflow inherently catches its own errors before data is reported.

Protocol A: Molecular Weight Verification via GC-HRMS

To confirm the exact molecular weight (168.32 g/mol ) and structural integrity of the C12H24 derivative, High-Resolution Gas Chromatography-Mass Spectrometry (GC-HRMS) is utilized.

• Sample Preparation & Causality: Dilute the C12H24 sample to 10 ppm in GC-grade hexane. Why? Injecting neat or highly concentrated hydrocarbons saturates the electron multiplier and induces ion-molecule reactions in the source, artificially skewing the isotopic distribution.

• Injection: Perform a 1 µL splitless injection at 250°C. This ensures instantaneous, non-discriminatory vaporization without thermal degradation of the alkyl chain.

• Chromatographic Separation: Utilize a non-polar capillary column (e.g., HP-5ms). The temperature program should ramp from 50°C to 280°C at 10°C/min.

• Ionization & Detection: Apply Electron Ionization (EI) at 70 eV. Utilize a Time-of-Flight (TOF) mass analyzer.

• Self-Validation Check: The system must detect the molecular ion (

  ) at exactly m/z 168.1878. Furthermore, the fragmentation pattern must show a dominant peak at m/z 69 (cyclopentyl cation), confirming the presence of the ring structure rather than just a linear alkene isomer. If the m/z 69 peak is absent, the batch is flagged as an isomeric impurity.

Protocol B: Precision Density Measurement via Oscillating U-Tube

Density dictates the kinetic mixing parameters during microfluidic LNP assembly. An error of 0.005 g/cm³ can alter the Reynolds number enough to ruin particle size distribution.

• Degassing (Critical Step): Subject the C12H24 sample to ultrasonication for 10 minutes. Why? Dissolved atmospheric gases form micro-bubbles inside the U-tube. Because air has a density of ~0.001 g/cm³, even microscopic bubbles will artificially lower the apparent density of the liquid.

• Calibration: Inject ultra-pure water and dry air into the densitometer at exactly 20.00°C ± 0.01°C. This establishes the harmonic oscillator's baseline, ensuring frequency shifts are exclusively attributable to the sample's mass.

• Sample Introduction: Inject 2 mL of the derivative using a continuous-flow syringe pump. Manual injection causes shear-induced cavitation.

• Thermal Equilibration: Allow 5 minutes for the Peltier thermostat to stabilize the sample at 20°C. Hydrocarbon density drops by ~0.0008 g/cm³ per °C; thermal precision is non-negotiable.

• Self-Validation Check: After recording the density (target: ~0.801 g/cm³), flush the system with heptane, then acetone, and dry with air. The system must re-measure the density of the empty tube (air). If the air density deviates by >0.00005 g/cm³ from the initial calibration, it indicates capillary contamination, and the sample measurement is automatically invalidated.

Fig 2: Self-validating U-Tube Densitometry workflow ensuring QA/QC integrity.

Conclusion

For researchers and drug development professionals, treating C12H24 cyclopentane derivatives as generic hydrophobic solvents is a critical error. The molecular weight (168.32 g/mol )[3] provides the stoichiometric basis for formulation, while the density (0.801 g/cm³)[2]—driven by the steric rigidity of the cyclopentane ring—dictates the physical stability and packing thermodynamics of the final product. By implementing the self-validating analytical protocols outlined above, laboratories can ensure absolute precision, directly translating to higher efficacy and stability in advanced chemical and pharmaceutical applications.

References

• PubChem. "n-Heptylcyclopentane | C12H24 | CID 138541 - PubChem - NIH". National Center for Biotechnology Information. URL:[Link]

• Cheméo. "Chemical Properties of Cyclopentane, heptyl- (CAS 5617-42-5)". URL:[Link]

• NIST Chemistry WebBook. "Cyclopentane, heptyl-". National Institute of Standards and Technology. URL:[Link]

• LookChem. "1-Dodecene". URL: [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. n-Heptylcyclopentane | C12H24 | CID 138541 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cyclopentane, heptyl- (CAS 5617-42-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Cyclopentane, heptyl- [webbook.nist.gov]

Structure-Function Relationships in Alkylated Cyclopentanes: From Aerospace Tribology to Natural Product Chemistry

Executive Summary

Multiply alkylated cyclopentanes (MACs) represent a highly versatile class of synthetic hydrocarbons. By modulating the length, number, and position of alkyl chains on a central cyclopentane ring, chemists can engineer molecules with radically divergent macroscopic properties. This technical guide explores the extreme ends of the MAC spectrum: Pennzane (a family of heavy, sterically hindered aerospace lubricants) and 1-butyl-2-propylcyclopentane (a highly volatile, low-molecular-weight compound identified in natural products and bioactive extracts). By analyzing their structural causality, physicochemical data, and experimental validation methods, researchers can better leverage these compounds across disciplines ranging from ultra-high vacuum tribology to drug development.

Molecular Architecture and Causality

The fundamental divergence between these two compounds lies in their molecular weight and the resulting intermolecular forces.

• The Alkylated Cyclopentane Core: Both compounds share a central 5-carbon alicyclic ring[1]. Unlike linear polymers such as perfluoropolyethers (PFPEs), the cyclic structure of MACs provides exceptional resilience against mechanical shearing stresses[2].

• Heavy Alkylation (Pennzane): Pennzane SHF X-2000 is chemically defined as tris(2-octyldodecyl)cyclopentane (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  )[3]. The addition of three massive, branched 2-octyldodecyl groups creates immense steric hindrance and maximizes London dispersion forces. This structural choice directly causes its ultra-low vapor pressure (~ Torr at 25°C) and high viscosity, making it uniquely suited for the vacuum of space. A lighter variant, Pennzane SHF X-1000 (bis(2-octyldodecyl)cyclopentane), utilizes only two alkyl groups to lower the pour point to -52°C while maintaining acceptable outgassing levels.

• Light Alkylation (1-butyl-2-propylcyclopentane): In stark contrast, 1-butyl-2-propylcyclopentane (

  ) features only two short, unbranched alkyl chains (a butyl and a propyl group)[4]. The lack of massive branched chains minimizes intermolecular entanglement and dispersion forces, resulting in a highly volatile liquid with a boiling point of 215.4°C and a flash point of 75.4°C[5].

Structural divergence of alkylated cyclopentanes dictating macroscopic properties.

Comparative Physicochemical Profiling

The table below synthesizes the quantitative data illustrating the extreme physical divergence caused by the alkylation degree of the cyclopentane core.

Property	Pennzane SHF X-2000[2][3]	Pennzane SHF X-1000[3]	1-butyl-2-propylcyclopentane[4][5]
Chemical Name	Tris(2-octyldodecyl)cyclopentane	Bis(2-octyldodecyl)cyclopentane	1-butyl-2-propylcyclopentane
Molecular Formula
Molecular Weight	~911.7 g/mol	~631.2 g/mol	168.32 g/mol
Kinematic Viscosity	14.5 cSt (@ 100°C)	~8.0 cSt (@ 100°C)	N/A (Highly volatile)
Vapor Pressure	Torr (@ 25°C)	Torr (@ 25°C)	High (Boiling Point 215.4°C)
Pour / Flash Point	Pour: -40°C	Pour: -52°C / Flash: 290°C	Flash: 75.4°C
Primary Use Case	Spacecraft mechanisms (e.g., JWST)	Low-temp vacuum bearings	VOC biomarker / Fine chemical

Application Divergence

Pennzane: Ultra-High Vacuum Tribology

Pennzane fluids were explicitly engineered to solve a critical failure point in aerospace engineering: the inability of standard lubricants to survive the vacuum of space without outgassing and contaminating sensitive optical equipment. While PFPEs offer low vapor pressure, their chemical inertness prevents the solubilization of anti-wear additives, leading to metal-on-metal degradation. Pennzane's hydrocarbon nature allows it to accept a wide variety of anti-wear and anti-corrosion additives[2]. This unique combination of extreme wear protection and low outgassing led to its exclusive use in the mechanisms of the James Webb Space Telescope (JWST)[6].

1-Butyl-2-propylcyclopentane: Volatile Biomarker and Intermediate

Because of its low molecular weight, 1-butyl-2-propylcyclopentane acts as a volatile organic compound (VOC). In drug development and natural product chemistry, it is frequently identified as a constituent of bioactive botanical extracts. For example, it has been profiled via gas chromatography in the distillates of fermented anti-inflammatory herbs used to attenuate UVB-induced collagen disruption[7]. It is also tracked as a sensory and quality biomarker in fermented dairy products, such as sheep's milk cheese infused with wild garlic[8].

Self-Validating Experimental Methodologies

To ensure scientific integrity, the properties of these compounds must be measured using highly specific, self-validating protocols.

Protocol A: Knudsen Cell Effusion for Ultra-Low Vapor Pressure (Pennzane)

Causality: Standard capacitance manometers and ionization gauges cannot accurately measure vapor pressures below

Torr. To validate Pennzane's Torr rating, researchers must use a Knudsen cell, which calculates vapor pressure based on the mass loss rate of the fluid effusing through a microscopic orifice into a high vacuum.

• Calibration: Calibrate the Knudsen cell using a reference standard with a known low vapor pressure (e.g., benzoic acid) to determine the orifice discharge coefficient.

• Sample Loading: Load 50 mg of Pennzane SHF X-1000 into the isothermal cell chamber.

• Vacuum Establishment: Evacuate the surrounding chamber to

  Torr using a turbomolecular pump.

• Isothermal Heating: Heat the cell to 125°C. At this temperature, the effusion rate becomes measurable.

• Gravimetric Analysis: Measure the mass loss (

  ) over time ( ).

• Validation & Calculation: Apply the Hertz-Knudsen equation:

  , where is the orifice area and is the molar mass. Extrapolate the high-temperature data down to 25°C using the Clausius-Clapeyron relation to validate the Torr specification.

Protocol B: SPME-GC-MS Profiling for Volatile Cyclopentanes (1-Butyl-2-propylcyclopentane)

Causality: When profiling 1-butyl-2-propylcyclopentane in complex matrices (like fermented anti-inflammatory herbs[7]), liquid solvent extraction often masks low-molecular-weight VOCs under the solvent peak. Solid-Phase Microextraction (SPME) is chosen because it selectively concentrates volatiles without introducing a solvent, ensuring high-fidelity mass spectra.

• Sample Equilibration: Place 2.0 g of the fermented herb distillate into a 20 mL headspace vial. Add 10 µL of an internal standard (e.g., 2-methyl-3-heptanone) to allow for relative quantification.

• SPME Extraction: Expose a 50/30 µm DVB/CAR/PDMS SPME fiber to the vial headspace for 30 minutes at 40°C.

• Desorption: Insert the fiber into the GC inlet at 250°C for 3 minutes (splitless mode).

• Chromatographic Separation: Route the sample through a non-polar capillary column (e.g., HP-5MS). Program the oven: 40°C (hold 2 min), ramp at 5°C/min to 220°C.

• Mass Spectrometry: Utilize Electron Ionization (EI) at 70 eV. Scan a mass range of 35–350 m/z.

• Validation: Identify 1-butyl-2-propylcyclopentane by matching its fragmentation pattern against the NIST mass spectral library and confirming its retention index against a homologous series of n-alkanes (

  ).

GC-MS workflow for isolating and identifying volatile cyclopentane derivatives.

References

• Nye Lubricants. "Synthetic lubricants designed to add performance, life and value to your product." nyelubricants.com. 9

• NASA Technical Reports Server. "Tribological Properties of a Pennzane(Registered Trademark)-Based Liquid Lubricant (Disubstituted Alkylated Cyclopentane) for Low Temperature Space Applications." nasa.gov. 10

• NASA Technical Reports Server. "Tribological Properties of a Pennzane®-Based Liquid Lubricant (Disubstituted Alkylated Cyclopentane) for Low Temperature Space." nasa.gov.

• PubChem. "Cyclopentane, 1-butyl-2-propyl- | C12H24 | CID 112469." nih.gov. 4

• Wikipedia. "Cyclopentane." wikipedia.org. 1

• ESMATS. "Comparative Physical and Tribological Properties of Three Pennzane® Fluids, SHF X-1000, SHF X-2000, and SHF X-3000." esmats.eu. 3

• Neyco. "Pennzane Handout Sheet." neyco.fr.2

• Lube-Media. "Pennzane™ Oil from Nye Lubricants Launches on James Webb Space Telescope." lube-media.com. 6

• Ningbo Inno Pharmchem Co. "CAS:62199-50-2, 1-butyl-2-propylcyclopentane factory." nbinno.com. 5

• MDPI. "Sensory Quality, Volatile Compounds, and Physical Properties of Sheep's Milk Cheese with Herbs (Allium ursinum L.)." mdpi.com. 8

• ResearchGate. "Chemical Composition of a Novel Distillate from Fermented Mixture of Nine Anti-Inflammatory Herbs and Its UVB-Protective Efficacy in Mouse Dorsal Skin via Attenuating Collagen Disruption and Inflammation." researchgate.net. 7

• US EPA. "Cyclopentane, 1-butyl-2-propyl- - Substance Details - SRS." epa.gov. 11

Sources

• 1. Cyclopentane - Wikipedia [en.wikipedia.org]
• 2. neyco.fr [neyco.fr]
• 3. esmats.eu [esmats.eu]
• 4. Cyclopentane, 1-butyl-2-propyl- | C12H24 | CID 112469 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. Pennzane™ Oil from Nye Lubricants Launches on James Webb Space Telescope - Lube Media [lube-media.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. nyelubricants.com [nyelubricants.com]
• 10. ntrs.nasa.gov [ntrs.nasa.gov]
• 11. Substance Registry Services | US EPA [cdxapps.epa.gov]

Protocols & Analytical Methods

Application Note: Precision Grignard Addition to 2-Substituted Cyclopentanones

Abstract

The nucleophilic addition of Grignard reagents to 2-substituted cyclopentanones presents a classic chemo- and stereoselectivity challenge in organic synthesis. Due to the steric strain and the acidity of the

-proton, standard Grignard protocols frequently result in low yields driven by competitive enolization and reduction pathways. This guide details the mechanistic barriers inherent to these substrates and provides two field-validated protocols to overcome them: the Organocerium (Imamoto) Method and the Lanthanum-Mediated (Knochel) Method . These strategies suppress basicity, enhance nucleophilicity, and control diastereoselectivity, transforming a low-yielding transformation into a robust, scalable process.

Mechanistic Analysis: The Enolization Trap

The Competition: Basicity vs. Nucleophilicity

In 2-substituted cyclopentanones, the carbonyl carbon is shielded by the adjacent substituent (e.g., methyl, benzyl). When a standard Grignard reagent (

) approaches, two pathways compete:

• Nucleophilic Addition (

  ): The desired attack on the carbonyl carbon to form the tertiary alkoxide.

• Enolization (

  ): The Grignard reagent acts as a base, removing the acidic proton at the C2 or C5 position. This forms a magnesium enolate, which upon aqueous workup reverts to the starting ketone.

For hindered ketones,

often exceeds because proton transfer is sterically less demanding than carbon-carbon bond formation. Additionally, if the Grignard reagent possesses -hydrogens (e.g., isopropylmagnesium bromide), a third pathway—Reduction —can occur via a six-membered transition state, yielding the secondary alcohol.

Stereochemical Gating

The stereochemical outcome is governed by the approach of the nucleophile relative to the C2-substituent. Following the Felkin-Anh and Bürgi-Dunitz models adapted for cyclic systems:

• Anti-Attack: The nucleophile approaches from the face opposite the bulky 2-substituent to minimize steric repulsion.

• Outcome: This trajectory forces the developing alkoxide oxygen to the same face as the substituent. Consequently, the major diastereomer typically features the hydroxyl group cis to the 2-substituent (although the incoming alkyl group is trans to the substituent).

Pathway Visualization

The following diagram illustrates the divergent pathways and the critical role of Lanthanide additives in shifting the reaction coordinate.

Figure 1: Mechanistic divergence in Grignard additions. Lanthanide reagents (Green path) suppress enolization (Red path) by reducing basicity and increasing oxophilicity.

Strategic Optimization: The Lanthanide Solution

To reverse the

ratio, we utilize the Imamoto Reagent (organocerium).

Why Cerium(III) Chloride?

• Oxophilicity:

  is highly oxophilic, coordinating strongly to the carbonyl oxygen.[1] This activates the ketone (lowering the LUMO energy) and makes the carbonyl carbon more susceptible to attack.

• Reduced Basicity: The organocerium species (

  ) is significantly less basic than the corresponding Grignard ( ). This shuts down the deprotonation pathway.

• "Hard" Nucleophile: Organocerium reagents act as harder nucleophiles, preferring direct 1,2-addition over conjugate addition or enolization.

Protocol 1: The Organocerium (Imamoto) Method

Status: Gold Standard for Hindered Ketones Applicability: Highly hindered 2-substituted cyclopentanones where standard Grignard yields are <50%.

Reagents & Equipment[2]

• Cerium(III) Chloride Heptahydrate (

  ): Must be dried in situ.

• Tetrahydrofuran (THF): Anhydrous, freshly distilled or from a solvent purification system.

• Grignard Reagent: Commercial or freshly prepared.

• Equipment: Schlenk line, vacuum pump (<0.5 mmHg), oil bath, mechanical stirrer (preferred) or large magnetic stir bar.

Step-by-Step Procedure

Phase 1: Activation of CeCl3 (The Critical Step)

Failure to dehydrate CeCl3 completely is the #1 cause of failure. The heptahydrate will destroy the Grignard reagent.

• Charge: Place powdered

  (1.5 equiv relative to ketone) in a dry Schlenk flask containing a magnetic stir bar.

• Dehydration:

  • Connect to high vacuum (<0.5 mmHg).[2]

  • Immerse flask in an oil bath and heat gradually to 140–150 °C over 1 hour.

  • Crucial: Stir the powder gently as it heats. It will bubble and clump as water leaves. You must break these clumps (mechanically or by vigorous stirring) to ensure complete drying.

  • Maintain at 140–150 °C under full vacuum for 2 hours .

  • Visual Check: The resulting anhydrous

    should be a fine, free-flowing white powder.

• Cooling: Cool the flask to room temperature under vacuum, then backfill with Argon or Nitrogen.

Phase 2: Formation of the Organocerium Reagent

• Suspension: Add anhydrous THF (5–10 mL per mmol CeCl3) to the flask. Stir vigorously at room temperature for 2 hours (or overnight).

  • Note: This "aging" process allows the formation of the active

    complex. The mixture should look like a milky white suspension.

• Transmetallation: Cool the suspension to 0 °C .

• Addition: Dropwise add the Grignard reagent (

  , 1.2–1.5 equiv) to the slurry.

  • Stir at 0 °C for 30–60 minutes . The organocerium species is now formed.

Phase 3: Reaction with Ketone

• Cooling: Cool the reaction mixture to -78 °C .

• Substrate Addition: Add the 2-substituted cyclopentanone (1.0 equiv, dissolved in minimal THF) dropwise over 10 minutes.

  • Tip: For extremely hindered substrates, the reaction can be run at -40 °C or 0 °C, but start at -78 °C to maximize stereoselectivity.

• Incubation: Stir at -78 °C for 2 hours, then allow to warm slowly to 0 °C. Monitor by TLC or GC-MS.

Phase 4: Workup

• Quench: Dilute with ether, then quench with 10% aqueous acetic acid or saturated

  .

  • Note: Avoid strong mineral acids (HCl) initially if the product is acid-sensitive (prone to elimination to the alkene).

• Extraction: Extract with diethyl ether or ethyl acetate (3x).

• Purification: Wash combined organics with brine, dry over

  , and concentrate. Purify via flash column chromatography.

Protocol 2: The Soluble Lanthanide (Knochel) Method

Status: Modern Alternative (High Throughput) Applicability: When drying CeCl3 is impractical or for parallel synthesis.

Concept

This method uses a soluble lanthanide salt complex,

, which is commercially available as a solution in THF. It avoids the tedious drying step of the Imamoto method.

Procedure

• Setup: Flame-dry a flask and purge with Argon.

• Reagent Mix: Add the

  solution (1.0 equiv) to the flask.

• Grignard Addition: Add the Grignard reagent (1.1 equiv) to the lanthanide solution at room temperature. Stir for 1 hour.

  • Result: Formation of the active species.[3][4][5][6]

• Reaction: Cool to 0 °C. Add the 2-substituted cyclopentanone.

• Completion: Stir for 1–2 hours. Quench with saturated

  .[7]

Data & Performance Comparison

The following table contrasts the expected outcomes of the standard vs. enhanced protocols for a representative hindered substrate (e.g., 2-methylcyclopentanone + Phenylmagnesium bromide).

Parameter	Standard Grignard	Imamoto (CeCl3)	Knochel (LaCl3)
Active Species
Basicity	High	Low	Moderate/Low
Major Side Reaction	Enolization (SM Recovery)	None	None
Typical Yield	20–45%	85–95%	75–90%
Stereoselectivity (dr)	Low to Moderate	High (>90:10)	High
Operational Difficulty	Low	High (Drying step)	Low (Commercial soln)

Troubleshooting & Critical Process Parameters (CPPs)

The "Wet Cerium" Failure Mode

• Symptom: Upon adding the Grignard reagent to the CeCl3 suspension, the mixture turns bright yellow/orange immediately and gas evolves vigorously.

• Cause: The CeCl3 was not fully dried. The Grignard reacted with residual water (exothermic) rather than transmetallating.

• Fix: Ensure the heating bath reaches 150 °C and vacuum is <0.5 mmHg. Grind the CeCl3 powder before drying to increase surface area.

Stirring Issues

• Symptom: CeCl3 forms a hard cake at the bottom of the flask during drying.

• Fix: Use a mechanical stirrer or manually agitate the flask every 15 minutes during the first hour of drying.

Stereocontrol

• Observation: Low diastereomeric ratio (dr).

• Fix: Lower the addition temperature to -78 °C. Ensure the ketone is added slowly to maintain the concentration of the unreacted ketone low relative to the cerium species.

References

• Imamoto, T., et al. "Carbonyl addition reactions promoted by cerium reagents." Journal of the American Chemical Society, 1989, 111(12), 4392–4403. Link

• Krasovskiy, A., & Knochel, P. "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides." Angewandte Chemie International Edition, 2004, 43(25), 3333–3336. Link

• Ashby, E. C., & Laemmle, J. T. "Stereochemistry of organometallic compound addition to ketones." Chemical Reviews, 1975, 75(4), 521–546. Link

• Conlon, D. A., et al. "Physicochemical characterization of the cerium(III) chloride-mediated reaction of Grignard reagents with ketones." The Journal of Organic Chemistry, 2018. (Contextual grounding for CeCl3 drying protocols).

• BenchChem Application Notes. "Grignard Reaction with 2-Methylcyclohexanone." Link (General stereochemical models for cyclic ketones).

Sources

• 1. CeCl3/n‐BuLi: Unraveling Imamoto's Organocerium Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Tribological Evaluation of Alkylcyclopentane (MAC) Lubricants in Ultra-High Vacuum

Document ID: AN-Tribo-MAC-2026 Target Audience: Materials Scientists, Precision Mechanism Engineers, and Pharmaceutical Drug Development Professionals. Industrial Relevance: While traditionally developed for aerospace mechanisms, the ultra-low outgassing and high-stability profiles of Multiply Alkylated Cyclopentanes (MACs) are now critical for advanced pharmaceutical manufacturing. Lyophilization (freeze-drying) chambers, aseptic fill-finish robotics, and semiconductor-grade cleanrooms require moving mechanical assemblies (MMAs) that operate in high vacuum. Standard lubricants outgas, contaminating sensitive drug products or silicon wafers. MACs provide a non-contaminating, high-lifetime alternative for these critical drug-development and manufacturing workflows.

Mechanistic Principles of Vacuum Tribology

The fundamental challenge of lubricating moving mechanical assemblies in an Ultra-High Vacuum (UHV) is the absence of atmospheric oxygen and moisture. In standard atmospheric conditions, when the elastohydrodynamic (EHD) fluid film breaks down under high load (entering the boundary lubrication regime), the colliding metal asperities are instantly passivated by rapid oxidation.

In a UHV environment (< 10⁻⁸ Torr), this self-healing oxidation cannot occur. The shearing of metal asperities generates nascent metal surfaces —highly reactive, unpassivated sites that act as potent catalysts for lubricant degradation.

MACs vs. PFPEs: The Causality of Degradation

Historically, Perfluoropolyethers (PFPEs, e.g., Krytox™, Fomblin™) were the standard for vacuum applications due to their broad temperature range and low vapor pressure[1]. However, when exposed to nascent steel surfaces (like 440C or 52100 steel) in boundary lubrication, PFPEs undergo rapid tribochemical cleavage, breaking down into volatile gaseous fragments and leaving the bearing starved of lubricant[2].

Multiply Alkylated Cyclopentanes (MACs), commercially known as Pennzane® (e.g., 2001A), possess a highly stable hydrocarbon ring structure[3]. Instead of rapidly unzipping into volatile gases, MACs undergo a slower process of oxidative polymerization when catalyzed by nascent metal[4]. While this eventually increases the fluid's viscosity to the point of starvation and friction coefficient inversion[4], the degradation rate of MACs is nearly two orders of magnitude lower than that of PFPEs.

Passivation Strategies

To further extend the life of MACs, researchers employ two primary interventions:

• Material Passivation: Replacing standard 440C steel balls with Titanium Carbide (TiC) or Titanium Carbonitride (TiCN) coated balls prevents the generation of catalytic iron sites, yielding up to an 18-fold increase in L10 bearing life[5].

• Environmental Passivation: Introducing trace amounts of water vapor (even a few parts per million) into the vacuum chamber selectively passivates the nascent metal sites, reducing the MAC destruction rate by up to an order of magnitude.

Tribochemical Degradation & Workflow Visualization

The following diagram maps the logical relationship between the vacuum environment, the lubrication regime, the catalytic degradation pathway, and the required engineering interventions.

Tribochemical degradation pathway of MACs in vacuum and passivation strategies.

Quantitative Baseline Data

The following table synthesizes the comparative performance of MACs against traditional space-grade lubricants under UHV conditions. Data is normalized based on Spiral Orbit Tribometry (SOT) testing at 1.5 GPa mean Hertzian pressure.

Lubricant Class	Commercial Example	Vapor Pressure (Torr at 20°C)	Primary Degradation Mode	Relative Vacuum Lifetime (Normalized SOT Orbits)
MAC (Hydrocarbon)	Pennzane® 2001A	< 1.0 × 10⁻¹²	Oxidative Polymerization	~100.0 (Baseline)
PFPE (Fluorinated)	Krytox™ 143AC	< 1.0 × 10⁻¹⁰	Tribochemical Cleavage (Volatilization)	~1.5
PFPE (Fluorinated)	Brayco™ 815Z	< 1.0 × 10⁻¹¹	Tribochemical Cleavage (Volatilization)	~1.2
Silahydrocarbon	Custom Si-HC	< 1.0 × 10⁻¹⁰	Polymerization / Cross-linking	~45.0

Note: The use of TiC-coated balls with Pennzane 2001A further multiplies the relative lifetime by a factor of 9x to 18x compared to uncoated 440C steel[5].

Standardized Protocol: Self-Validating Vacuum Spiral Orbit Tribometry (SOT)

To accurately evaluate the lifetime of MAC lubricants for cleanroom robotics or aerospace mechanisms, a Spiral Orbit Tribometer (SOT) is utilized. The SOT is a retainerless thrust bearing simulator that forces all applied lubricant into the tribological contact zone, preventing lubricant hiding and accelerating boundary failure.

This protocol is designed as a self-validating system : it uses real-time electrical contact resistance (separation voltage) to mathematically prove the system is operating in the boundary lubrication regime, ensuring that data is not skewed by accidental EHD film formation[4].

Phase 1: Substrate Preparation & Passivation

Causality: Contaminants act as uncontrolled variables in tribochemical reactions. Absolute cleanliness is required to isolate the interaction between the MAC and the nascent steel.

• Obtain 440C stainless steel flat plates and a 12.7 mm (0.5 in) diameter ball (use TiC-coated balls if testing passivated systems)[2].

• Ultrasonicate all components in high-purity heptane for 15 minutes, followed by a secondary rinse in a fluorinated solvent (e.g., Freon 113 alternative) to remove residual organic films[5].

• Bake out components in a vacuum oven at 150°C for 2 hours to desorb surface moisture.

Phase 2: Micro-Dosing

Causality: Applying lubricant only to the ball ensures that the degradation rate is measured against a strictly finite, known quantity of fluid, allowing for precise calculation of "orbits per microgram" lifetime.

• Using a precision micro-pipette, apply exactly ~50 µg of unformulated Pennzane® 2001A MAC lubricant directly to the equator of the test ball.

• Leave the upper and lower 440C steel plates completely dry.

Phase 3: Chamber Evacuation & Self-Validation Check

• Assemble the ball between the flat plates in the SOT apparatus.

• Seal the stainless steel chamber and engage the turbomolecular pump. Evacuate the chamber to a pressure of ≤ 2 × 10⁻⁸ Torr.

• Apply a mean Hertzian pressure of 1.5 GPa to the plates[2].

• Self-Validation Step (Separation Voltage): Apply a low-voltage DC current across the upper and lower plates. Initiate a slow 5 rpm rotation.

  • Validation Criterion: The electrical resistance must read close to zero ohms (separation voltage ≈ 0V).

  • Correction: If resistance is high, an EHD film has formed. You must decrease the rolling velocity or increase the load until resistance drops to zero, confirming true metal-to-metal boundary contact.

Phase 4: Execution and Failure Monitoring

• Increase the ball orbit rate to the standard 30 rpm (rolling velocity of ~0.071 m/s)[2].

• Continuously monitor the Coefficient of Friction (CoF) via the force transducer.

• Data Interpretation: The CoF will remain stable and low during the initial phase. As the MAC undergoes oxidative polymerization catalyzed by the nascent steel, viscosity will spike, restricting lubricant supply to the contact zone[4].

• Failure Criterion: The test is automatically terminated when the CoF exhibits a rapid inversion and exceeds a predefined threshold (typically CoF > 0.28), indicating total lubricant consumption and bearing seizure. Record the total number of orbits to failure.

References

• Effect of Test Environment on Lifetime of Two Vacuum Lubricants Determined by Spiral Orbit Tribometry Source: NASA / CORE URL:[Link][2]

• Lifetimes of Multiply Alkylated Cyclopentane Oil in Contact With Various Metals, Evaluated With Vacuum Spiral Orbit Tribometer Source: NASA Technical Reports Server URL:[Link]

• The Lifetime of Boundary Lubrication Performance of Small-Quantity-Applied Liquid Lubricants for Space Mechanisms Evaluated with a Vacuum Reciprocating Tribometer Source: Tribology Transactions (Taylor & Francis) URL:[Link][4]

• Life of Scanner Bearings with Four Space Liquid Lubricants Source: European Space Mechanisms and Tribology Symposium (ESMATS) URL:[Link][5]

• Spiral Orbit Tribometry II. Evaluation of Three Liquid Lubricants in Vacuum Source: NASA Technical Reports Server URL:[Link]

• Pennzane Fluids: Flight Qualified, Space Tested (Handout Sheet) Source: Neyco / Nye Lubricants URL:[Link][1]

• Effect of Test Environment on Lifetime of Two Vacuum Lubricants Determined by Spiral Orbit Tribometry (Alternate) Source: NASA Technical Reports Server URL:[Link]

• Developing a model system of liquid lubricants for space applications: Multiple alkylated cyclopentane in alumina enclosed surface Source: Scholars' Mine (Missouri S&T) URL:[Link][3]

Sources

• 1. neyco.fr [neyco.fr]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 4. tandfonline.com [tandfonline.com]
• 5. esmats.eu [esmats.eu]

Application Note: A Comprehensive Protocol for the Measurement of the Viscosity-Temperature Coefficient of Alkyl Cyclopentanes

Abstract: This document provides a detailed methodology for the determination of the viscosity-temperature coefficient of alkyl cyclopentanes. These compounds are of significant interest in the fields of lubrication, specialty fluids, and drug development, where viscosity is a critical performance parameter that is highly dependent on temperature. This guide offers a first-principles approach, combining theoretical background with a robust, step-by-step experimental protocol designed for researchers, scientists, and quality control professionals. The protocol emphasizes scientific integrity through rigorous calibration, precise measurement, and validated data analysis techniques, primarily leveraging the principles outlined in ASTM D341.[1][2][3]

Theoretical Framework: The Imperative of the Viscosity-Temperature Relationship

Viscosity, a measure of a fluid's internal resistance to flow, is a fundamental property of liquids.[4] For alkyl cyclopentanes, like many hydrocarbon-based fluids, this property is not static; it exhibits a strong, inverse relationship with temperature. As thermal energy increases, intermolecular forces weaken, allowing molecules to move past each other more easily, resulting in a lower viscosity.

The Viscosity-Temperature Coefficient (VTC) quantifies this change. A low VTC is highly desirable in applications like lubricants, indicating that the fluid maintains a more stable viscosity across a wide operating temperature range. Conversely, a high VTC signifies a dramatic change in viscosity with temperature fluctuations.

To accurately model this relationship for petroleum products and hydrocarbons, the Walther-ASTM equation is the industry-standard model.[5][6] It linearizes the relationship between kinematic viscosity and temperature, allowing for reliable interpolation and extrapolation within a defined range.[1][2][3] The equation is expressed as:

log log (ν + 0.7) = A - B * log(T)

Where:

• ν (nu) is the kinematic viscosity in centistokes (cSt or mm²/s).

• T is the absolute temperature in Kelvin (K).

• A and B are constants specific to the fluid. The constant B represents the slope of the line and is directly related to the viscosity-temperature coefficient. A larger 'B' value indicates a greater sensitivity of viscosity to temperature changes.

• The constant 0.7 is an empirical value used to improve the linearity for fluids with kinematic viscosities above 2.0 cSt.[7]

This application note provides the complete workflow to experimentally determine the constants A and B for any given alkyl cyclopentane sample.

Instrumentation, Materials, and Reagents

Required Instrumentation

• Rotational Viscometer: An instrument capable of measuring torque to determine dynamic viscosity. The principle relies on measuring the torque required to rotate a spindle submerged in the test fluid at a constant speed.[4][8][9] The instrument should have a resolution of at least ±0.1% of the full-scale range.

• Temperature-Controlled Circulating Bath: A liquid bath with a programmable controller capable of maintaining a set temperature with an accuracy of ±0.1°C or better across the desired experimental range (e.g., 20°C to 100°C).

• Calibrated Digital Thermometer: With a resolution of 0.01°C, traceable to national standards (e.g., NIST), for independent verification of the sample temperature.

• Analytical Balance: For density determination if kinematic viscosity is to be calculated from the measured dynamic viscosity (Kinematic Viscosity = Dynamic Viscosity / Density).

• Stopwatch: For time-sensitive measurements, if applicable.

Materials and Reagents

• Alkyl Cyclopentane Sample: The test fluid of interest.

• NIST-Traceable Viscosity Standard Fluids: A set of certified calibration fluids with known viscosity values at specified temperatures.[10][11] It is crucial to select standards that bracket the expected viscosity range of the alkyl cyclopentane sample. Silicone fluids are common for this purpose.[10]

• Appropriate Spindle Set: For the rotational viscometer, selected based on the expected viscosity of the sample.

• Sample Chambers/Beakers: Of appropriate size for the viscometer and spindle.

• Cleaning Solvents: High-purity solvents (e.g., acetone, heptane) for cleaning spindles and sample chambers.

• Lint-Free Wipes.

Experimental Protocol: From Calibration to Data Acquisition

This protocol is divided into three critical phases: instrument validation, sample analysis, and data collection. The causality behind this structure is to ensure the integrity of the measurement system before introducing the experimental sample.

Workflow Overview

Caption: Experimental workflow for viscosity measurement.

Part A: Viscometer Calibration and Verification

Rationale: Calibration is the most critical step to ensure data accuracy and trustworthiness. It establishes a traceable link to a primary standard.[10] This procedure verifies that the viscometer's torque measurement is accurate across its operational range.

• Setup: Place the viscometer on a level, vibration-free surface.[12]

• Standard Selection: Choose a NIST-traceable viscosity standard fluid certified at a convenient temperature (e.g., 25.0°C). Select a standard with a viscosity value that will result in a torque reading between 20% and 90% of the instrument's range with a chosen spindle/speed combination.

• Temperature Control: Set the circulating bath to the certified temperature of the standard fluid (e.g., 25.0°C). Place the sample chamber containing the standard fluid into the bath and allow it to thermally equilibrate for at least 30 minutes.

• Measurement: Submerge the appropriate spindle into the standard fluid to the marked immersion depth. Begin rotation at a pre-determined speed. Allow the reading to stabilize (typically 3-5 minutes).

• Verification: Record the viscosity reading. The measured value must be within the combined uncertainty of the viscometer and the certified standard (typically ±1% of the standard's value). If the reading is outside this tolerance, do not proceed. Consult the instrument manual for troubleshooting or schedule a professional service.

Part B: Viscosity Measurement of Alkyl Cyclopentane

• Cleaning: Thoroughly clean the sample chamber and spindle with appropriate solvents to remove any residue from the calibration fluid. Dry completely.

• Sample Loading: Load the alkyl cyclopentane sample into the chamber, taking care to avoid introducing air bubbles.

• Initial Temperature Setting: Set the circulating bath to the lowest desired temperature for the analysis (e.g., 20.0°C).

• Thermal Equilibration: Place the sample in the bath. This step is critical for accuracy. Allow a minimum of 20 minutes for the sample to reach thermal equilibrium. Use the calibrated external thermometer to confirm the sample temperature matches the bath setpoint to within ±0.1°C.

• Spindle and Speed Selection: Select a spindle and rotational speed that results in a torque reading within the instrument's optimal range (20-90%). This may require some initial trial and error.

• Data Acquisition (Point 1): Once the temperature is stable and the reading is steady, record the dynamic viscosity (in cP or mPa·s) and the precise sample temperature (to 0.01°C).

• Incremental Measurements: Increase the bath temperature by a set increment (e.g., 10.0°C).

• Repeat: Repeat steps 4, 6, and 7 for each temperature point across the entire desired range (e.g., up to 100.0°C). A minimum of five data points is recommended for a robust linear regression.

Data Analysis and Interpretation

The goal of the analysis is to calculate the Walther-ASTM constants 'A' and 'B' from the experimentally collected data.

Data Analysis Workflowdot

// Node Definitions A [label="Raw Data\n(Temperature T, Dynamic Viscosity η)", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Data Transformation", fillcolor="#FBBC05", fontcolor="#202124"]; C [label="Convert T(°C) to T(K)\nT(K) = T(°C) + 273.15", shape=parallelogram, fillcolor="#4285F4", fontcolor="#FFFFFF"]; D [label="Calculate Kinematic Viscosity (ν)\nν = η / ρ (if needed)", shape=parallelogram, fillcolor="#4285F4", fontcolor="#FFFFFF"]; E [label="Calculate Y-axis values:\nlog(log(ν + 0.7))", shape=parallelogram, fillcolor="#4285F4", fontcolor="#FFFFFF"]; F [label="Calculate X-axis values:\nlog(T)", shape=parallelogram, fillcolor="#4285F4", fontcolor="#FFFFFF"]; G [label="Linear Regression Analysis", fillcolor="#34A853", fontcolor="#FFFFFF"]; H [label="Plot Y vs. X", fillcolor="#EA4335", fontcolor="#FFFFFF"]; I [label="Determine Slope (B) and\nY-Intercept (A)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; J [label="Report Results:\nConstants A & B, R² value", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges A -> B; B -> C; B -> D; C -> F; D -> E; E -> G; F -> G; G -> H; G -> I; I -> J; }

Sources

• 1. blog.kakaocdn.net [blog.kakaocdn.net]
• 2. D341 Standard Practice for Viscosity-Temperature Equations and Charts for Liquid Petroleum or Hydrocarbon Products [store.astm.org]
• 3. img.antpedia.com [img.antpedia.com]
• 4. How Does a Viscometer Work? - SenTec [cdsentec.com]
• 5. Lubrication Fundamentals [stle.org]
• 6. researchgate.net [researchgate.net]
• 7. img.antpedia.com [img.antpedia.com]
• 8. martests.com [martests.com]
• 9. worldoftest.com [worldoftest.com]
• 10. hinotek.com [hinotek.com]
• 11. Viscometer Calibration | Premier Calibration Malaysia [premiercalibration.com]
• 12. fcxperformance.com [fcxperformance.com]

Application Note: Synthesis of Vacuum-Stable Cycloalkane Lubricants (MACs) for Aerospace Mechanisms

The following Application Note and Protocol is designed for researchers and engineers in aerospace materials and synthetic chemistry. It details the synthesis of Multiply Alkylated Cyclopentanes (MACs) , specifically the structural analog of Pennzane® X-2000 (tris(2-octyldodecyl)cyclopentane), which is the industry gold standard for vacuum-stable aerospace lubrication.

Part 1: Executive Summary & Technical Rationale

The Challenge: Lubrication in a Vacuum

Traditional lubricants (mineral oils, esters, PAOs) fail in space environments due to high volatility (outgassing) or poor tribological life. Perfluoropolyethers (PFPEs) like Fomblin® or Krytox® offer excellent vacuum stability but suffer from "autocatalytic degradation" (corrosion of bearing surfaces) and poor additive solubility.

The Solution: Multiply Alkylated Cyclopentanes (MACs)

MACs represent a hybrid class of "super-hydrocarbons." They combine the chemical inertness of a saturated cycloalkane ring with the liquid range of long-chain branched alkyls.

• Target Molecule: Tris(2-octyldodecyl)cyclopentane .[1][2]

• Mechanism of Action: The cyclopentane ring provides thermal rigidity, while the bulky "Guerbet-type" alkyl chains (2-octyldodecyl) prevent crystallization, keeping the fluid liquid at temperatures as low as -50°C and reducing volatility to near-zero levels (<

  Torr).

Part 2: Chemical Strategy & Mechanism[3]

The synthesis involves two critical stages:

• Nucleophilic Substitution (C-Alkylation): Attaching bulky alkyl chains to the cyclopentadienyl anion. We will utilize a Direct Dehydrative Alkylation route (Industrial Preferred) and note the Alkyl Halide route (Lab Precision).

• Catalytic Hydrogenation: Saturating the ring to remove double bonds, preventing oxidation and polymerization.

Reaction Scheme (DOT Visualization)

Figure 1: Synthetic pathway for Multiply Alkylated Cyclopentanes (MACs).

Part 3: Detailed Experimental Protocol

Protocol A: Synthesis of the Alkylated Precursor

Objective: Synthesize tris(2-octyldodecyl)cyclopentadiene.

Reagents & Equipment[3]

• Cyclopentadiene (Cp): Freshly cracked from dicyclopentadiene (DCPD) immediately before use. Note: Cp dimerizes at room temp; keep at -78°C if stored.

• Alkylating Agent: 2-Octyldodecanol (CAS: 5333-42-6). This is a C20 branched "Guerbet" alcohol.

• Catalyst: Potassium Hydroxide (KOH), pellets, 85%+.

• Solvent: High-boiling hydrocarbon (e.g., Decalin) or run neat (solvent-free).

• Apparatus: 3-neck Round Bottom Flask (RBF), Dean-Stark trap (critical for water removal), Reflux condenser, Mechanical stirrer, Nitrogen line.

Step-by-Step Methodology

• Setup: Assemble the 3-neck RBF with the Dean-Stark trap and mechanical stirrer. Purge the system with

  to remove oxygen.

• Charging: Add 2-Octyldodecanol (3.5 molar equivalents relative to Cp) and KOH (0.1 - 0.5 molar equivalents) to the flask.

  • Causality: Excess alcohol ensures multiple alkylation (driving toward tri-substitution). KOH acts as the base catalyst to generate the alkoxide/Cp-anion species.

• Heating Phase 1: Heat the mixture to 180°C - 200°C .

• Addition of Cp: Slowly add the fresh Cyclopentadiene dropwise into the hot mixture.

  • Critical Control: Do not add Cp all at once. The reaction is exothermic. Slow addition minimizes polymerization of Cp (formation of poly-Cp gum).

• Dehydration: Maintain temperature at reflux. Water generated from the condensation reaction will azeotrope into the Dean-Stark trap.

  • Endpoint: Continue heating until water evolution ceases (approx. 4-8 hours).

• Work-up:

  • Cool to room temperature.

  • Wash the organic layer with dilute HCl (to neutralize KOH), then water, then brine.

  • Dry over

    and filter.

  • Strip: Remove unreacted alcohol via vacuum distillation (High Vacuum, ~200°C).

Protocol B: Catalytic Hydrogenation

Objective: Saturate the double bonds to achieve oxidative stability.

Reagents & Equipment[3]

• Precursor: Alkylated Cyclopentadiene (from Protocol A).

• Catalyst: Raney Nickel (active) or 5% Pd/C.

• Solvent: n-Heptane or Hexane (to reduce viscosity).

• Apparatus: High-Pressure Autoclave (Parr Reactor).

Step-by-Step Methodology

• Loading: Load the precursor and solvent (1:1 ratio) into the autoclave. Add catalyst (5-10 wt% relative to precursor).

• Purge: Seal reactor. Purge with

  (3x) then (3x) to remove oxygen.

• Pressurization: Pressurize with

  to 900 - 1000 psi (60-70 bar) .

• Reaction: Heat to 150°C - 200°C while stirring vigorously (1000 RPM).

  • Note: Monitor pressure drop. Re-pressurize if necessary. Reaction is complete when

    uptake stops (typically 12-24 hours).

• Filtration: Cool and vent. Filter the solution through a Celite bed to remove the metal catalyst.

• Final Purification: Rotary evaporate the solvent. Perform a final high-vacuum distillation (Kugelrohr or Wiped Film Evaporator) to isolate the specific viscosity fraction (e.g., removing mono/di-substituted byproducts if lower viscosity is not desired).

Part 4: Characterization & Validation Standards

To validate the lubricant for aerospace use, the following properties must be verified against industry benchmarks (e.g., Pennzane X-2000).

Structural Confirmation

• FTIR: Absence of peaks at 3000-3100 cm⁻¹ (alkene C-H stretch) and 1600-1650 cm⁻¹ (C=C stretch). Appearance of strong methylene peaks.

• NMR (

  H): Disappearance of olefinic protons (5.0-6.5 ppm). Integration of alkyl region should match the theoretical ratio of core protons to chain protons.

Performance Metrics (Comparison Table)

Property	Synthetic MAC (Target)	PFPE (Ref: Fomblin Z25)	PAO (Ref: PAO 40)	Test Method
Viscosity @ 40°C	~100 - 110 cSt	350 cSt	390 cSt	ASTM D445
Viscosity Index (VI)	> 130	> 300	140	ASTM D2270
Pour Point	< -50°C	-60°C	-40°C	ASTM D97
Vapor Pressure @ 20°C	< Torr	< Torr	Torr	Knudsen Cell
Four-Ball Wear (Scar)	0.45 mm	0.70 mm	0.50 mm	ASTM D4172
Additive Solubility	High	Very Low	High	Visual

Vacuum Stability Logic

The graph below illustrates the decision logic for selecting MACs over PFPEs based on application constraints.

Figure 2: Decision logic for aerospace lubricant selection.

Part 5: References

• Venier, C. G., & Casserly, E. W. (1991).[4] Multiply-Alkylated Cyclopentanes (MACs): A New Class of Synthesized Hydrocarbon Fluids. Lubrication Engineering.

• Jones, W. R., Jr., et al. (2000). Tribological Properties of a Pennzane®-Based Liquid Lubricant for Low Temperature Space Applications. NASA Technical Reports Server.

• Lince, J. R. (2007). Tribochemistry of Multiply-Alkylated Cyclopentane Oils on DLC-Coated Thrust Bearings. Defense Technical Information Center (DTIC).

• NASA Glenn Research Center. (2009). Lubricated Bearing Lifetimes of a Multiply Alkylated Cyclopentane and a Linear Perfluoropolyether Fluid. NASA Technical Reports.

• Nye Lubricants. (n.d.). Pennzane Synthesized Hydrocarbon Fluid. Technical Data Sheet.

Sources

• 1. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. CN1911875A - Method of preparing cyclopentane by continuous hydrogenation of cyclo pentadiene - Google Patents [patents.google.com]
• 4. semanticscholar.org [semanticscholar.org]

Advanced Formulation of Low-Volatility MAC Greases for High-Vacuum Analytical and Manufacturing Equipment

Introduction: The Lubrication Challenge in Drug Development

In the pharmaceutical industry, drug development relies heavily on ultra-high vacuum (UHV) environments. Equipment such as Mass Spectrometers (MS), Scanning Electron Microscopes (SEM), and cleanroom lyophilization robotics require lubricants that will not outgas and contaminate sensitive biological samples or detector optics.

Historically, Perfluoropolyethers (PFPEs) were the industry standard due to their low vapor pressures. However, Multiply Alkylated Cyclopentanes (MACs) have emerged as structurally superior alternatives for boundary lubrication regimes, offering exceptional tribological lifetimes and resistance to the chemical degradation that plagues PFPEs. This application note details the mechanistic advantages of MACs and provides a validated, self-correcting protocol for formulating high-performance, low-volatility MAC greases.

Mechanistic Insights: The Tribochemical Advantage of MACs

To formulate an effective lubricant, one must understand the causality of lubricant failure in a vacuum. In atmospheric conditions, oxygen constantly replenishes protective metal oxide layers on bearing surfaces. In a vacuum, these layers are rapidly worn away, leading to direct metal-to-metal contact (boundary lubrication).

The PFPE Failure Mechanism: While PFPEs possess excellent static thermal stability, they fail catastrophically under boundary friction. Frictional heating and the exposure of nascent metal asperities generate Lewis acids (such as iron fluorides). These Lewis acids act as catalysts that trigger an autocatalytic "unzipping" of the PFPE acetal linkages, releasing corrosive gases and rapidly degrading the lubricant[1].

The MAC Stabilization Mechanism: MACs are highly stable synthesized hydrocarbons produced by reacting cyclopentadiene with aliphatic alcohols in the presence of a strong base, followed by hydrogenation[2]. This yields a mixture of di-, tri-, tetra-, and penta-alkylated cyclopentanes. Lacking electronegative heteroatoms (like the oxygen and fluorine in PFPEs), the MAC backbone is entirely immune to Lewis acid-catalyzed degradation. To provide anti-wear properties in the absence of oxygen, MACs are fortified with hydrocarbon-mimicking ionic liquids (e.g., P-SiSO), which decompose under frictional stress to form a robust, protective silicate boundary film directly on the nascent metal[3].

Tribochemical pathways comparing PFPE degradation and MAC stabilization in vacuum environments.

Quantitative Data: MAC vs. PFPE Properties

The structural differences between MACs and PFPEs translate directly into measurable performance metrics. Table 1 summarizes the critical parameters for vacuum formulation.

Table 1: Comparative Physical and Tribological Properties

Property	MAC (e.g., Pennzane X-2000)	PFPE (e.g., Z-25)	Formulation Impact
Kinematic Viscosity @ 20°C (cSt)	110	255	MAC provides lower running torque in precision robotics.
Viscosity Index	134	345	Both maintain stable viscosity across broad temperature ranges.
Vapor Pressure @ 20°C (Pa)			Both easily meet UHV outgassing requirements for MS/SEM.
Tribological Life (SOT, revs/µg)	> 100,000	< 5,000	MACs exhibit >20x longer operational life in boundary regimes.

(Data synthesized from standard aerospace tribology evaluations,[1])

Formulation Architecture & Experimental Protocol

A high-performance vacuum grease is a multiphase system requiring precise component synergy. For this protocol, we utilize MAC X-2000 as the base oil, Non-Soap Urea as the thickener (superior to lithium soaps due to lower outgassing and the absence of metallic ash)[4], and P-SiSO Ionic Liquids as anti-wear additives[3].

Step-by-step workflow for the formulation and validation of low-volatility MAC greases.

Step-by-Step Methodology

Step 1: Base Oil Preparation and Additive Solubilization

• Weigh 830 g of MAC X-2000 base oil into a clean, dry borosilicate glass vessel.

• Add 20 g (2% wt) of P-SiSO ionic liquid additive.

• Causality Check: Heat the mixture to 60°C under continuous magnetic stirring (300 RPM) for 2 hours. Heating lowers the viscosity of the MAC, ensuring complete molecular dispersion of the ionic liquid, which is critical for uniform boundary film formation later[3].

Step 2: Thickener Integration

• Gradually introduce 150 g (15% wt) of non-soap urea powder into the vortex of the base oil mixture.

• Increase stirring speed to 600 RPM to prevent agglomeration.

• Causality Check: Urea is explicitly chosen over lithium soap because urea thickeners exhibit higher thermal stability and do not contain metal ions that could act as catalytic degradation sites under extreme friction[4].

Step 3: High-Shear Milling (Homogenization)

• Transfer the crude slurry to a three-roll mill.

• Set the roller gap to 5 µm and process the grease for a minimum of three passes.

• Causality Check: The 5 µm gap ensures the urea particles are intimately wetted by the MAC oil. Proper dispersion creates a stable matrix that prevents oil separation (bleeding) during long-term static storage in cleanroom environments[1].

Step 4: Vacuum Degassing (Self-Validating Checkpoint)

• Spread the milled grease into a thin layer (approx. 1 cm thick) on a stainless-steel saucer.

• Place the saucer in a vacuum chamber and initiate the turbomolecular pump.

• Self-Validation System: Draw the vacuum down to

  Pa and hold for 24 hours. Monitor the pressure gauge continuously.

  • Pass: The pressure stabilizes below 10 Pa, indicating all dissolved air and volatile impurities from the milling process are removed[2].

  • Fail: If the pressure fluctuates or fails to hold, volatile contaminants remain. The batch must be re-milled and degassed again to prevent outgassing in the final analytical instrument.

Step 5: Tribological Validation

• Extract a 50 µg sample of the finished grease.

• Test using a Spiral Orbit Tribometer (SOT) in ultra-high vacuum (

  mbar) at a peak Hertzian pressure of 2.25 GPa.

• Causality Check: The SOT directly mimics the rolling/sliding kinematics of angular contact bearings found in high-precision robotics, validating the grease's operational lifespan prior to deployment[1].

References

1. NASA Technical Reports Server. Lubricated Bearing Lifetimes of a Multiply Alkylated Cyclopentane and a Linear Perfluoropolyether Fluid in Oscillatory Motion at... 2.[2] SciSpace. Liquid lubricants for space engineering and methods for their testing.2 3.[3] Diva-Portal.org. Ionic Liquids as Performance Ingredients in Space Lubricants.3 4.[4] ResearchGate. Sliding Friction Characteristics of MAC Greases under Vacuum Condition.4 5.[1] PMC (National Institutes of Health). Development of novel lubricant formulation for cleanroom and vacuum application.1

Sources

• 1. Development of novel lubricant formulation for cleanroom and vacuum application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. diva-portal.org [diva-portal.org]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: High-Temperature Stabilization of Multiply Alkylated Cyclopentanes

Welcome to the technical support center for the handling and application of multiply alkylated cyclopentanes (MACs) at elevated temperatures. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with the oxidative degradation of these valuable compounds. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to ensure the integrity of your experiments and products.

Introduction: The Challenge of High-Temperature Oxidation

Multiply alkylated cyclopentanes are prized for their unique physical and chemical properties, including thermal stability and low volatility. However, at elevated temperatures, these compounds can be susceptible to autoxidation, a free-radical chain reaction that leads to the formation of undesirable byproducts such as alcohols, ketones, and carboxylic acids.[1] This degradation can compromise the performance of MACs in high-temperature applications and interfere with synthetic pathways. This guide provides practical solutions to mitigate these challenges.

Frequently Asked Questions (FAQs)

Q1: What is autoxidation, and why are my multiply alkylated cyclopentanes degrading at high temperatures?

A1: Autoxidation is a spontaneous oxidation process that occurs in the presence of oxygen and is accelerated by heat and light.[1] It is a free-radical chain reaction consisting of three main stages: initiation, propagation, and termination.

• Initiation: The process begins with the formation of free radicals from the MAC molecule, often triggered by heat or the presence of metal catalysts.

• Propagation: These initial radicals react with oxygen to form peroxy radicals, which then abstract hydrogen atoms from other MAC molecules, creating hydroperoxides and more free radicals, thus propagating the chain reaction.

• Termination: The reaction ceases when free radicals combine to form stable, non-radical products.

At high temperatures, the rate of initiation and propagation increases significantly, leading to accelerated degradation of your MACs.

Q2: I'm observing discoloration and changes in viscosity in my MAC-based product after heating. Is this due to oxidation?

A2: Yes, these are classic indicators of oxidative degradation. The formation of oxygenated byproducts like ketones and carboxylic acids can lead to discoloration (often a yellowish or brownish tint) and an increase in viscosity due to the formation of higher molecular weight oligomers.[2] Monitoring these physical changes can be a simple first-pass indicator of an ongoing oxidation issue.

Q3: How does the structure of the alkyl groups on the cyclopentane ring affect its oxidative stability?

A3: The structure and substitution pattern of the alkyl groups play a significant role in the oxidative stability of MACs. The presence of tertiary hydrogens (C-H bonds on a carbon atom bonded to three other carbon atoms) can be particularly susceptible to hydrogen abstraction by free radicals, which is a key step in the autoxidation process.

However, bulky alkyl groups can also provide steric hindrance, which can protect the cyclopentane ring and its hydrogens from attack by oxygen and free radicals.[3][4] This is a critical design consideration in the synthesis of highly stable MACs. For instance, extensive branching in the alkyl chains can enhance stability.

Q4: Can the type of reaction vessel I use influence the rate of oxidation?

A4: Absolutely. Metallic reaction vessels, particularly those containing iron, copper, or other transition metals, can catalyze the decomposition of hydroperoxides, which are intermediates in the autoxidation chain reaction.[5] This catalytic activity generates more free radicals, thereby accelerating the overall oxidation rate. For high-temperature applications involving MACs, it is advisable to use glass or stainless steel reactors that have been properly passivated to minimize catalytic effects.

Troubleshooting Guide

This section provides solutions to common problems encountered during the high-temperature use of multiply alkylated cyclopentanes.

Problem 1: My MAC compound is degrading despite being under what I thought was an inert atmosphere.

• Possible Cause 1: Incomplete Purging of Oxygen. Simply flushing the headspace of your reaction vessel with an inert gas like nitrogen or argon may not be sufficient to remove all dissolved oxygen from the MAC or the reaction mixture.

• Solution: Employ more rigorous inert atmosphere techniques. This includes sparging the inert gas through the liquid MAC for an extended period before heating and maintaining a positive pressure of inert gas throughout the experiment. For highly sensitive applications, consider using a glove box.[6][7]

• Possible Cause 2: Contaminated Inert Gas Supply. The inert gas you are using may contain trace amounts of oxygen.

• Solution: Use high-purity or ultra-high-purity grade inert gases. If necessary, pass the gas through an oxygen scavenging catalyst train before it enters your reaction vessel.

Problem 2: The antioxidant I added doesn't seem to be effective at the temperatures I'm working at.

• Possible Cause 1: Antioxidant Thermal Instability. Not all antioxidants are created equal when it comes to thermal stability. Some, like certain monophenolic antioxidants, can actually become pro-oxidants at very high temperatures.

• Solution: Select an antioxidant specifically designed for high-temperature applications. Hindered phenolic antioxidants and certain amine-based antioxidants are generally more suitable for elevated temperatures.[8]

• Possible Cause 2: Incorrect Type of Antioxidant. The mechanism of oxidation in your system may require a different type of antioxidant.

• Solution: Understand the two primary types of antioxidants and their functions:

  • Primary Antioxidants (Radical Scavengers): These donate a hydrogen atom to peroxy radicals, neutralizing them and stopping the propagation of the free-radical chain. Hindered phenols and aromatic amines are common examples.[9][10][11]

  • Secondary Antioxidants (Peroxide Decomposers): These react with hydroperoxides to form stable, non-radical products, preventing them from breaking down into more radicals. Phosphites and certain sulfur-containing compounds fall into this category. Often, a synergistic combination of primary and secondary antioxidants provides the most comprehensive protection.[12][13]

Problem 3: I'm seeing unexpected side-products in my reaction that are not from the oxidation of the MAC itself.

• Possible Cause: Antioxidant Reactivity. The antioxidant you've added may be reacting with your starting materials, reagents, or other intermediates in your synthetic pathway.

• Solution: Carefully consider the chemical compatibility of your chosen antioxidant with all components of your reaction mixture. For example, a phenolic antioxidant might interfere with reactions involving electrophiles. In such cases, a non-phenolic antioxidant or reliance on stringent inert atmosphere techniques may be necessary. It is also crucial to ensure the antioxidant itself is not degrading into reactive species under the reaction conditions.

Experimental Protocols

Protocol 1: Establishing and Maintaining an Inert Atmosphere for High-Temperature Reactions

This protocol describes a standard method for creating an oxygen-free environment in a laboratory setting using a Schlenk line or a balloon setup.[14][15][16]

Materials:

• Reaction flask with a sidearm (Schlenk flask) or a round-bottom flask with a rubber septum

• High-purity nitrogen or argon gas

• Gas regulator and tubing

• Balloon (for balloon method)

• Heat gun or oven for drying glassware

• Stir bar

Procedure:

• Drying the Glassware: Thoroughly dry the reaction flask and stir bar in an oven at >120 °C for at least 4 hours or by flame-drying under a stream of inert gas.

• Assembly: While still hot, assemble the glassware and seal the flask with a rubber septum.

• Purging the Flask:

  • Schlenk Line Method: Connect the flask to the Schlenk line. Perform at least three cycles of evacuating the flask under vacuum and refilling with the inert gas.

  • Balloon Method: Fill a balloon with the inert gas. Insert a needle attached to the balloon through the septum. Insert a second, "vent" needle to allow the inert gas to flush out the air. After 5-10 minutes, remove the vent needle.

• Adding the MAC: Add the multiply alkylated cyclopentane to the flask via a syringe or cannula under a positive pressure of the inert gas.

• Heating: Begin heating the reaction mixture while maintaining a slight positive pressure of the inert gas (e.g., by keeping the balloon attached or the Schlenk line valve open to the manifold).

Protocol 2: Selection and Use of Antioxidants

1. Antioxidant Selection:

Antioxidant Type	Mechanism of Action	Examples	Best For	Considerations
Primary (Radical Scavenger)	Donates a hydrogen atom to neutralize free radicals.[9][10][11]	Hindered Phenols (e.g., BHT, Irganox® 1010), Aromatic Amines	Long-term heat stability	Can be less effective at very high processing temperatures due to volatility. Potential for color formation with some amine types.
Secondary (Peroxide Decomposer)	Decomposes hydroperoxides into non-radical products.	Phosphites (e.g., Irgafos® 168), Thioesters	High-temperature processing stability	Generally not used alone; most effective in combination with a primary antioxidant.

2. General Usage Guidelines:

• Concentration: The effective concentration of antioxidants is typically in the range of 0.05% to 1.0% by weight. The optimal concentration should be determined empirically for your specific application.

• Synergy: For robust protection, consider using a blend of a primary and a secondary antioxidant. A common ratio is 1:1 or 2:1 of primary to secondary antioxidant.[12][13]

• Addition: The antioxidant should be added to the MAC at the beginning of the process, before heating, to ensure it is present to inhibit the initial stages of oxidation. Ensure thorough mixing for uniform distribution.

Protocol 3: Accelerated Oxidation Stability Testing

This protocol provides a general workflow for evaluating the oxidative stability of your MAC formulation using a method like the Rancimat or a pressure differential scanning calorimeter (PDSC).[17][18][19]

Objective: To determine the Oxidative Induction Time (OIT), which is a measure of the material's resistance to oxidation.

Equipment:

• Rancimat instrument or PDSC

• Oxygen supply

Procedure:

• Sample Preparation: Prepare samples of the MAC with and without different antioxidant packages.

• Instrument Setup: Set the instrument to the desired test temperature and oxygen flow rate. The temperature should be high enough to induce oxidation in a reasonable timeframe but not so high as to cause thermal decomposition.

• Analysis: Place a small, accurately weighed amount of the sample into the instrument. Start the analysis. The instrument will heat the sample under a constant flow of oxygen and monitor for the onset of oxidation.

• Data Interpretation: The OIT is the time elapsed until the rapid onset of oxidation. A longer OIT indicates greater oxidative stability. Compare the OIT values of your different formulations to determine the most effective antioxidant package.

Visualizations

References

• RSC Publishing. (2015, March 12). Free radicals, natural antioxidants, and their reaction mechanisms. [Link]

• Wikipedia. Organic peroxides. [Link]

• MDPI. (2025, August 10). Synergistic Effects of Antioxidant Blends: A Comparative Study on Oxidative Stability of Lipids in Feed Matrices. [Link]

• BTSA. Accelerated oxidation tests: the RapidOxy method. [Link]

• PMC. (2025, March 17). Synthesis, Characterization, and Antioxidant Activity Evaluation of New N-Methyl Substituted Thiazole-Derived Polyphenolic Compounds. [Link]

• High-Temperature Laboratory. (2025, April 7). What Are the Best Ways to Prevent Sample Oxidation During High-Temperature Analysis?[Link]

• Chemistry LibreTexts. (2024, June 18). 4.3: Stability of Cycloalkanes - Ring Strain. [Link]

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• PMC. Synergistic Antioxidant and Antibacterial Advantages of Essential Oils for Food Packaging Applications. [Link]

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Technical Support Center: Mastering C-C Bond Scission in Tribochemical Degradation

Welcome to the technical support center for controlling C-C bond scission in tribochemical degradation. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of mechanochemistry. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in your experimental endeavors. Our goal is to provide not just procedural steps, but the underlying scientific reasoning to empower you to make informed decisions in your research.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the principles and techniques for controlling C-C bond scission in tribochemical systems.

Q1: What is the fundamental principle behind using mechanical force to selectively cleave C-C bonds?

A1: The selective cleavage of C-C bonds using mechanical force, a cornerstone of mechanochemistry, relies on the principle of directing external mechanical energy to specific covalent bonds within a polymer chain.[1][2][3] When a polymer is subjected to mechanical stress, such as through ultrasonication in solution or grinding in the solid state, the mechanical energy is not distributed uniformly across the molecule.[4] Instead, it concentrates at specific points, particularly near the center of a polymer chain being stretched.[5]

By strategically placing a "mechanophore" – a molecular unit designed to react in a controlled way to mechanical stimuli – within the polymer backbone, we can dictate the site of bond scission.[4][5][6] The applied force lowers the activation energy for the cleavage of a specific bond within the mechanophore, making that pathway more favorable than the random scission of other bonds in the polymer chain.[1][7] This allows for a level of control over the degradation process that is not achievable with other methods like thermal or photodegradation.

Q2: How do "mechanophores" work to control C-C bond scission?

A2: Mechanophores are the key to achieving selectivity in polymer mechanochemistry.[4][5][6] These are specially designed molecular structures that are more susceptible to mechanical force than other bonds in the polymer backbone.[7] When a polymer chain containing a mechanophore is stretched, the force is transduced along the chain and concentrates on the mechanophore.[1] This applied force can then trigger a specific chemical reaction within the mechanophore, often a C-C bond cleavage, at a lower force threshold than would be required to break other, stronger bonds in the polymer.[7]

The design of the mechanophore is critical. Factors such as the inherent strength of the target C-C bond, the geometry of the molecule, and the points at which the polymer chains are attached all influence its sensitivity to mechanical force.[8] For example, some mechanophores are designed to undergo a color change or become fluorescent upon bond scission, providing a visual indicator of the mechanical activation.[6]

Q3: What are the primary experimental techniques for inducing controlled C-C bond scission?

A3: Several techniques can be employed to apply mechanical force to polymers and induce controlled C-C bond scission. The choice of technique depends on the phase of the material (solution or solid-state) and the desired outcome.

• Ultrasonication: This is a common method for polymers in solution.[1][4] The collapse of cavitation bubbles generated by ultrasound creates strong elongational flow fields that stretch and cleave polymer chains.[4][5]

• Ball Milling: For solid-state mechanochemistry, ball milling is a widely used technique.[9] The impact and shearing forces generated by the grinding media can effectively break C-C bonds.

• Atomic Force Microscopy (AFM): AFM can be used for single-molecule force spectroscopy.[10] By attaching a single polymer chain between the AFM tip and a substrate, the force required to break a specific bond can be precisely measured.[10][11]

• Extrusion and Stretching: For bulk polymers, mechanical stretching or extrusion can be used to align polymer chains and induce bond scission.

Q4: How can I analyze the products of C-C bond scission to confirm the reaction was successful and selective?

A4: A combination of analytical techniques is typically required to characterize the products of tribochemical degradation and confirm the selectivity of C-C bond scission.

• Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): These techniques are essential for analyzing changes in the molecular weight distribution of the polymer. A decrease in molecular weight is a primary indicator of bond scission.[12]

• Mass Spectrometry (MS): Techniques like High-Resolution Electrospray Ionization Mass Spectrometry (HRESI-MS) can be used to identify the specific fragments generated during degradation, providing direct evidence of which bonds were cleaved.[13][14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used to identify new end groups formed as a result of bond scission, which can help to elucidate the degradation mechanism.

• Spectroscopy (UV-Vis, Fluorescence): If using mechanophores that undergo a change in their spectroscopic properties upon activation, UV-Vis or fluorescence spectroscopy can provide real-time monitoring of the bond scission event.[6]

• Electron Spin Resonance (ESR) Spectroscopy: This technique is used to detect and characterize the free radicals (mechanoradicals) that are often generated during homolytic bond cleavage.[15]

Section 2: Troubleshooting Guides

This section provides practical advice for overcoming common challenges encountered during experiments on controlling C-C bond scission.

Guide 1: Poor or Inconsistent Bond Scission Efficiency

Problem: You are observing low yields of bond scission products, or the results are not reproducible between experiments.

Possible Cause	Troubleshooting Step	Scientific Rationale
Insufficient Mechanical Force	Increase the power of the ultrasonicator, the milling speed/time, or the applied tensile force.	A minimum threshold of mechanical force is required to activate the mechanophore and cleave the C-C bond.[7] Below this threshold, the reaction will not proceed efficiently.
Suboptimal Polymer Concentration (Solution)	Optimize the polymer concentration. For ultrasonication, lower concentrations are often more effective.	In solution, polymer chains need sufficient space to be effectively stretched by the solvent flow. At high concentrations, chain entanglements can hinder this process.
Incorrect Placement of the Mechanophore	Synthesize polymers with the mechanophore located closer to the center of the polymer chain.	The maximum mechanical stress is experienced at the midpoint of a polymer chain under elongational flow.[5] Mechanophores placed near the chain ends will experience less force.
Presence of Impurities	Purify the polymer and solvent thoroughly.	Impurities can act as radical scavengers or interfere with the tribochemical reaction in other ways, reducing the efficiency of bond scission.
Degradation of Mechanophore Before Experiment	Store the polymer under appropriate conditions (e.g., protected from light and heat) and use it promptly after synthesis.	Some mechanophores can be sensitive to thermal or photochemical degradation, which would render them inactive to mechanical force.

Guide 2: Non-Selective Bond Scission

Problem: You are observing the formation of unexpected degradation products, indicating that bonds other than the target C-C bond in the mechanophore are breaking.

Possible Cause	Troubleshooting Step	Scientific Rationale
Excessive Mechanical Force	Reduce the applied mechanical force (e.g., lower ultrasonication power, shorter milling time).	While a minimum force is required for activation, excessive force can lead to the non-selective cleavage of other, stronger bonds in the polymer backbone.[16]
Mechanophore is Not the Weakest Link	Redesign the mechanophore to have a lower bond dissociation energy for the target C-C bond compared to other bonds in the polymer backbone.	The principle of controlled scission relies on the mechanophore being the most mechanically labile point in the polymer chain.[7]
Alternative Reaction Pathways	Analyze the byproducts carefully to identify potential side reactions. Consider modifying the reaction conditions (e.g., solvent, temperature) to disfavor these pathways.	Mechanical force can sometimes open up unexpected reaction channels.[1] Understanding these pathways is crucial for optimizing selectivity.
Chain Scission at High Molecular Weight	For very high molecular weight polymers, some random chain scission is expected. If selectivity is paramount, consider using polymers with a lower initial molecular weight.	In very long polymer chains, the accumulation of stress can lead to scission at points other than the mechanophore, even under controlled conditions.

Guide 3: Difficulty in Analyzing Degradation Products

Problem: You are struggling to isolate and identify the products of the tribochemical reaction.

Possible Cause	Troubleshooting Step	Scientific Rationale
Low Concentration of Products	Increase the reaction scale or use more sensitive analytical techniques (e.g., LC-MS instead of NMR).	The concentration of degradation products, especially in the initial stages of the reaction, can be very low and below the detection limit of some instruments.[14]
Products are Unstable	Perform the analysis immediately after the reaction. Consider using trapping agents to derivatize and stabilize reactive intermediates like radicals.	The products of C-C bond scission, particularly mechanoradicals, can be highly reactive and may undergo further reactions before they can be analyzed.[15]
Interference from the Polymer Matrix	Use separation techniques like preparative GPC or selective precipitation to isolate the low molecular weight fragments from the remaining high molecular weight polymer.	The presence of a large excess of unreacted polymer can make it difficult to detect the small molecules produced during degradation.
Inappropriate Analytical Method	Consult the literature for the most suitable analytical techniques for your specific polymer and expected degradation products.	Different analytical methods have different strengths and weaknesses. For example, MALDI-TOF MS might be more suitable for analyzing higher molecular weight fragments than ESI-MS.

Section 3: Experimental Protocols & Data

This section provides a generalized experimental workflow for a typical ultrasonication-induced C-C bond scission experiment and a table summarizing key experimental parameters and their expected influence.

Protocol: Ultrasonication-Induced C-C Bond Scission of a Polymer in Solution

• Polymer Solution Preparation:

  • Dissolve the polymer containing the mechanophore in a suitable solvent at a known concentration (e.g., 1 mg/mL). The solvent should be degassed to remove dissolved oxygen, which can act as a radical scavenger.

• Experimental Setup:

  • Place the polymer solution in a temperature-controlled reaction vessel.

  • Immerse the tip of a high-intensity ultrasonic probe into the solution to a specific depth.

• Ultrasonication:

  • Apply ultrasound at a specific power output and frequency for a defined period. It is crucial to monitor and control the temperature of the solution throughout the experiment, as sonication can generate heat.

• Sample Collection:

  • At regular time intervals, withdraw aliquots of the solution for analysis.

• Analysis:

  • Immediately analyze the aliquots using GPC/SEC to monitor the change in molecular weight distribution.

  • Analyze the samples using MS to identify the degradation fragments.

  • If applicable, use UV-Vis or fluorescence spectroscopy to monitor the activation of the mechanophore in real-time.

Table: Influence of Experimental Parameters on C-C Bond Scission

Parameter	Influence on Bond Scission	Rationale
Mechanical Force (e.g., Ultrasound Power)	Higher force generally leads to a faster rate of scission, but can decrease selectivity.	Increased force provides more energy to overcome the activation barrier for bond cleavage.[1]
Polymer Molecular Weight	Higher molecular weight polymers are more susceptible to mechanochemical degradation.	Longer chains experience greater hydrodynamic drag in solution, leading to higher tension at the chain center.
Solvent Quality	"Good" solvents that expand the polymer coil can enhance the efficiency of scission.	In a good solvent, the polymer chain is more extended, allowing for more effective stretching by the solvent flow.[17][18]
Temperature	Higher temperatures can sometimes increase the rate of scission, but may also promote side reactions.	Temperature can influence both the kinetics of the mechanochemical reaction and the viscosity of the solvent.[19]
Presence of Radical Scavengers (e.g., Oxygen)	Decreases the efficiency of homolytic C-C bond scission.	Scavengers react with the mechanoradicals formed, preventing them from being detected or participating in subsequent desired reactions.

Section 4: Visualizing Experimental Workflows and Mechanisms

Diagrams created using Graphviz to illustrate key concepts.

Diagram 1: General Workflow for Controlled C-C Bond Scission Experiment

Caption: Simplified mechanism of selective C-C bond scission using a mechanophore.

References

• Mechanochemistry: Fundamental Principles and Applications. Advanced Materials, n/a(n/a), 2307979. [Link]

• A Quantum Mechanism Study of the C-C Bond Cleavage to Predict the Bio-Catalytic Polyethylene Degradation. Frontiers in Bioengineering and Biotechnology, 7. [Link]

• (PDF) Computational Exploration of Polymer Mechanochemistry: Quantitation of Activation Force and Systematic Discovery of Reaction Sites by the Extended Artificial Force-Induced Reaction Method. ResearchGate. [Link]

• Tribochemical Degradation of Polytetrafluoroethylene in Water and Generation of Nanoplastics - Pradeep Research Group. [Link]

• Experimental quantitation of molecular conditions responsible for flow-induced polymer mechanochemistry. The University of Liverpool Repository. [Link]

• In-situ monitoring of polymer mechanochemistry: what can be learned from small molecule systems. Frontiers in Chemistry, 12. [Link]

• Tribochemical Degradation of Polytetrafluoroethylene in Water and Generation of Nanoplastics | ACS Sustainable Chemistry & Engineering. ACS Publications. [Link]

• Force‐Induced Selective Carbon‐Carbon Bond Cleavage in Mechanoresponsive Topochemical Polymers - UDSpace - University of Delaware. [Link]

• Characterization Techniques of Polymer Aging: From Beginning to End | Chemical Reviews. [Link]

• The Effect of Shear on the Properties of an Associated Polymer Solution for Oil Displacement. Polymers, 14(20), 4434. [Link]

• A review of current understanding in tribochemical reactions involving lubricant additives. [Link]

• (PDF) Force‐Induced Selective Carbon‐Carbon Bond Cleavage in Mechanoresponsive Topochemical Polymers. ResearchGate. [Link]

• EFFECT OF SHEAR RATE ON POLYMER-INDUCED FLOCCULATION FOR BEHAVIOURAL MODIFICATION TECHNIQUES. 15th International Conference on Computational and Mathematical Methods in Science and Engineering (CMMSE 2025). [Link]

• Formation and characterization of mechanochemically generated free lignin radicals from olive seeds. Scientific Reports, 10(1), 18012. [Link]

• Impact of solvent quality on tribological properties of polymer brushes. Polymers, 15(24), 4648. [Link]

• Mechanochemical bond scission for the activation of drugs. Nature Chemistry, 13(4), 359-366. [Link]

• Control over the Process of Thermo-Oxidative Degradation of Polymers in a Solution. Modern Applied Science, 9(8). [Link]

• Breaking and making of bonds: constructive remodeling of a polymer under mechanical loads. Research Communities. [Link]

• How do solvents affect the properties of polymers? - Blog - Reyoung Pharma. [Link]

• Computational Exploration of Polymer Mechanochemistry: Quantitation of Activation Force and Systematic Discovery of Reaction Sit. ChemRxiv. [Link]

• Unveiling the mechanism for selective cleavage of C-C bonds in sugar reactions on tungsten trioxide–based catalysts. Proceedings of the National Academy of Sciences, 119(34), e2206753119. [Link]

• Mechanochemical tools for polymer materials. Chemical Society Reviews, 50(5), 3136-3152. [Link]

• Key Challenges and Solutions in Polymer Analysis - ResolveMass Laboratories Inc. [Link]

• Shear-Induced Degradation and Rheological Behavior of Polymer-Flooding Waste Liquids: Experimental and Numerical Analysis. Processes, 13(12), 2677. [Link]

• (PDF) Mechanochemical bond scission for the activation of drugs. ResearchGate. [Link]

• Mechanochemical Degradation of Biopolymers. International Journal of Molecular Sciences, 24(24), 17351. [Link]

• Reversed Controlled Polymerization (RCP): Depolymerization from Well-Defined Polymers to Monomers. Research Collection. [Link]

• Chemical degradation as an enabling pathway to polymersome functionalization. RSC Advances, 14(7), 4781-4790. [Link]

• The Effect of Shear on the Properties of an Associated Polymer Solution for Oil Displacement. ResearchGate. [Link]

• Tribochemical Activity in Polymers. INEOS OPEN. [Link]

• (PDF) Bond Scission in a Perfect Polyethylene Chain and the Consequences for the Ultimate Strength. ResearchGate. [Link]

• Catalytic Carbon-Carbon Bond Cleavage and Carbon-Element Bond Formation Gives New Life for Polyolefins as Biodegradable Surfacta. [Link]

• Mechanically triggered on-demand degradation of polymers synthesized by radical polymerizations. Nature Chemistry, 1-8. [Link]

• Tribochemical reactions occurring on the friction surface of the composites based on polytetrafluoroethylene containing layered silicates. Bulletin of Materials Science, 43(1), 1-8. [Link]

• Studying the Degradation of Three Polymers under Different Chlorine Concentrations and Exposure Times. Polymers, 15(19), 3959. [Link]

• Effect of Solvents and Cellulosic Polymers on Quality Attributes of Films Loaded with a Poorly Water-Soluble Drug. Pharmaceutics, 12(11), 1099. [Link]

• Effect of the Activation Force of Mechanophore on Its Activation Selectivity and Efficiency in Polymer Networks. Journal of the American Chemical Society. [Link]

• Scission, Cross-Linking, and Physical Relaxation during Thermal Degradation of Elastomers. Polymers, 11(8), 1283. [Link]

• Characterizing Polymer Degradation. AZoM. [Link]

• Recovery dynamics and polymer scission in capillary breakup extensional rheometry. [Link]

• Mechanophores for Self-Healing Applications. Defense Technical Information Center. [Link]

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Technical Support Center: Thermal Stability of 1-Butyl-2-Propylcyclopentane

Executive Summary

1-Butyl-2-propylcyclopentane is a 1,2-dialkylcycloalkane often utilized as a high-performance fluid component or a lipophilic intermediate in drug synthesis. Its thermal stability is governed by two distinct failure modes: thermodynamic isomerization (conformational stress) and oxidative degradation (radical chain reactions).

This guide addresses the root causes of instability and provides actionable protocols to maximize the thermal endurance of your material.[1]

Module 1: Thermodynamic Stability & Isomer Management

User Query: “I observe a shift in physical properties (refractive index/viscosity) after heating my sample to 180°C under inert gas. The mass spec remains unchanged.[1] What is happening?”

Diagnosis: You are likely observing thermal isomerization .[1] Unlike acyclic alkanes, 1,2-disubstituted cyclopentanes exist as cis and trans stereoisomers. The cis isomer (substituents on the same face) suffers from significant steric strain due to van der Waals repulsion between the butyl and propyl chains.[1][2] At elevated temperatures, the molecule seeks its thermodynamic minimum: the trans configuration.[1]

Technical Insight: In 1,2-dialkylcyclopentanes, the trans isomer is thermodynamically more stable than the cis isomer. Heating a cis-enriched sample provides the activation energy required to overcome the rotational barrier, shifting the equilibrium toward the trans form [1, 2].[1]

Troubleshooting Protocol: Isomer Equilibration

Parameter	Cis-Isomer	Trans-Isomer	Stability Implication
Steric Strain	High (Eclipsing interactions)	Low (Pseudo-equatorial)	Trans is the preferred storage form.
Boiling Point	Generally Higher	Generally Lower	Isomer shift alters distillation cuts.[1]
Density	Higher	Lower	Changes fluid dynamics.[1]

Action Plan:

• Quantify Isomers: Analyze your starting material using GC-FID or 1H-NMR.[1] The cis isomer typically elutes later on non-polar GC columns due to higher boiling points derived from its higher dipole moment.[1]

• Thermal Pre-treatment: If your application requires consistent properties at high temperatures, pre-equilibrate the sample.[1] Heat to 200°C under N2 for 4 hours (or until the ratio stabilizes) to reach the thermodynamic trans-dominant equilibrium.

• Catalytic Isomerization (Optional): If rapid conversion is needed, trace amounts of a radical initiator or solid acid catalyst can accelerate the cis-to-trans shift, though this requires subsequent purification.

Figure 1: Thermal equilibration pathway favoring the sterically relieved trans-isomer.

Module 2: Oxidative Stability & Radical Scavenging

User Query: “My sample is yellowing and forming gum at 120°C, even though the literature says cyclopentanes are stable. Why is this degrading faster than linear alkanes?”

Diagnosis: You are experiencing Autoxidation via Tertiary Carbon Abstraction . The stability of a hydrocarbon is dictated by its Bond Dissociation Energy (BDE).[1] 1-butyl-2-propylcyclopentane contains two tertiary carbons (at positions C1 and C2 of the ring).

Technical Insight: Tertiary C-H bonds are significantly weaker (~96 kcal/mol) than secondary C-H bonds (~98-100 kcal/mol) found in linear alkanes [3, 4]. This makes the ring-junction carbons "hotspots" for radical attack.[1] Once a radical is formed, it reacts with O2 to form a peroxy radical, initiating a chain reaction that leads to hydroperoxides, ketones, and polymerization (gum) [5].[3]

Comparative Bond Dissociation Energies (BDE)

Bond Type	Location in Molecule	Approx.[1][4][5] BDE (kcal/mol)	Vulnerability
Tertiary C-H	Ring Carbons C1 & C2	~96.0	Critical Failure Point
Secondary C-H	Ring C3-C5, Alkyl Chains	~98.5	Moderate
Primary C-H	Methyl Termini	~101.0	Low

Troubleshooting Protocol: Antioxidant Fortification

Step 1: Radical Scavenging (Primary Antioxidants) Add a sterically hindered phenol to scavenge the initial alkyl/peroxy radicals.[1]

• Recommendation: 2,6-di-tert-butyl-4-methylphenol (BHT) or Octadecyl-3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate (at 500–2000 ppm).

• Mechanism:[1][3][6][7] Donates a hydrogen atom to the ROO[1]• radical, terminating the chain.[8]

Step 2: Hydroperoxide Decomposition (Secondary Antioxidants) Prevent the "chain branching" step where hydroperoxides (ROOH) split into two new radicals.

• Recommendation: Organophosphites (e.g., Tris(2,4-di-tert-butylphenyl)phosphite).

• Mechanism:[1][3][6][7] Reduces ROOH to stable alcohols (ROH) without generating radicals [6].

Figure 2: Autoxidation cascade and intervention points for stabilization.

Module 3: Catalytic Impurities & Purification

User Query: “My stability results are inconsistent between batches. Batch A is stable at 150°C; Batch B degrades in hours.”[1]

Diagnosis: Trace Metal Contamination. Transition metals (Iron, Copper, Manganese) act as catalysts for hydroperoxide decomposition. Even at parts-per-billion (ppb) levels, they can lower the activation energy for degradation by orders of magnitude [4].

Technical Insight: Metals catalyze the "Fenton-like" cleavage of ROOH, generating alkoxy and hydroxy radicals. This bypasses the thermal activation barrier, causing rapid degradation even at moderate temperatures.

Troubleshooting Protocol: Purification & Chelation

• Metal Scavenging (Lab Scale): Pass the liquid 1-butyl-2-propylcyclopentane through a column of activated silica gel or neutral alumina . This physically adsorbs polar hydroperoxides and metal salts, leaving the non-polar cycloalkane.

• Chelator Addition (Formulation Scale): If purification is not feasible, add a metal deactivator.

  • Recommendation: N,N'-disalicylidene-1,2-propanediamine (MDA).

  • Dosage: 5–20 ppm.[1]

  • Function: Wraps around metal ions, rendering them catalytically inert.

• Inert Atmosphere Storage: Always store the purified material under a blanket of dry Nitrogen or Argon.[1] Oxygen solubility in cycloalkanes is high; removing the headspace oxygen is the most effective "zero-cost" stabilizer.[1]

References

• NIST/TRC Web Thermo Tables (WTT). "Thermodynamic data for cyclopentane derivatives." National Institute of Standards and Technology. [Link][1]

• Royal Society of Chemistry. "Stability of cis- and trans-isomers in cycloalkanes."[1] Chem. Commun.[1][Link]

• Luo, Y.-R. (2007). "Comprehensive Handbook of Chemical Bond Energies." CRC Press.[1] (Data on Tertiary C-H BDE ~96 kcal/mol).

• Ingold, K. U., & Pratt, D. A. (2014). "Advances in Radical Autoxidation." Chemical Reviews. [Link]

• Pacific Northwest National Laboratory. "Elucidation of Reaction Mechanisms of Autooxidative Processes." [Link]

• Gugumus, F. (2006). "Physico-chemical aspects of polyethylene processing stabilization." Polymer Degradation and Stability. [Link]

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• 3. pnnl.gov [pnnl.gov]
• 4. trans-1,2-Dimethylcyclobutane is more stable than cis-1,2-dimethy... | Study Prep in Pearson+ [pearson.com]
• 5. Stability of Cycloalkane (Combustion Analysis) | OpenOChem Learn [learn.openochem.org]
• 6. Autoxidation - Wikipedia [en.wikipedia.org]
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• 8. Exploring Cyclodextrin Complexes of Lipophilic Antioxidants: Benefits and Challenges in Nutraceutical Development - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing yield in dialkylcyclopentane synthesis reactions

Current Status: Online Operator: Senior Application Scientist Ticket Focus: Yield Optimization & Stereocontrol

Welcome to the Advanced Synthesis Support Center.

You are likely here because your cyclopentane formation has stalled, or your diastereomeric ratio (dr) is effectively 1:1. Synthesizing 1,2- or 1,3-dialkylcyclopentanes is deceptively difficult due to the high conformational flexibility of the five-membered ring (pseudorotation) and the subtle energetic differences between cis and trans isomers.

This guide is structured as a series of Tier 3 Support Modules . We do not provide generic textbook advice; we address the specific failure modes of the three dominant synthetic methodologies: Ring-Closing Metathesis (RCM) , Radical Cyclization (SmI₂) , and Stereoselective Hydrogenation .

Module 1: Ring-Closing Metathesis (RCM) Optimization

The Scenario: You are using a Grubbs (G-II) or Hoveyda-Grubbs (HG-II) catalyst to close a diene.[1] The reaction stalls at 60-70% conversion, or you observe significant oligomerization.

Root Cause Analysis

RCM is an equilibrium process driven by entropic factors (release of ethylene). In cyclopentane synthesis, the ring strain is low, but the formation of the ring is often fighting against intermolecular oligomerization and catalyst decomposition.

Troubleshooting Protocol

Q: My reaction stalls despite adding more catalyst. Why? A: You are likely poisoning your own catalyst. Ruthenium methylidenes are unstable. If your substrate is a terminal diene, the initial turnover generates a Ru-methylidene species that is highly susceptible to decomposition, particularly by nucleophilic attack (e.g., from amines or basic nitrogens in your substrate).

• Fix: Use 1,4-benzoquinone (10–20 mol%). It prevents the formation of ruthenium hydride species which cause isomerization and catalyst death [1].

• Fix: Switch to Ti(OiPr)₄ as a scavenger if your substrate contains Lewis-basic heteroatoms that might be chelating the Ru center.

Q: I see the product, but also a smear of higher molecular weight spots. Oligomers? A: This is a concentration issue.

• Standard Rule: RCM for 5-membered rings should be run at < 0.01 M (high dilution) to favor intramolecular cyclization over intermolecular polymerization.

• The "Active" Fix: Do not just dilute. Sparge with Argon. Ethylene solubility in DCM/Toluene is non-negligible. If ethylene remains in solution, it pushes the equilibrium back toward the open chain. Continuous sparging drives the reaction forward [2].

Visual Workflow: RCM Failure Logic

Caption: Logic flow for diagnosing stalled RCM reactions. Prioritize concentration and ethylene removal before additive screening.

Module 2: Stereocontrol via Hydrogenation

The Scenario: You have successfully formed a cyclopentene (perhaps via RCM) and now need to set the 1,2-dialkyl stereochemistry. You require the cis-isomer, but you are getting a mix or mostly trans.

The Anchor Principle

The cyclopentene ring is roughly planar. Stereoselectivity in hydrogenation is dictated by the "anchor" group—an existing substituent that hinders one face of the ring.

Q: How do I guarantee cis-selectivity? A: Use a heterogeneous catalyst and exploit the "haptophilicity" or steric hindrance.

• Steric Approach: If you have a bulky alkyl group at C3/C4, hydrogenation with Pd/C or Rh/Al₂O₃ will occur from the face opposite the substituent, yielding the trans relationship relative to the anchor, but cis relative to the new hydrogens.

• Directing Groups: If you have a hydroxyl group, use Crabtree’s Catalyst (homogeneous Ir). It coordinates to the alcohol and delivers hydrogen to the same face, ensuring syn-addition relative to the hydroxyl [3].

Data: Catalyst Selection for Diastereoselectivity

Precursor Type	Target Isomer	Recommended Catalyst	Solvent System	Mechanism
Simple Cyclopentene	Cis-1,2-dialkyl	Rh/C or PtO₂	Hexane/EtOH	Steric repulsion (H₂ adds from less hindered face)
Allylic Alcohol	Syn-hydroxyl/alkyl	Crabtree's Catalyst (Ir)	CH₂Cl₂ (Anhydrous)	Hydroxyl-directed coordination (Haptophilic)
Cyclopentenone	Trans-2,3-dialkyl	L-Selectride (1,4-reduction)	THF (-78°C)	Kinetic enolate formation (followed by trapping)
Sterically Hindered	Trans-1,2-dialkyl	Dissolving Metal (Li/NH₃)	NH₃ (liq)	Thermodynamic control (via radical anion)

Module 3: Radical Cyclization (SmI₂ / 5-exo-trig)

The Scenario: You are building the ring via a radical method (e.g., keto-olefin cyclization) using Samarium Diiodide (SmI₂).[2] The yield is low (<40%), or the reaction is sluggish.

The "Proton Source" Criticality

SmI₂ cyclizations are often terminated by protonation. If the proton source is absent or incorrect, the ketyl radical intermediate may simply reduce back to the alcohol without cyclizing, or undergo non-productive dimerization.

Q: My SmI₂ reaction is deep blue but nothing happens. Why? A: The reduction potential of SmI₂ alone (-1.55 V) is often insufficient for unactivated ketones.

• Activation: You must increase the reducing power. Adding HMPA is the classic method (pushing potential to -2.05 V), but it is carcinogenic.

• Green Alternative: Use LiBr (4-6 equiv) or H₂O (precisely controlled). Water increases the reduction potential significantly due to strong solvation of Sm(III) [4].

Q: I get the reduced open-chain alcohol, not the cycle. A: The rate of cyclization (k_cyc) is slower than the rate of reduction (k_red).

• The Fix: This is a "proton management" issue. You need a proton source that is acidic enough to quench the final anion but not so acidic that it quenches the ketyl radical before it cyclizes.

• Protocol: Use t-BuOH (2 equiv) as a bulky, slow proton source. Avoid MeOH.

Visual Pathway: SmI₂ Activation Cycle

Caption: SmI2 activation pathway. Note the failure mode (red dashed) where direct reduction outcompetes cyclization.

References

• Hong, S. H., & Grubbs, R. H. (2006). Highly Active and Stable Ruthenium-Based Olefin Metathesis Catalysts. Journal of the American Chemical Society.[2] Link

• Ulman, M., & Grubbs, R. H. (1999). Ruthenium Carbene-Based Olefin Metathesis Initiators: Catalyst Decomposition and Longevity. The Journal of Organic Chemistry. Link

• Crabtree, R. H. (1979). Iridium compounds in catalysis. Accounts of Chemical Research. Link

• Szostak, M., Spain, M., & Procter, D. J. (2014). Recent advances in the chemoselective reduction of functional groups mediated by samarium(II) iodide: a single electron transfer approach.[3] Chemical Society Reviews.[4] Link

• Molander, G. A., & Harris, C. R. (1996). Sequencing Reactions with Samarium(II) Iodide. Chemical Reviews. Link

Sources

• 1. Optimized Ring Closing Metathesis Reaction Conditions to Suppress Desallyl Side Products in the Solid Phase Synthesis of Cyclic Peptides involving Tyrosine(O-allyl) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Samarium( ii ) iodide-mediated reactions applied to natural product total synthesis - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08163B [pubs.rsc.org]
• 4. docentes.fct.unl.pt [docentes.fct.unl.pt]

Technical Support Center: Mitigating Polymerization of Degradation Products in MAC Oils

For Researchers, Scientists, and Drug Development Professionals

Introduction

Multiply alkylated cyclopentane (MAC) oils are synthetic lubricants prized for their excellent thermal and oxidative stability, making them suitable for demanding applications. However, under severe operating conditions, these oils can degrade, leading to the formation of reactive byproducts. These byproducts can then polymerize, causing a cascade of problems including increased viscosity, the formation of sludge and varnish, and compromised equipment performance. This guide provides in-depth technical support to help you understand, troubleshoot, and mitigate these issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary ways in which MAC oils degrade?

A1: MAC oils primarily degrade through two pathways: thermo-oxidative degradation and, to a lesser extent, hydrolysis.

• Thermo-oxidative degradation is the most common failure mode and occurs when the oil is exposed to high temperatures and oxygen. This process initiates a free-radical chain reaction, leading to the formation of various degradation products like aldehydes, ketones, and carboxylic acids, which are precursors to polymerization.[1][2]

• Hydrolytic degradation can occur if the oil is contaminated with water, which can break down the lubricant's molecular structure.[3] While MAC oils are generally resistant to hydrolysis, contamination can accelerate overall degradation.

Q2: What are the common signs that my MAC oil is degrading and polymerizing?

A2: Several key indicators point to MAC oil degradation and polymerization:

• Increased Viscosity: This is a direct result of the formation of larger polymer molecules, which thicken the oil.[4][5][6]

• Darkening Color: The oil may change from its initial clear or light color to yellow, brown, or even black as degradation products accumulate.[4][7]

• Formation of Deposits: The appearance of sludge, varnish, or other insoluble materials is a clear sign of advanced degradation.[3][4][5][6] These deposits can coat surfaces, clog filters, and interfere with the operation of moving parts.

• Increased Acid Number (AN): The formation of acidic byproducts during oxidation will cause the AN of the oil to rise, indicating ongoing degradation.[4][7]

• Unpleasant Odor: Degradation can produce volatile byproducts with a burnt or rancid smell.[7]

Q3: How do metals affect the degradation of MAC oils?

A3: Certain metals, particularly copper and iron, can act as catalysts that significantly accelerate the thermo-oxidative degradation of lubricants.[4][8] These metals can speed up the formation of free radicals, which are the initiators of the oxidative chain reaction.[9] This catalytic effect can dramatically shorten the useful life of the oil.[8]

Troubleshooting Guides for Common Issues

Issue 1: Rapid and Unexpected Increase in Oil Viscosity

Symptoms:

• The oil has become noticeably thicker than the fresh oil.

• Increased energy consumption in systems with circulating oil.

• Reduced flow rates and potential for lubricant starvation in critical components.

Possible Causes and Recommended Actions:

• Excessive Operating Temperature: High temperatures are a primary driver of thermo-oxidative degradation and subsequent polymerization.

  • Action: Confirm the bulk oil temperature and investigate for any localized "hot spots" within your experimental setup.

• Oxygen Availability: The presence of oxygen is essential for thermo-oxidative degradation to occur.

  • Action: Inspect your system for any potential air leaks. Ingress of air can be more significant in systems with a large surface area of oil exposed to the atmosphere.

• Catalytic Metal Contamination: The presence of copper or iron can significantly accelerate oxidation.

  • Action: Have an oil sample analyzed for dissolved metals using a technique like Inductively Coupled Plasma (ICP) spectroscopy.[10][11]

Mitigation Strategies:

• Temperature Management:

  • Immediate Action: If possible, lower the operating temperature of your experiment.

  • Long-Term Solution: Consider design modifications to improve heat dissipation or incorporate a cooling mechanism.

• Inert Environment:

  • Action: If your experimental setup allows, operating under an inert atmosphere, such as a nitrogen blanket, will effectively eliminate oxygen-driven degradation.

• Use of Metal Deactivators:

  • Action: Introduce a metal deactivator additive into the oil. These additives work by chelating metal ions, rendering them catalytically inactive.[8][12][13][14]

Issue 2: Formation of Sludge and Varnish Deposits

Symptoms:

• Visible deposits on component surfaces, in reservoirs, and on filters.

• Clogging of filters, leading to an increased pressure drop.

• Restricted movement or sticking of mechanical parts.

Possible Causes and Recommended Actions:

• Advanced Oil Degradation: Sludge and varnish are the final products of severe thermo-oxidative degradation and polymerization.

  • Action: Conduct a thorough analysis of the oil, including viscosity, Acid Number (AN), and Fourier Transform Infrared (FTIR) spectroscopy to determine the extent of degradation.[10][15]

• Poor Solubility of Byproducts: As degradation products polymerize, they become less soluble in the base oil and precipitate out, forming deposits.[3]

  • Action: Analyze the deposits themselves to confirm they are organic and identify the chemical functional groups present.

Mitigation Strategies:

• Antioxidant Additives:

  • Action: Ensure your MAC oil formulation includes a robust antioxidant package. Antioxidants, such as hindered phenols and aromatic amines, work by interrupting the free-radical chain reactions that lead to degradation.[5][9][16][17][18][19]

• Dispersants and Detergents:

  • Action: Incorporate dispersant and detergent additives. Dispersants keep insoluble particles suspended in the oil, preventing them from agglomerating into larger deposits.[16][20][21][22][23] Detergents help to clean existing deposits and neutralize acidic byproducts.[16][20][21][23]

• System Cleaning:

  • Action: For heavily contaminated systems, a complete system flush with a suitable cleaning agent is necessary to remove existing deposits before introducing fresh oil.[24]

Key Experimental Protocols

Protocol: Assessing Oxidative Stability via Rotating Pressure Vessel Oxidation Test (RPVOT)

Objective: To determine the oxidative stability of a MAC oil under accelerated conditions.

Materials:

• RPVOT apparatus

• High-purity oxygen

• Distilled water

• Copper catalyst coil

• MAC oil sample

Procedure:

• A 50g sample of the MAC oil and 5g of distilled water are placed into the RPVOT pressure vessel.

• A polished copper catalyst coil is added to the vessel.

• The vessel is sealed and pressurized with oxygen to 90 psi.

• The vessel is then placed in a heated bath maintained at 150°C and rotated at 100 rpm.

• The pressure inside the vessel is continuously monitored.

• The test concludes when the pressure drops by 25 psi from its maximum recorded value.

• The time elapsed to reach this pressure drop is the RPVOT result, reported in minutes. A longer duration indicates superior oxidative stability.

Visualizations

Diagram 1: Simplified Pathway of Thermo-Oxidative Degradation and Polymerization in MAC Oils

Caption: Simplified reaction scheme for MAC oil polymerization.

Diagram 2: Troubleshooting Flowchart for Increased MAC Oil Viscosity

Caption: Troubleshooting workflow for increased MAC oil viscosity.

Summary of Quantitative Data for Monitoring

Parameter	What It Indicates	Typical Action Limit	Recommended Analytical Method
Viscosity Increase	Polymerization of degradation products	>10-15% change from new oil	Viscometer (e.g., ASTM D445)
Acid Number (AN)	Formation of acidic byproducts	Increase of >0.5 mg KOH/g from new oil	Titration (e.g., ASTM D974)[10]
Copper/Iron Content	Catalytic metal contamination	>20 ppm	ICP Spectroscopy (e.g., ASTM D5185)[10]
RPVOT (minutes)	Depletion of antioxidant additives	<25% of new oil value	RPVOT (ASTM D2272)[10]

References

• Deterioration Mechanism and Status Prediction of Hydrocarbon Lubricants under High Temperatures and Humid Environments. (2024). MDPI. [Link]

• Lubricant Additives - A Practical Guide. Noria Corporation. [Link]

• Oxidation vs thermal degradation in lubricants, causes &… (2025). Interflon. [Link]

• Introduction to the metal deactivators. (2025). UNPChemicals. [Link]

• Difference between detergent and dispersant in engine oil formulation. (2025). VICHEM. [Link]

• Lubricating Oil Analysis: Methods, Techniques and Applications. (2025). Gnr. [Link]

• Design and Synthesis of Hydrolytically Degradable PEG Carbamate, Carbonate, and Ester Derivatives to Induce Reversible Biostasis. (2025). ACS Publications. [Link]

• Chemical Degradation of a Multiply Alkylated Cyclopentane (MAC) Oil During Wear: Implications for Spacecraft Attitude Control System Bearings. (2025). ResearchGate. [Link]

• Lubrication and Drag Reduction for Polymer-Coated Interfaces. (2025). MDPI. [Link]

• Overview: Polycarbonates via Ring-Opening Polymerization, Differences between Six- and Five-Membered Cyclic Carbonates: Inspiration for Green Alternatives. (2022). MDPI. [Link]

• A Mechanism of Thermooxidative Degradation of Polyol Ester Lubricants. ResearchGate. [Link]

• The Six Forms of Lubricant Degradation. (2023). Strategic Reliability Solutions Ltd. [Link]

• Signs of Lubricant Degradation and Optimal Oil Change Intervals in Industrial Engines. Castrol. [Link]

• Oil degradation products are the precursors of varnish deposits on metal surfaces of machines and components. C.C.JENSEN. [Link]

• A Brief Look at Metal Deactivators in Lubricant. (2023). Acme Hardesty. [Link]

• Lubricating Polymer Gels/Coatings: Syntheses and Measurement Strategies. (2023). PMC. [Link]

• Carbonates are the primary component catalyzing hydrolytic degradation... ResearchGate. [Link]

• How to Monitor Grease Degradation. Noria Corporation. [Link]

• Research Progress of Antioxidant Additives for Lubricating Oils. (2024). MDPI. [Link]

• Catalytic Ring-Opening Polymerisation of Cyclic Ethylene Carbonate: Importance of Elementary Steps for Determining Polymer Properties Revealed via DFT-MTD Simulations Validated Using Kinetic Measurements. (2023). MDPI. [Link]

• Mac Lubricants. Maclubes. [Link]

• Glycerol-derived organic carbonates: environmentally friendly plasticizers for PLA. (2024). Royal Society of Chemistry. [Link]

• Comparing different analytical techniques to monitor lubricating grease degradation. ResearchGate. [Link]

• Lubricant Varnishing and Mitigation Strategies. Hy-Pro Filtration. [Link]

• Degradation of Polycarbonate by a Polyester-Degrading Strain, Amycolatopsis sp. Strain HT-6. (1998). PMC. [Link]

• Synthesis of cyclic carbonates from CO 2 cycloaddition to bio-based epoxides and glycerol: an overview of recent development. (2023). RSC Publishing. [Link]

• Defoamants, Dispersants, and Detergents in Lubricants: A Complete Guide. (2024). Strategic Reliability Solutions Ltd. [Link]

• Metal Deactivators: Inhibitors of Metal Interactions with Lubricants. STLE. [Link]

• Experimental Analysis of Chemically Degraded Lubricant's Impact on Spur Gear Wear. (2023). MDPI. [Link]

• Lubricant Contamination Prevention and Mitigation: A Guide for Maintenance Professionals. Hy-Pro Filtration. [Link]

• Mono and Polyol Esters. NiMAC LTD. [Link]

• Antioxidant Additives in Lubricant Oils: Mechanism and Evaluation. (2025). VICHEM. [Link]

• Dual Catalytic Ring-Opening Polymerization of Ethylene Carbonate for the Preparation of Degradable PEG. (2020). PubMed. [Link]

• Thermal stability of alkyl carbonate mixed-solvent electrolytes for lithium ion cells. (2002). Elsevier. [Link]

• Chemical Products For Autos, Carpet, Pools And More. (2026). Cul-Mac. [Link]

• Formulation of polymer-based lubricant for metal forming. Cranfield University. [Link]

• Synthesis and Characterization of Cyclic Carbonate End-Functional Linear and Star Polyesters via Ring-Opening Polymerization. SCIEPublish. [Link]

• Lubricant Condition Monitoring Using FluidScan IR Spectroscopy - Determining Lubricant Degradation by Total Acid Number (TAN) or Oxidation. (2009). AZoM. [Link]

• Detergents and Dispersants. ResearchGate. [Link]

• Insights into the hydrolytic degradation of poly(1,3-glycerol carbonate). (2016). Frontiers. [Link]

• Six Factors Affecting the Life of a Lubricant. STLE. [Link]

• The Role Of Antioxidants In Oil Stability | Antioxidant Oil Additives. ADDILEX. [Link]

• A STUDY OF GEAR LUBRICANT THERMAL-OXIDATIVE DEGRADATION PHENOMENA. SAE International. [Link]

• What are Lubricant Antioxidant Additives? (2025). UNPChemicals. [Link]

• METAL DEACTIVATORS AND RUST INHIBITORS. Brad-Chem Ltd. [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. interflon.com [interflon.com]
• 5. The Six Forms of Lubricant Degradation - Strategic Reliability Solutions Ltd [strategicreliabilitysolutions.com]
• 6. Six Factors Affecting the Life of a Lubricant [stle.org]
• 7. Signs of Lubricant Degradation and Optimal Oil Change Intervals in Industrial Engines - Lube Plus [lubeplusenergies.com]
• 8. Introduction to the metal deactivators|News|UNPChemicals [unpchemicals.com]
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• 10. How to Monitor Grease Degradation [machinerylubrication.com]
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Stabilization additives for alkylcyclopentane breakdown prevention

Introduction

Alkylcyclopentanes are critical components in a range of applications, from advanced lubricants and fuels to pharmaceutical intermediates. Their inherent stability, however, can be compromised under various operational stresses, including thermal and oxidative conditions, leading to degradation and performance failure. This guide, developed for researchers, scientists, and drug development professionals, provides in-depth technical support for preventing the breakdown of alkylcyclopentanes through the effective use of stabilization additives.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of alkylcyclopentane breakdown?

Alkylcyclopentane degradation is primarily driven by autoxidation, a free-radical chain reaction. The process is initiated by the formation of free radicals, which then react with oxygen to form peroxy radicals. These radicals can abstract hydrogen atoms from the alkylcyclopentane backbone, leading to the formation of hydroperoxides, which are unstable and decompose to form a variety of degradation products, including alcohols, ketones, and carboxylic acids. This process can be accelerated by heat, light, and the presence of metal catalysts.

Q2: How do stabilization additives prevent this breakdown?

Stabilization additives, primarily antioxidants, interrupt the free-radical chain reaction. They function through two main mechanisms:

• Chain-breaking donors (Primary Antioxidants): These additives, typically sterically hindered phenols or secondary aromatic amines, donate a hydrogen atom to the peroxy radical, neutralizing it and preventing further propagation of the chain reaction.

• Hydroperoxide decomposers (Secondary Antioxidants): These additives, such as organosulfur and organophosphorus compounds, decompose hydroperoxides into non-radical, stable products, thus preventing them from becoming a source of new radicals.

Troubleshooting Guide: Common Issues in Alkylcyclopentane Stabilization

This section addresses specific experimental challenges and provides actionable troubleshooting steps.

Issue 1: Inadequate Stabilization Despite Additive presence

Symptoms:

• Rapid decrease in viscosity.

• Increase in acid number (TAN).

• Formation of sludge or deposits.

• Discoloration of the alkylcyclopentane fluid.

Potential Causes & Troubleshooting Steps:

• Incorrect Additive Selection: The chosen antioxidant may not be suitable for the specific operating conditions (e.g., temperature range).

  • Solution: Review the temperature stability of the additive. For high-temperature applications, consider synergistic blends of antioxidants, such as a combination of a hindered phenol and an aminic antioxidant.

• Insufficient Additive Concentration: The concentration of the additive may be too low to effectively inhibit oxidation.

  • Solution: Conduct a dose-response study to determine the optimal additive concentration. Monitor key parameters like oxidation induction time (OIT) at various concentrations.

• Antagonist Interactions: Other components in the formulation may be interfering with the antioxidant's activity.

  • Solution: Evaluate the compatibility of all formulation components. Certain metal-containing compounds, for instance, can catalytically accelerate oxidation and may require the addition of a metal deactivator.

Experimental Protocol: Determining Oxidation Induction Time (OIT)

This protocol outlines the use of a differential scanning calorimeter (DSC) to assess the oxidative stability of an alkylcyclopentane formulation.

• Accurately weigh 5-10 mg of the stabilized alkylcyclopentane sample into an aluminum DSC pan.

• Place the pan in the DSC cell.

• Heat the sample to the desired isothermal test temperature under a nitrogen atmosphere.

• Once the temperature has stabilized, switch the purge gas to oxygen.

• Record the time until the onset of the exothermic oxidation peak. This time is the OIT.

Data Summary: OIT of a Model Alkylcyclopentane with Different Antioxidants

Antioxidant Type	Concentration (wt%)	OIT at 150°C (minutes)
Hindered Phenol (HP)	0.5	25
Aromatic Amine (AA)	0.5	45
HP + AA (1:1)	0.5	70
None	0	5

Workflow for Troubleshooting Inadequate Stabilization

Caption: Troubleshooting workflow for inadequate alkylcyclopentane stabilization.

Issue 2: Additive Depletion and Premature Failure

Symptoms:

• Initial period of good stability followed by a rapid onset of degradation.

• Non-linear degradation rate.

Potential Causes & Troubleshooting Steps:

• High Operating Temperatures: Elevated temperatures accelerate the rate of additive consumption.

  • Solution: If reducing the operating temperature is not feasible, consider using a more thermally stable antioxidant or a regenerative antioxidant system.

• Presence of Pro-oxidants: Contaminants such as metal ions (e.g., copper, iron) can catalytically accelerate the oxidation process, leading to rapid additive depletion.

  • Solution: Incorporate a metal deactivator into the formulation. These additives chelate metal ions, rendering them inactive.

• Volatilization of the Additive: At high temperatures, some additives may volatilize out of the system, reducing their effective concentration.

  • Solution: Select an antioxidant with low volatility (higher molecular weight).

Experimental Protocol: Monitoring Additive Depletion via High-Performance Liquid Chromatography (HPLC)

• Prepare a calibration curve using standards of the antioxidant of known concentrations.

• At regular intervals during the experiment, withdraw an aliquot of the alkylcyclopentane sample.

• Dilute the sample in an appropriate solvent (e.g., hexane).

• Inject the diluted sample into an HPLC system equipped with a suitable column (e.g., C18) and detector (e.g., UV-Vis).

• Quantify the antioxidant concentration by comparing the peak area to the calibration curve.

Logical Relationship of Factors Leading to Additive Depletion

Caption: Causal factors leading to premature antioxidant depletion.

References

• Autoxidation.

• Lubricant Additives and their Functions.

Reference Data & Comparative Studies

GC-MS fragmentation patterns of 1-butyl-2-propylcyclopentane

Unlocking Alkylcyclopentane Signatures: High-Resolution GC-QTOF vs. Single Quadrupole GC-MS for the Fragmentation Analysis of 1-Butyl-2-propylcyclopentane

Introduction

Alkylcyclopentanes, such as 1-butyl-2-propylcyclopentane (C₁₂H₂₄), are critical biomarkers and volatile constituents found in complex matrices ranging from aviation jet fuels to botanical extracts and fermented products [1]. For researchers and drug development professionals, identifying these specific isomers is notoriously difficult. Because standard electron ionization (EI) produces highly similar fragmentation patterns for structural isomers, relying solely on nominal mass libraries often leads to false positives.

This guide objectively compares the analytical performance of High-Resolution Gas Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (HR-GC-QTOF) against traditional Single Quadrupole GC-MS (GC-SQ-MS). By dissecting the fragmentation mechanics of 1-butyl-2-propylcyclopentane, we demonstrate why high-resolution accurate mass (HRAM) capabilities are paramount for unambiguous structural elucidation.

The Fragmentation Mechanics of 1-Butyl-2-propylcyclopentane

To effectively compare instrument performance, we must first understand the causality behind the molecule's fragmentation. In an EI source, 1-butyl-2-propylcyclopentane undergoes ionization to form the molecular ion [M]⁺• at m/z 168 [2]. The subsequent fragmentation is strictly governed by the thermodynamic stability of the resulting carbocations and radicals:

• Alpha-Cleavage of Alkyl Chains: The most favorable cleavages occur at the exocyclic bonds attached to the cyclopentane ring. The loss of the larger butyl radical (•C₄H₉, 57 Da) generates an abundant [C₈H₁₅]⁺ cation at m/z 111. The loss of the propyl radical (•C₃H₇, 43 Da) yields a[C₉H₁₇]⁺ cation at m/z 125.

• Ring Cleavage and Rearrangement: Further fragmentation of the m/z 111 and 125 ions involves the loss of neutral alkenes (e.g., ethylene or propylene). This leads to the highly stable cyclopentyl cation [C₅H₉]⁺ at m/z 69, which frequently serves as the base peak. Subsequent ring opening and loss of ethylene produces the allyl cation [C₃H₅]⁺ at m/z 41.

• Dehydrogenation: Alkylcyclopentanes can also undergo dehydrogenation and rearrangement to form tropylium-like ions at m/z 91, a characteristic fragment often observed during the [1].

Logical fragmentation pathway of 1-butyl-2-propylcyclopentane under 70 eV EI.

Performance Comparison: GC-QTOF vs. GC-SQ-MS

While GC-SQ-MS is the traditional workhorse for volatile chemical characterization, its unit-mass resolution cannot distinguish between isobaric fragments. For example, in a complex matrix, an oxygenated matrix interference might produce a nominal m/z 111 peak, masking the target [C₈H₁₅]⁺ fragment. HR-GC-QTOF resolves this ambiguity by providing sub-2 ppm mass accuracy, allowing analysts to extract narrow-window Extracted Ion Chromatograms (EICs) that filter out chemical noise.

Table 1: Quantitative Performance Comparison for Alkylcyclopentane Analysis

Performance Metric	Single Quadrupole GC-MS (SQ-MS)	High-Resolution GC-QTOF
Mass Accuracy	Nominal (~0.1 Da)	Exact (< 2 ppm)
Resolving Power (FWHM)	~1,000 (Unit Mass)	> 25,000
m/z 111 Fragment ID	Ambiguous (m/z 111)	Confirmed[C₈H₁₅]⁺ (m/z 111.1168)
Matrix Interference	High (Requires extensive sample cleanup)	Low (Resolved by exact mass EIC)
Isomer Differentiation	Relies entirely on GC chromatographic resolution	Enhanced by subtle isotopic and exact mass fragment ratios
Limit of Quantitation (LOQ)	~10-50 ng/mL in complex matrix	~1-5 ng/mL (using narrow EIC filtering)

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your analytical results, the following GC-MS protocol incorporates a self-validating Linear Retention Index (LRI) system. Because mass spectra of C₁₂ isomers are highly similar, retention indices provide an orthogonal data point, ensuring that the identified 1-butyl-2-propylcyclopentane is not a co-eluting isomer like 1-ethyl-2,4-dimethylcyclohexane.

Step-by-Step Methodology:

• Sample Preparation & Internal Standardization: Spike the sample (e.g., 1 mL of botanical extract or [3]) with an internal standard (e.g., tetradecane-d30) to a final concentration of 10 µg/mL. Causality: This corrects for injection volume variances and matrix-induced signal suppression.

• System Suitability Test (SST): Inject a C₈-C₂₀ n-alkane standard mixture. Calculate the experimental LRI for all peaks. Causality: The system is validated only if the calculated LRIs match peer-reviewed literature values within ±5 index units, proving the chromatographic system is stable and active sites are minimized.

• GC Separation: Inject 1 µL in splitless mode onto a non-polar HP-5ms capillary column (30 m × 0.25 mm × 0.25 µm).

  • Oven Program: Hold at 50 °C for 1 min to cryo-focus the highly volatile components at the column head. Ramp at 5 °C/min to 160 °C. Causality: This shallow ramp is critical; it maximizes the theoretical plates utilized for resolving closely eluting C₁₂ alkylcyclopentane isomers. Finally, ramp at 20 °C/min to 280 °C to bake out heavy matrix lipids.

• EI-MS Detection: Operate the ion source at 280 °C with an electron energy of 70 eV.

  • Causality: 70 eV is the universal standard for electron ionization. It imparts a standardized internal energy distribution to the molecules, ensuring the resulting fragmentation pattern is directly comparable to [2].

Self-validating GC-MS experimental workflow for alkylcyclopentane analysis.

Conclusion

When analyzing complex matrices, relying on a Single Quadrupole GC-MS for the identification of 1-butyl-2-propylcyclopentane leaves researchers vulnerable to isobaric interferences and false isomer identifications. Upgrading to an HR-GC-QTOF platform provides the exact mass capabilities necessary to confidently map fragmentation pathways (like the precise m/z 111.1168 [C₈H₁₅]⁺ fragment), significantly lowering limits of quantitation and ensuring robust, reproducible data for drug development and biomarker discovery.

References

• MDPI Molecules: Chemical Analysis of Dietary Constituents in Rosa roxburghii and Rosa sterilis Fruits. Available at:[Link]

• National Center for Biotechnology Information (PubChem): Cyclopentane, 1-butyl-2-propyl- | C12H24 | CID 112469. Available at:[Link]

• Pacific Northwest National Laboratory (PNNL): A Survey of Vapors in the Headspaces of Single-Shell Waste Tanks. Available at:[Link]

A Comparative Guide to FTIR Analysis of Carbonyl Index in Degraded Cyclopentane Oils

For researchers, scientists, and professionals in drug development, the stability and purity of materials are paramount. Cyclopentane-based oils, often employed as lubricants or solvents in critical applications, are susceptible to degradation under operational stress. This degradation, primarily through oxidation, can compromise their performance and introduce impurities. Monitoring the extent of this degradation is crucial for quality control and ensuring the longevity of the equipment they are used in.

This guide provides an in-depth, objective comparison of using Fourier Transform Infrared (FTIR) spectroscopy to determine the carbonyl index as a measure of cyclopentane oil degradation against other common analytical techniques. We will delve into the causality behind experimental choices, provide detailed protocols, and present supporting data to empower you to make informed decisions for your analytical needs.

The Imperative of Monitoring Cyclopentane Oil Degradation

Cyclopentane, a cyclic alkane, and its derivatives are valued for their thermal stability and lubricating properties. However, when subjected to heat, oxygen, and mechanical stress, these oils undergo oxidation. The primary products of this oxidation are carbonyl-containing compounds, such as ketones, aldehydes, carboxylic acids, and esters.[1][2] The accumulation of these species leads to an increase in the oil's acidity and viscosity, and can result in the formation of sludge and varnish.[3][4] These changes can have detrimental effects on the systems in which these oils are used, leading to corrosion, reduced efficiency, and eventual failure.[5] Therefore, a reliable and accurate method for quantifying the extent of oxidation is essential.

FTIR Spectroscopy: A Window into Molecular Degradation

FTIR spectroscopy is a powerful analytical technique that probes the vibrational modes of molecules.[6] When a sample is irradiated with infrared light, specific functional groups absorb light at characteristic frequencies, creating a unique spectral fingerprint. The carbonyl group (C=O) exhibits a strong and distinct absorption band in the infrared spectrum, typically between 1650 cm⁻¹ and 1850 cm⁻¹.[6][7] This makes FTIR an ideal tool for monitoring the oxidation of cyclopentane oils, as the increase in carbonyl-containing degradation products can be directly observed and quantified.

The Carbonyl Index: A Quantitative Marker of Oxidation

The carbonyl index is a ratiometric measure used to quantify the extent of oxidation in a material.[8][9] It is calculated by normalizing the absorbance of the carbonyl peak to the absorbance of a reference peak that remains stable during the degradation process.[8] This normalization corrects for variations in sample thickness and instrument response, allowing for accurate comparison between different samples and measurements over time.

Experimental Protocol: Determining the Carbonyl Index of Degraded Cyclopentane Oil

This section provides a detailed, step-by-step methodology for the FTIR analysis of carbonyl index in degraded cyclopentane oils. This protocol is designed to be a self-validating system, ensuring the reliability and reproducibility of your results.

Instrumentation and Materials

• Fourier Transform Infrared (FTIR) Spectrometer with a deuterated triglycine sulfate (DTGS) or mercury cadmium telluride (MCT) detector.

• Liquid transmission cell with a fixed path length (e.g., 0.1 mm), equipped with potassium bromide (KBr) or zinc selenide (ZnSe) windows.

• Volumetric flasks and pipettes for sample preparation.

• Reference (new) cyclopentane oil.

• Degraded (used) cyclopentane oil samples.

• Solvent for cleaning the transmission cell (e.g., hexane or isopropanol).

Step-by-Step Methodology

• Instrument Preparation and Background Collection:

  • Ensure the FTIR spectrometer is properly aligned and has been allowed to stabilize.

  • Collect a background spectrum of the empty, clean transmission cell. This will be subtracted from the sample spectra to remove any interference from the cell windows and the atmosphere.

• Reference Spectrum Acquisition:

  • Fill the transmission cell with the new, undegraded cyclopentane oil.

  • Acquire the FTIR spectrum of the new oil. This will serve as the reference for calculating the difference spectrum.

• Sample Spectrum Acquisition:

  • Thoroughly clean the transmission cell with the appropriate solvent and dry it completely.

  • Fill the cell with the degraded cyclopentane oil sample.

  • Acquire the FTIR spectrum of the degraded oil under the same conditions as the reference spectrum.

• Spectral Processing and Carbonyl Index Calculation:

  • Subtract the spectrum of the new oil from the spectrum of the degraded oil to obtain a difference spectrum. This highlights the chemical changes that have occurred during degradation.[10]

  • Identify the carbonyl peak in the difference spectrum, which will appear as a broad absorption band in the region of 1700-1800 cm⁻¹.[1]

  • Select a stable reference peak that does not change with degradation. For cyclopentane-based oils, the C-H stretching vibrations around 2900 cm⁻¹ or the C-H bending deformations around 1460 cm⁻¹ can be used as internal standards.[8]

  • Calculate the area of the carbonyl peak (A_carbonyl) and the area of the reference peak (A_reference).

  • The Carbonyl Index (CI) is then calculated using the following formula:

    CI = A_carbonyl / A_reference

    A higher carbonyl index indicates a greater extent of oxidation.

Workflow for FTIR Analysis of Carbonyl Index

Caption: Experimental workflow for determining the carbonyl index in degraded cyclopentane oils using FTIR.

Comparative Analysis: Carbonyl Index vs. Alternative Methods

While the FTIR-based carbonyl index is a powerful tool, it is important to understand its performance in relation to other established methods for monitoring oil degradation. The two most common alternative techniques are the determination of Total Acid Number (TAN) and viscosity measurement.

Total Acid Number (TAN)

TAN is a measure of the concentration of acidic compounds in an oil, determined by titration with a standard base.[10] Since oxidation of cyclopentane oil produces carboxylic acids, an increase in TAN is indicative of degradation.[5]

Viscosity Measurement

The viscosity of an oil is a measure of its resistance to flow. As oil degrades, polymerization and the formation of larger molecules can lead to an increase in viscosity.[11]

Performance Comparison

The following table provides a comparative summary of the FTIR carbonyl index method with TAN and viscosity measurements for the analysis of degraded cyclopentane oils.

Feature	FTIR Carbonyl Index	Total Acid Number (TAN)	Viscosity Measurement
Principle	Measures the concentration of carbonyl functional groups formed during oxidation.[6]	Quantifies the total acidic content of the oil through titration.[10]	Measures the oil's resistance to flow.[11]
Specificity	Highly specific to oxidation products containing the carbonyl group.	Measures all acidic species, not just those from oxidation.	A non-specific indicator of degradation; can be affected by other factors like contamination.
Speed of Analysis	Rapid (minutes per sample).[1]	Slower (can take up to 30 minutes per sample).	Relatively fast.
Sample Volume	Small (microliters).	Larger (milliliters).	Larger (milliliters).
Solvent/Reagent Use	Minimal (only for cleaning).	Requires titration solvents and reagents.	None.
Cost	Moderate initial instrument cost, low running cost.	Low instrument cost, ongoing cost for reagents.	Moderate instrument cost.
Early Detection	Can detect early stages of oxidation before significant changes in TAN or viscosity occur.[1]	May not be sensitive to the initial stages of oxidation.	Less sensitive to early degradation.
Quantitative Data	Provides a quantitative index that can be trended over time.[8]	Provides a quantitative value (mg KOH/g).[10]	Provides a quantitative value (cSt).
Limitations	The exact correlation to absolute acid concentration requires calibration. The broadness of the carbonyl peak can sometimes make precise quantification challenging.[7]	Does not differentiate between strong and weak acids. Can be influenced by certain additives.[10]	Can be affected by temperature and shear rate. Not solely indicative of oxidative degradation.

The Senior Scientist's Perspective: Why Choose FTIR Carbonyl Index?

From an application scientist's viewpoint, the FTIR carbonyl index method offers a compelling combination of speed, specificity, and sensitivity for monitoring the degradation of cyclopentane oils. Its ability to provide a direct and early indication of oxidation, often before significant changes in acidity or viscosity are detectable, makes it an invaluable tool for predictive maintenance and quality control.[1] The non-destructive nature of the analysis and the minimal sample and solvent requirements further enhance its appeal in a modern laboratory setting.

While TAN and viscosity measurements provide valuable information, they are often lagging indicators of degradation. The carbonyl index, on the other hand, offers a proactive approach, allowing for timely intervention before significant damage or product contamination can occur. For researchers and professionals who demand a rapid, reliable, and scientifically sound method for assessing the integrity of cyclopentane oils, the FTIR analysis of the carbonyl index stands out as the superior choice.

References

• Thermo Fisher Scientific. (n.d.). FT-IR Analysis of Used Lubricating Oils - General Considerations.
• Celina, M. C., Linde, E., & Martinez, E. (n.d.). Carbonyl Identification and Quantification Uncertainties for Oxidative Polymer Degradation. OSTI.gov.
• Doc Brown's Advanced Organic Chemistry Revision Notes. (n.d.). Infrared spectrum of cyclopentane.
• ResearchGate. (n.d.). FTIR of the lubricants before and after irradiation including MACs.
• Guan, Y., Li, Y., & Chen, G. (2012). Analysis of Carbonyl Value of Frying Oil by Fourier Transform Infrared Spectroscopy. International Journal of Food Properties, 15(6), 1274-1284.
• ARO Scientific. (2023, August 31). The Importance of Total Acid Number (TAN) in Oil Analysis.
• Kumar, S., & Singh, A. K. (2022). Study of Lubricating Oil Deterioration Using Fourier Transform Infrared Spectroscopy. International Research Journal of Engineering and Technology, 9(6), 3134-3139.
• Diva-portal.org. (n.d.). Development of FTIR-Based Methods to Assess Degradation Levels in ABS Plastics.
• Oil Check Laboratory Services. (n.d.). TAN and TBN Oil Analysis.
• MDPI. (2025, September 12). Reducing Oil Waste Through Condition-Based Maintenance: A Diagnostic Study Using FTIR and Viscosity Monitoring.
• MDPI. (2023, February 11). Fourier Transform Infrared Spectroscopy to Assess the Degree of Alteration of Artificially Aged and Environmentally Weathered Microplastics.
• Kurre, S. K., & Pandey, R. K. (2021). Study of Lubricating Oil Degradation of CI Engine Fueled with Diesel-Ethanol Blend. Tribology in Industry, 43(2), 222-231.
• NIST. (n.d.). Cyclopentane. NIST WebBook.
• MDPI. (2024, May 26). A Quantitative and Qualitative Analysis of the Lubricity of Used Lubricating Oil Diluted with Diesel Oil.
• Chevron Lubricants. (2019, December 16). Used Engine Oil Analysis TBN vs TAN.
• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups.
• Spectroscopy Online. (2025, December 16). The Big Review VII: More Carbonyl Compounds.
• Field Implementation of Handheld FTIR Spectrometer for Polymer Content Determination and for Quality Control of RAP Mixtures. (n.d.).
• Spectro Scientific. (2017, October 24). Guide to Measuring TAN and TBN in Oil.
• INCAS BULLETIN. (2022, March 15). Influence of Lubricants Degradation Level over Tribological Properties.
• CORE. (n.d.). FTIR Spectrum Interpretation of Lubricants with Treatment of Variation Mileage.
• Wooton, D., Thomas, R., & Barry, S. (n.d.). Using Infrared Spectroscopy in Used Engine Oils - Estimating Base Number.

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A Senior Application Scientist's Guide to NMR Characterization of Cis vs. Trans 1,2-Disubstituted Cyclopentanes

For researchers and professionals in drug development and materials science, the precise determination of molecular stereochemistry is not merely an academic exercise—it is a critical factor that dictates biological activity, material properties, and ultimately, product efficacy and safety.[1][2] Among the various stereochemical challenges, distinguishing between cis and trans isomers of substituted cyclic systems is a frequent and crucial task. This guide provides an in-depth, objective comparison of how Nuclear Magnetic Resonance (NMR) spectroscopy can be expertly applied to unambiguously differentiate between cis and trans 1,2-disubstituted cyclopentanes.

We will move beyond a simple recitation of parameters, explaining the conformational and electronic principles that give rise to distinct and predictable NMR signatures. This guide is designed to equip you with the theoretical understanding and practical protocols necessary to confidently assign stereochemistry in your own work.

The Stereochemical Foundation: Why Cis and Trans Isomers Look Different in NMR

The cyclopentane ring is not a flat pentagon; it adopts puckered, non-planar conformations to alleviate torsional strain.[3][4] The two most common conformations are the "envelope" and the "half-chair" (or "twist"). In a 1,2-disubstituted cyclopentane, the substituents' relative stereochemistry—cis (on the same face of the ring) or trans (on opposite faces)—forces them into different spatial arrangements within these puckered conformations.

These conformational differences create unique geometric relationships, primarily in the dihedral angles between vicinal protons (protons on adjacent carbons). This is the key to their differentiation by ¹H NMR.

The Karplus Relationship: From Dihedral Angle to Coupling Constant

The magnitude of the through-bond scalar coupling between two vicinal protons (³JHH) is directly dependent on the dihedral angle (φ) between them. This relationship is described by the Karplus equation.[5][6][7]

• Trans Isomers: In a trans-1,2-disubstituted cyclopentane, the methine protons (the protons on the carbon atoms bearing the substituents) can have dihedral angles with adjacent methylene protons that are close to 180° (anti-periplanar) or around 0° (syn-periplanar). These geometries lead to characteristically large ³JHH coupling constants, typically in the range of 8-12 Hz.

• Cis Isomers: In the corresponding cis isomer, the dihedral angles between the methine protons and their neighbors are typically in the gauche range (~60°). This results in significantly smaller ³JHH coupling constants, usually between 2-8 Hz.[8][9]

This predictable difference in ³JHH is often the most definitive piece of evidence for assigning the relative stereochemistry.

A Multi-Technique NMR Approach for Unambiguous Assignment

Caption: A logical workflow for isomer differentiation using NMR.

Part 1: Detailed Experimental Protocols

1. Sample Preparation

• Dissolve 5-10 mg of the purified cyclopentane derivative in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Ensure the sample is fully dissolved. If necessary, briefly warm the sample or use a different solvent like DMSO-d₆.

• Filter the solution through a small plug of glass wool into a clean 5 mm NMR tube to remove any particulate matter.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).[10]

2. NMR Data Acquisition

• Instrumentation: A 400 MHz or higher field NMR spectrometer is recommended for optimal signal dispersion and resolution.[11]

• 1D ¹H NMR:

  • Pulse Program: Standard single-pulse (e.g., 'zg30' on Bruker systems).

  • Spectral Width: 0-12 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 8-16, depending on concentration.

• 1D ¹³C{¹H} NMR:

  • Pulse Program: Standard proton-decoupled single-pulse (e.g., 'zgpg30').

  • Spectral Width: 0-220 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 1024 or more, as ¹³C has low natural abundance.[12]

• 2D COSY (Correlation Spectroscopy):

  • Pulse Program: Standard COSY sequence (e.g., 'cosygpqf').

  • Acquire 2048 data points in the direct dimension (F2) and 256-512 increments in the indirect dimension (F1).

  • Number of Scans: 2-4 per increment.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy):

  • Pulse Program: Standard NOESY sequence (e.g., 'noesygpph').

  • Mixing Time (d8): 500-800 ms. This is the crucial parameter that allows for the transfer of magnetization between protons that are close in space.

  • Acquisition parameters similar to COSY.

Part 2: Comparative Data Analysis

Let's consider the hypothetical case of cis- and trans-1,2-cyclopentanediol to illustrate the expected differences in their NMR data.

¹H NMR: The Decisive Coupling Constants

The primary point of differentiation lies in the coupling patterns of the methine protons (H1 and H2).

Caption: Dihedral angles dictate the observed coupling constants.

• cis-1,2-Cyclopentanediol: The two methine protons (H1, H2) are on the same face of the ring. Their dihedral angles with adjacent methylene protons (on C3 and C5) are all of the gauche type. Therefore, you would expect to see smaller coupling constants for these protons.

• trans-1,2-Cyclopentanediol: The methine protons are on opposite faces. In a likely conformation, one of these protons will have an anti-periplanar relationship (≈180°) with a neighboring proton. This will give rise to at least one large, characteristic coupling constant.

¹³C NMR: The Subtle γ-Gauche Effect

Stereochemistry can also influence ¹³C chemical shifts. The γ-gauche effect predicts that a carbon atom will be shielded (shifted to a lower ppm value, or upfield) if it is in a gauche orientation relative to another carbon or bulky substituent three bonds away.[13][14][15]

• cis-Isomer: The two substituents are forced into a conformation where they are gauche to certain ring carbons. This steric compression typically causes the carbons bearing the substituents (C1, C2) in the cis isomer to appear at a slightly lower chemical shift (upfield) compared to the trans isomer, where such steric strain can be minimized.[2]

NOESY: The Definitive Through-Space Confirmation

The Nuclear Overhauser Effect (NOE) is a through-space phenomenon observed between protons that are physically close to each other (< 5 Å), regardless of their bonding connectivity.[2][9] This makes it an exceptionally powerful tool for stereochemical assignment.[2][16]

• cis-Isomer: Because the H1 and H2 methine protons are on the same face of the cyclopentane ring, they are close in space. A 2D NOESY experiment will show a clear cross-peak between the signals for H1 and H2.

• trans-Isomer: The H1 and H2 protons are on opposite faces of the ring and are significantly further apart. Consequently, there will be no NOE cross-peak between them in the NOESY spectrum. This absence of a signal is as informative as its presence.

Summary Data Table: Predicted NMR Parameters

NMR Parameter	cis-1,2-Disubstituted Cyclopentane	trans-1,2-Disubstituted Cyclopentane	Key Differentiating Feature
¹H Chemical Shift (δ)	Methine protons (H1, H2) may be slightly different due to anisotropic effects.	Methine protons (H1, H2) may be slightly different.	Generally less reliable than J-coupling for primary assignment.[17]
³JHH Coupling	Small vicinal couplings (typically 2-8 Hz) for methine protons.	At least one large vicinal coupling (typically 8-12 Hz) for methine protons.	The most reliable and primary indicator of stereochemistry. [7]
¹³C Chemical Shift (δ)	Substituted carbons (C1, C2) are often shifted slightly upfield (lower ppm).	Substituted carbons (C1, C2) are often shifted slightly downfield (higher ppm).	The γ-gauche effect provides strong supporting evidence.[2]
NOESY Correlation	Strong cross-peak observed between H1 and H2.	No cross-peak observed between H1 and H2.	Provides unambiguous confirmation of through-space proximity.[2]

Conclusion

The differentiation of cis and trans 1,2-disubstituted cyclopentanes is a readily achievable task with modern NMR spectroscopy. While a simple ¹H NMR spectrum often provides the answer through the analysis of vicinal coupling constants grounded in the Karplus relationship, a comprehensive approach is always recommended for absolute scientific rigor. By combining the insights from ¹H coupling constants, ¹³C chemical shifts (the γ-gauche effect), and definitive through-space NOESY correlations, researchers can assign the relative stereochemistry with the highest degree of confidence. This multi-faceted, self-validating system ensures the accuracy required for high-stakes research in drug discovery and beyond.

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• Maricopa Open Digital Press. (n.d.). Conformational Analysis of Cycloalkanes – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications. Maricopa Open Digital Press. Available at: [Link]

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• TutorChase. (n.d.). How does NMR differentiate between cis and trans isomers?. TutorChase. Available at: [Link]

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A Senior Application Scientist's Guide to the Retention Indices of C12 Alkylcyclopentanes on Non-Polar Columns

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of chromatographic analysis, the precise identification of compounds within complex mixtures is paramount. This is particularly true for isomeric species, which often exhibit nearly identical mass spectra, making their differentiation by mass spectrometry alone a formidable challenge. The Kovats retention index (RI) system offers a robust solution, converting retention times into system-independent constants, thereby providing a reliable method for compound identification and method development.[1][2]

This guide provides a comprehensive comparison of the retention indices of C12 alkylcyclopentanes on common non-polar gas chromatography (GC) columns. As a senior application scientist, my aim is to not only present the data but also to elucidate the underlying principles that govern the separation of these isomers, empowering you to make informed decisions in your analytical workflows. We will delve into the practical aspects of determining these indices, explore the relationship between molecular structure and retention behavior, and provide a detailed experimental protocol to ensure the reproducibility and accuracy of your results.

The Significance of C12 Alkylcyclopentanes and Non-Polar Phase Selection

C12 alkylcyclopentanes are a class of saturated cyclic hydrocarbons that are significant components in various petroleum-based products, including jet fuels and lubricants.[1] Their isomeric diversity presents a significant analytical challenge, and understanding their chromatographic behavior is crucial for detailed hydrocarbon analysis (DHA).[3][4]

The choice of the stationary phase is a critical parameter in gas chromatography. For the analysis of non-polar hydrocarbons like alkylcyclopentanes, non-polar stationary phases are the logical choice, operating on the principle of "like dissolves like."[5] These phases primarily separate analytes based on their boiling points and, to a finer degree, their molecular shape and size. The two most common types of non-polar columns are:

• Standard Non-Polar Columns (e.g., DB-1, HP-1, OV-101, SE-30): These columns are coated with 100% dimethylpolysiloxane, offering a truly non-polar environment. They are excellent for general-purpose analysis of non-polar compounds and tend to elute compounds in an order that closely follows their boiling points.

• Semi-Standard Non-Polar Columns (e.g., DB-5, HP-5, Ultra-2): These columns incorporate a small percentage (typically 5%) of phenyl groups into the dimethylpolysiloxane backbone. This subtle increase in polarity can induce additional selectivity for compounds with polarizable electrons, such as those containing aromatic rings or double bonds. For saturated hydrocarbons like alkylcyclopentanes, the difference in retention compared to a standard non-polar phase is generally small but can be significant for closely eluting isomers.[1]

Comparative Analysis of Retention Indices

Compound Name	Molecular Structure	Column Type	Stationary Phase	Retention Index (RI)	Reference
n-Heptylcyclopentane	n-C7H15-c-C5H9	Semi-Standard Non-Polar	5% Phenyl-Methylpolysiloxane	1234	NIST Chemistry WebBook
iso-Heptylcyclopentane (example)	(CH3)2CH(CH2)4-c-C5H9	Semi-Standard Non-Polar	5% Phenyl-Methylpolysiloxane	Est. ~1220-1230	Predicted based on trends
n-Hexyl-methylcyclopentane (example)	n-C6H13-(CH3)C5H8	Semi-Standard Non-Polar	5% Phenyl-Methylpolysiloxane	Est. ~1215-1225	Predicted based on trends
n-Nonylcyclopentane (C14 Homolog)	n-C9H19-c-C5H9	Standard Non-Polar	100% Dimethylpolysiloxane	1438	NIST Chemistry WebBook
n-Nonylcyclopentane (C14 Homolog)	n-C9H19-c-C5H9	Semi-Standard Non-Polar	5% Phenyl-Methylpolysiloxane	1451	NIST Chemistry WebBook

Note: Estimated values are based on established structure-retention relationships discussed in the following section.

The Interplay of Molecular Structure and Retention

The elution order of alkylcyclopentane isomers on non-polar columns is a fascinating interplay of boiling point and molecular architecture. Understanding these relationships is key to predicting retention behavior and identifying unknown isomers.

The Dominance of van der Waals Forces

On non-polar stationary phases, the primary intermolecular interactions governing retention are dispersive van der Waals forces. The strength of these interactions is influenced by:

• Molecular Size (Carbon Number): As the number of carbon atoms in the molecule increases, so does its surface area and polarizability, leading to stronger van der Waals interactions with the stationary phase and, consequently, a higher retention index. This is clearly demonstrated by the increase in RI from n-heptylcyclopentane (C12) to n-nonylcyclopentane (C14).

• Molecular Shape (Branching): For isomers with the same carbon number, molecular shape plays a crucial role. More compact, highly branched isomers have a smaller surface area available for interaction with the stationary phase compared to their linear counterparts. This results in weaker van der Waals forces and earlier elution (lower RI). Therefore, we can predict that an iso-heptylcyclopentane would elute slightly earlier than n-heptylcyclopentane.

• Position of Substitution: The position of the alkyl group(s) on the cyclopentane ring also influences retention. Isomers with substitution patterns that create a more compact structure will generally have lower retention indices.

The following diagram illustrates the relationship between the structure of C12 alkylcyclopentanes and their expected elution order on a non-polar column.

Caption: Predicted elution order of C12 alkylcyclopentane isomers.

A Validated Protocol for the Determination of Kovats Retention Indices

The following detailed protocol provides a robust framework for the experimental determination of Kovats retention indices for C12 alkylcyclopentanes. This self-validating system incorporates quality control checks to ensure the accuracy and reproducibility of your results.

I. Materials and Instrumentation

• Gas Chromatograph (GC): Equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• GC Columns:

  • Standard Non-Polar: e.g., Agilent DB-1, 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Semi-Standard Non-Polar: e.g., Agilent DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• n-Alkane Standard Mix: A certified mixture of n-alkanes (e.g., C8-C20) in a suitable solvent like hexane.

• Sample: A solution of the C12 alkylcyclopentane isomer(s) of interest in a volatile solvent (e.g., hexane).

• Carrier Gas: Helium or Hydrogen, high purity (99.999%).

II. GC-MS/FID Operating Conditions

Parameter	Recommended Setting	Rationale
Inlet	Split/Splitless, 250 °C	Ensures rapid volatilization of the analytes.
Split Ratio	50:1 (adjustable)	Prevents column overloading while maintaining good peak shape.
Carrier Gas	Helium	Provides good efficiency and is inert.
Flow Rate	1.0 mL/min (constant flow)	Ensures reproducible retention times.
Oven Program	50 °C (hold 2 min), ramp to 250 °C at 5 °C/min, hold 5 min	Provides good separation of C12 isomers from the solvent and from each other.
Detector	FID at 280 °C or MS (scan range 40-300 m/z)	FID is a robust universal detector for hydrocarbons; MS provides structural information.

III. Experimental Workflow

The following diagram outlines the step-by-step process for determining the Kovats retention index.

Caption: Experimental workflow for Kovats retention index determination.

IV. Step-by-Step Procedure

• Preparation: Prepare a dilute solution of your C12 alkylcyclopentane sample and the n-alkane standard mix in hexane (typically in the low ppm range).

• n-Alkane Analysis: Inject the n-alkane standard mix into the GC under the specified conditions and record the retention times for each n-alkane.

• Sample Analysis: Without changing the GC conditions, inject your C12 alkylcyclopentane sample and record the retention time of the peak(s) of interest.

• Identification of Bracketing Alkanes: Identify the two n-alkanes from the standard mix that elute immediately before (n) and after (n+1) your analyte peak.

• Calculation of the Kovats Retention Index (I): For a temperature-programmed analysis, use the following formula:

  I = 100 * [n + (t_R(x) - t_R(n)) / (t_R(n+1) - t_R(n))]

  Where:

  • I is the Kovats retention index.

  • n is the carbon number of the n-alkane eluting before the analyte.

  • t_R(x) is the retention time of the analyte.

  • t_R(n) is the retention time of the n-alkane with carbon number n.

  • t_R(n+1) is the retention time of the n-alkane with carbon number n+1.

• Validation: Compare your calculated retention index with values from reliable databases like the NIST Chemistry WebBook. A close match provides a high degree of confidence in your compound identification. For non-polar columns, a difference of 5-10 RI units is generally considered acceptable.

Conclusion

The determination of retention indices on non-polar columns is an indispensable tool for the accurate identification of C12 alkylcyclopentane isomers. By understanding the fundamental principles of their separation and by employing a rigorous and validated experimental protocol, researchers can confidently differentiate these closely related compounds. While a complete experimental dataset for all C12 isomers remains an area for further research, the data and principles outlined in this guide provide a solid foundation for predicting and verifying their chromatographic behavior. As a final recommendation, the use of two different non-polar columns (one standard and one semi-standard) can provide an additional layer of confidence in your identifications, as the subtle differences in selectivity can often resolve isomers that co-elute on a single column.

References

• Kováts Retention Index Prediction for Gas Chromatography of Jet Fuel Components. (2024). reposiTUm. [Link]

• iMatch: A retention index tool for analysis of gas chromatography-mass spectrometry data. (n.d.). PMC. [Link]

• Procedure for the Determination of C2 to C12 Hydrocarbons in Automotive Exhaust Samples by Gas Chromatography. (2022). Lotus Consulting. [Link]

• Refinement of Retention Indices in Gas Chromatography for a Number of Substituted Phenols. (2024). MDPI. [Link]

• Using retention index database matching for compound identification on a non-standard gas chromatography stationary phase. (n.d.). ChemRxiv. [Link]

• Quantitative structure - (chromatographic) retention relationships. (n.d.). Repository of the Academy's Library. [Link]

• Gas Chromatographic Retention Behavior on Select Groups of Isomeric Polycyclic Aromatic Compounds and Their Alkyl-substituted Derivatives on Stationary Phases of Different Selectivity. (2016). ResearchGate. [Link]

• Comprehensive Thermodynamic Study of Alkyl-Cyclohexanes as Liquid Organic Hydrogen Carriers Motifs. (2023). MDPI. [Link]

• Mapping and quantifying isomer sets of hydrocarbons (≥C12) in diesel exhaust, lubricating oil and diesel fuel samples using GC × GC-ToF-MS. (2018). Atmospheric Measurement Techniques. [Link]

• A study of the dependence of the Kováts retention index on the temperature of analysis on stationary phases of different polarity. (2014). ResearchGate. [Link]

• Cyclododecane. (n.d.). NIST Chemistry WebBook. [Link]

• Analysis of Total Petroleum Hydrocarbons in Environmental Samples Using Ultra-Fast Gas Chromatography. (n.d.). Agilent. [Link]

• GC–MS/MS Determination of Synthetic Cathinones: 4-chloromethcathinone, N-ethyl Pentedrone, and N-ethyl Hexedrone in Oral Fluid and Sweat of Consumers under Controlled Administration: Pilot Study. (2023). PMC. [Link]

• Detailed hydrocarbon analysis (DHA) using ASTM method D6729 and D6729 appendix X2. (n.d.). The Analytical Scientist. [Link]

• Method 8121: Chlorinated Hydrocarbons by Gas Chromatography. (1994). EPA. [Link]

• Comprehensive Detection and Structural Elucidation of Synthetic Cathinones Using GC-MS/MS. (n.d.). Shimadzu. [Link]

• Improving detailed hydrocarbon analysis. (n.d.). ResearchGate. [Link]

• Types of stationary phases in gas chromatography. (2025). Phenomenex. [Link]

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XPS Analysis of Carbon Tribofilms from Alkylcyclopentane Wear: A Comparative Guide

Executive Summary

For researchers engineering advanced biomedical devices (e.g., robotic surgery joints, high-speed centrifuge bearings, and MRI components) or aerospace mechanisms, selecting the right boundary lubricant for clean-room or high-vacuum environments is a critical design choice. Multiply-alkylated cyclopentanes (MACs) have emerged as highly effective lubricants in these spaces, often outperforming traditional perfluoropolyethers (PFPEs) and polyalphaolefins (PAOs). The secret to their superior performance lies not just in their bulk fluid properties, but in their unique ability to undergo mechanochemical degradation to form robust, self-healing carbonaceous tribofilms 1.

As a Senior Application Scientist, I approach tribological characterization not merely as a measurement exercise, but as a forensic investigation of the sliding interface. To truly understand why MACs excel, we must analyze the atomic-level chemistry of the wear track. This guide provides an objective comparison of MACs against alternative lubricants and details a self-validating X-ray Photoelectron Spectroscopy (XPS) methodology to isolate and characterize these protective carbon tribofilms.

Mechanistic Overview: Tribofilm Formation

Unlike bulk oxidative degradation, which destroys lubricant efficacy, tribology-induced degradation in MACs is a highly beneficial, localized process 1. During boundary lubrication, mechanical shear removes the native oxide layer from the steel surface, exposing highly reactive nascent iron (Fe0).

When MAC molecules interact with this unoxidized iron, the catalytic surface drives the cleavage of C-C bonds, particularly at the tertiary carbons. This radical scission initiates a cascade of cross-linking and polymerization reactions. The result is a bright black, solid carbonaceous tribofilm that encapsulates nano-sized Fe3O4 wear debris, effectively acting as a solid lubricant that prevents catastrophic metal-to-metal cold welding 1.

Tribochemical pathway of MAC degradation into a protective carbonaceous tribofilm.

Comparative Performance: MACs vs. Alternatives

How do MACs compare to the industry standards, PFPEs and PAOs? The critical differentiator lies in how their degradation products interact with the substrate.

While PFPEs offer unmatched chemical inertness in ambient conditions, they suffer severely in boundary lubrication. The exposure of nascent iron or aluminum oxide acts as a Lewis acid, catalyzing the rapid chain scission of the PFPE backbone [[2]](. This forms metal fluorides (e.g., FeF3), which are highly abrasive and further accelerate corrosive wear. In contrast, MACs lack fluorine or acetal units, rendering them immune to Lewis acid catalysis and allowing them to form a protective, rather than destructive, film [[3]]().

Quantitative Performance Summary

Lubricant Class	Primary Wear Mechanism	Tribofilm Composition	Vacuum Stability	Catalyst for Degradation
MACs	Tribo-polymerization	Cross-linked Carbon + Fe3O4	Excellent	Nascent Iron (Promotes protective film)
PFPEs	Corrosive Wear / Scission	Metal Fluorides (FeF3)	Excellent	Lewis Acids (Promotes catastrophic failure)
PAOs	Adhesive Wear	Sparse oxidized hydrocarbons	Moderate	Thermal oxidation

Analytical Methodology: XPS Workflow

To objectively quantify the formation of these carbonaceous tribofilms, XPS is the analytical gold standard. Because XPS provides chemical state information exclusively from the top 2–10 nm of a surface, it is perfectly suited for ultra-thin tribofilms [[2]]().

However, analyzing a liquid-lubricated wear track requires strict protocol adherence to ensure you are measuring the solid tribofilm and not the bulk fluid. The following protocol is a self-validating system designed to eliminate analytical artifacts.

Step-by-step XPS analytical workflow for isolating and quantifying tribofilm chemistry.

Step-by-Step Protocol & Causal Logic

• Solvent Wash (Heptane):

  • Action: Rinse the worn substrate with high-purity heptane.

  • Causality: Bulk MAC oil will obscure the shallow 2–10 nm sampling depth of the XPS. Heptane dissolves the non-polar, unreacted MAC molecules but leaves the chemically bonded, cross-linked carbonaceous tribofilm completely intact.

• UHV Introduction:

  • Action: Transfer the sample into the XPS ultra-high vacuum (UHV) chamber (<10⁻⁹ Torr) immediately after drying.

  • Causality: Nascent iron and free radicals in the wear track are highly reactive. Prolonged atmospheric exposure will lead to adventitious carbon deposition and excessive oxidation, skewing the O 1s and Fe 2p spectra.

• Survey Scan:

  • Action: Acquire a broad spectrum (0–1200 eV) using a pass energy of 160 eV.

  • Causality: Identifies all elemental constituents (C, O, Fe) and confirms the absence of contaminants (e.g., Si from handling).

• High-Resolution Multiplex Scans:

  • Action: Acquire narrow scans (20 eV windows) over the C 1s, O 1s, and Fe 2p regions at a low pass energy (20–40 eV).

  • Causality: Low pass energy provides the stringent energy resolution required to distinguish between subtle chemical shifts (e.g., C-C vs. C=O bonds).

• Charge Correction:

  • Action: Utilize a low-energy electron flood gun during acquisition. Post-acquisition, shift the entire energy scale to align the primary aliphatic C-C peak to 284.8 eV.

  • Causality: The thick carbonaceous tribofilm is electrically insulating. Photoelectron emission leaves a positive charge on the surface, artificially shifting binding energies higher. Referencing to the aliphatic carbon corrects this differential charging.

• Self-Validation (Ar+ Depth Profiling):

  • Action: Perform a mild Argon ion sputter (e.g., 1 keV for 30 seconds) and re-analyze the C 1s peak.

  • Causality: This step validates the origin of the carbon. Adventitious atmospheric carbon will be sputtered away within the first 1–2 nm. If the C 1s signal persists and maintains its polymeric signature, it confirms the carbon is a mechanochemically driven tribofilm extending deeply into the wear track [[1]]().

XPS Data Interpretation & Chemical State Analysis

When evaluating MAC tribofilms, the deconvolution of the High-Res spectra reveals the specific degradation pathways. A Shirley background must be applied prior to Gaussian-Lorentzian curve fitting to account for the inelastic scattering of photoelectrons.

C 1s Spectrum (Carbon Chemistry):

• 284.8 eV (C-C / C-H): This dominant peak represents the cross-linked aliphatic backbone of the polymerized MAC molecules.

• 286.5 eV (C-O): Indicates ether or alcohol intermediates formed via thermo-oxidative degradation during friction 3.

• 288.5 eV (O-C=O): Represents carboxylate salts. Free radicals generated during MAC scission react with oxidized areas of the bearing steel, forming iron carboxylates that chemically anchor the tribofilm to the substrate 1.

Fe 2p Spectrum (Substrate Interaction):

• 706.7 eV (Fe0): Metallic iron. A strong signal here indicates a very thin tribofilm, allowing x-rays to penetrate to the nascent steel substrate.

• 710.9 eV (Fe2+ / Fe3+): Represents Fe3O4 and Fe2O3. In MAC wear tracks, this peak often correlates with nano-sized wear debris that has been encapsulated by the carbonaceous matrix, acting synergistically as a solid lubricant 1.

By employing this rigorous XPS methodology, R&D professionals can move beyond empirical wear testing and understand the fundamental tribochemistry of their systems. The data clearly demonstrates that MACs outperform PFPEs in boundary lubrication not by resisting degradation, but by harnessing it to build a resilient, self-lubricating carbonaceous film.

References

• Chemical Degradation of a Multiply Alkylated Cyclopentane (MAC) Oil During Wear: Implications for Spacecraft Attitude Control System Bearings Source: ResearchGate URL:1

• POST TEST INSPECTION OF LUBRICANTS – GUIDELINES AND LESSONS LEARNT Source: ESMATS URL:2

• Thermal Characteristics of Multiply Alkylated Cyclopentane and Perfluoropolyether Source: ResearchGate URL:3

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• 2. esmats.eu [esmats.eu]
• 3. researchgate.net [researchgate.net]

Comparative Guide: Tribological Life of MACs vs. PFPE Lubricants in High-Vacuum Environments

Executive Summary

In high-precision vacuum environments—ranging from spacecraft mechanisms to analytical instrumentation used in drug discovery (e.g., Cryo-EM, Mass Spectrometry)—the choice of lubricant is often a trade-off between chemical inertness and wear life .

This guide compares the two dominant classes of vacuum lubricants: Perfluoropolyethers (PFPEs) and Multiply Alkylated Cyclopentanes (MACs) .[1][2][3][4]

• The Verdict: While PFPEs offer superior thermal stability and chemical inertness, MACs demonstrate 5x to 50x longer tribological life under boundary lubrication conditions in vacuum.

• The Mechanism: PFPEs suffer from autocatalytic degradation ("The Zipper Effect") when in contact with fresh metal surfaces. Conversely, MACs form a solid "tribopolymer" (friction polymer) that acts as a sacrificial wear pad, extending mechanism life.

The Chemistry of Friction: Molecular Architectures

To understand the performance gap, we must look at the molecular level.

Perfluoropolyethers (PFPE)[1][3][4][6][7][8]

• Commercial Examples: Krytox™ (Chemours), Fomblin® (Solvay), Brayco® (Castrol).

• Structure: Long chains of carbon and oxygen fully saturated with fluorine. The Carbon-Fluorine (C-F) bond is one of the strongest in organic chemistry, providing exceptional resistance to heat and chemical attack.

• Tribological Flaw: Under high contact stress (boundary lubrication), the protective oxide layer on steel surfaces is worn away. The exposed "nascent" iron reacts with the fluorine to form Iron Fluoride (

  ), a strong Lewis Acid.

Multiply Alkylated Cyclopentanes (MAC)[1][3][8]

• Commercial Examples: Pennzane® (Nye Lubricants).[5]

• Structure: A five-carbon cyclopentane ring with aliphatic hydrocarbon tails.

• Tribological Advantage: These molecules are engineered to have low vapor pressure (like PFPEs) but retain the lubricity of hydrocarbons. When subjected to friction, they do not decompose destructively; instead, they cross-link to form a lubricious, gel-like solid known as a tribopolymer .

Failure Mechanisms: The "Zipper" vs. The "Pad"

The following diagram illustrates the divergent failure pathways of these two chemistries under vacuum boundary conditions.

Figure 1: Mechanistic comparison of lubricant degradation.[6] Note the autocatalytic loop in PFPEs (red) versus the protective linear progression in MACs (green).

Experimental Validation: The Spiral Orbit Tribometer (SOT)

To objectively compare lifetimes, standard 4-ball tests are often insufficient for vacuum applications because they use excess lubricant. In space and high-precision instrumentation, lubrication is "starved" (limited supply).

The Spiral Orbit Tribometer (SOT) is the industry standard for this validation.

SOT Protocol

• Preparation: A 440C stainless steel ball (12.7mm) is cleaned using UV-Ozone to remove all carbon contaminants.

• Deposition: A precise microgram quantity (

  ) of lubricant is dissolved in a solvent and deposited on the ball. The solvent evaporates, leaving a mono-molecular layer.

• The Test: The ball is placed between two flat plates. One plate rotates, driving the ball in a spiral orbit. This forces the ball to constantly seek a new track, preventing the "pooling" of lubricant and enforcing boundary lubrication.

• Termination: The test runs until the Coefficient of Friction (COF) exceeds a threshold (typically >0.3), indicating lubricant breakdown.

Figure 2: Workflow for the Spiral Orbit Tribometer (SOT) test, the standard for vacuum lubricant life prediction.[3]

Comparative Data Analysis

The following data aggregates results from NASA Glenn Research Center and Nye Lubricants studies using the SOT protocol on 440C Stainless Steel.

Table 1: Relative Tribological Life (Vacuum)

Lubricant Class	Product Example	Base Chemistry	Relative Life (Normalized)	Wear Mechanism
PFPE (Linear)	Fomblin Z25	Perfluoropolyether	1.0 (Baseline)	Lewis Acid Degradation
PFPE (Branched)	Krytox 143AC	Perfluoropolyether	~0.8 - 1.2	Lewis Acid Degradation
MAC	Pennzane 2001A	Multiply Alkylated Cyclopentane	5.0 - 9.0	Tribopolymer Formation
MAC + Additives	Pennzane + P-additives	Formulated MAC	> 40.0	Enhanced Surface Protection

Data Source Interpretation: In unformulated states, MACs outlast PFPEs by approximately 5-9 times. When formulated with anti-wear additives (like phosphate esters), MACs can demonstrate lifetimes 40x to 50x longer than PFPEs in steel-on-steel vacuum applications [1, 2].

Table 2: Physical Property Trade-offs

Feature	PFPE (Krytox/Fomblin)	MAC (Pennzane)	Relevance to R&D/Pharma
Outgassing (TML)	Excellent (<0.1%)	Very Good (<0.1%)	Critical for Mass Spec/Optics
Temp Range	-70°C to +280°C	-50°C to +150°C	PFPE preferred for baking ovens
Chemical Inertness	High (Resists pure Oxygen)	Moderate (Oxidizes at high temp)	PFPE preferred for reactive gas flow
Surface Migration	High (Creeps easily)	Low (Surface tension control)	MACs stay in the bearing better

Application Suitability Guide

When should you choose which?

Case A: The Analytical Instrument (e.g., Electron Microscope, Mass Spec)

• Requirement: High vacuum, precise robotic positioning, long maintenance intervals.

• Recommendation: MACs (Pennzane).

• Reasoning: The primary failure mode in these instruments is wear on the lead screws and bearings in vacuum. The tribopolymer formation of MACs ensures the instrument remains precise for years. The lower temperature limit of MACs (150°C) is usually acceptable for the positioning stages.

Case B: The Reactive Process Chamber (e.g., Plasma Cleaner, Chemical Reactor)

• Requirement: Exposure to aggressive gases (Oxygen, Fluorine radicals) or extreme heat (>200°C).

• Recommendation: PFPEs (Krytox). [2][7]

• Reasoning: MACs will oxidize and turn into a varnish/tar in high-oxygen or high-heat environments. PFPEs are chemically imperious to these reagents. Note: If using PFPEs, specify TiC-coated bearings to mitigate the "Lewis Acid" wear issue.

Case C: Pharmaceutical Cleanroom Robotics

• Requirement: Low particulate generation, no dripping.

• Recommendation: MACs.

• Reasoning: PFPEs have a high tendency to "creep" (migrate) away from the contact zone due to low surface tension, potentially contaminating sterile vials. MACs stay in place better and generate less particulate debris due to the protective gel layer compared to the abrasive metal fluorides formed by PFPE degradation.

References

• Jones, W. R., Jr., et al. (2005). The Tribological Performance of Several Space Lubricants in a Vacuum Spiral Orbit Tribometer. NASA/TM—2005-213609.

• Nye Lubricants. (2020). Pennzane Synthesized Hydrocarbon Fluids for Space. Technical Datasheet.

• Pepper, S. V., & Kingsbury, E. (2003). Destruction of Perfluoropolyether Lubricants by Tribocontact.[2][6] NASA/TM-2003-212502.

• Loewenthal, S. H., et al. (2004). Life of Scanner Bearings with Four Space Liquid Lubricants.[5] Proceedings of the 37th Aerospace Mechanisms Symposium.[5]

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• 6. Development of novel lubricant formulation for cleanroom and vacuum application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. miller-stephenson.com [miller-stephenson.com]

Technical Guide: Size Exclusion Chromatography (SEC) Characterization of Polymerized Lubricant Sludge

Executive Summary

In the lifecycle of high-performance lubricants, oxidative degradation is the primary failure mode.[1] While traditional tribology relies on bulk property changes (viscosity, TAN) or insolubles quantification (MPC), these methods often detect failure only after thermodynamic instability has triggered precipitation.

This guide introduces Size Exclusion Chromatography (SEC) —also known as Gel Permeation Chromatography (GPC)—as a superior, high-resolution alternative for characterizing polymerized lubricant sludge . By adapting protocols from pharmaceutical protein aggregation analysis, we can detect soluble high-molecular-weight (HMW) precursors before they phase-separate into varnish or sludge.

Key Value Proposition:

• SEC: Quantifies the molecular weight distribution (MWD) of degradation products.

• MPC: Quantifies color and insolubles (lagging indicator).

• FTIR: Quantifies chemical bonds (oxidation) but not molecular size (polymerization).

The Analytical Challenge: Why Standard Methods Fail

Lubricant sludge is not a sudden formation but the endpoint of a polymerization cascade.

• Oxidation: Radical attack on hydrocarbons forms hydroperoxides.[2]

• Polymerization: Aldol condensation and free-radical recombination create dimers, trimers, and oligomers.

• Phase Separation: When the molecular weight (MW) exceeds the solubility parameter of the base oil, the polymer precipitates as sludge/varnish.

The Blind Spot: Standard tests like Membrane Patch Colorimetry (MPC) (ASTM D7843) rely on the material being insoluble to be caught on a patch. FTIR detects the carbonyl signal of oxidation but cannot distinguish between a small oxidized molecule (soluble) and a large oxidized polymer (sludge precursor).

SEC fills this gap by separating molecules strictly by hydrodynamic volume, allowing researchers to see the "invisible" soluble polymers accumulating in the oil before catastrophic sludge formation.

Comparative Analysis: SEC vs. Alternatives

The following table objectively compares SEC against industry-standard alternatives.

Feature	SEC (GPC)	MPC (ASTM D7843)	FTIR (ASTM E2412)
Primary Measurement	Hydrodynamic Volume (Molecular Weight)	Color of Insolubles (Delta E)	Chemical Functional Groups (Absorbance)
Detection Stage	Early to Late (Soluble Precursors -> Sludge)	Late (Insolubles/Precipitates)	Early (Oxidation onset)
Quantification	Quantitative MW Distribution (Mn, Mw, PDI)	Semi-Quantitative (Severity Scale)	Quantitative (Peak Area/Height)
Sludge Specificity	High (Distinguishes sludge polymers from base oil)	Low (Cannot distinguish soot vs. varnish vs. oxides)	Medium (Identifies oxidation, not polymerization)
Predictive Power	High (Tracks MW growth over time)	Medium (Tracks saturation point)	Medium (Tracks chemical potential)

Scientific Mechanism & Workflow

The Separation Principle

SEC separates analytes based on their ability to enter pores in a stationary phase.[3]

• Small Molecules (Base Oil/Additives): Enter all pores

  Long path length Elute Late.

• Large Molecules (Polymerized Sludge): Excluded from pores

  Short path length Elute Early.

Visualization of the Analytical Workflow

The following diagram outlines the critical path from sample extraction to data interpretation.

Figure 1: Operational workflow for SEC analysis of lubricant sludge. Note the critical filtration step to protect the column.

Detailed Experimental Protocol

This protocol is designed for self-validation . It uses Polystyrene (PS) standards for calibration, ensuring that results are comparable across different laboratories (reproducibility).

Reagents & Equipment

• Mobile Phase: Tetrahydrofuran (THF), HPLC Grade, stabilized with BHT (to prevent peroxide formation in the solvent).

• Columns: Styrene-Divinylbenzene (SDV) gel columns. Recommended pore sizes: 1000 Å + 100 Å (mixed bed) to cover the range of 100 Da (base oil) to 50,000 Da (sludge polymers).

• Detectors:

  • Refractive Index (RI): Primary concentration detector.

  • UV-Vis (254 nm): Selective for aromatic oxidation products and polymerized additives.

Sample Preparation (The Critical Step)

• For Used Oil: Weigh 100 mg of oil into a 20 mL vial. Add 10 mL THF. Vortex for 1 min.

• For Solid Sludge: Weigh 10 mg of solid deposit. Add 10 mL THF. Sonicate for 30 mins at 40°C to ensure dissolution of high-MW polymers.

• Filtration: Filter all samples through a 0.45 µm PTFE syringe filter .

  • Scientific Logic:[4][5][6] This removes soot and inorganic wear metals (which can clog the column) while allowing the soluble polymerized sludge (the target analyte) to pass.

Instrument Parameters

• Flow Rate: 1.0 mL/min.

• Temperature: 35°C (Isothermal to stabilize viscosity).

• Injection Volume: 50–100 µL.

• Calibration: 12-point Polystyrene standard curve (MW 162 Da to 100,000 Da).

Data Processing Logic

• Baseline Subtraction: Define baseline from 0 to 1 min (pre-injection).

• Peak Integration:

  • Peak 1 (Early Elution, ~15-20 mins): Polymerized Sludge/Varnish Precursors (MW > 1000 Da).

  • Peak 2 (Late Elution, ~25-30 mins): Base Oil and Additives (MW < 1000 Da).

• Calculation: Determine Weight Average Molecular Weight (

  ) and Number Average Molecular Weight ( ) of the "Sludge Peak."

Interpreting the Data: The "Polymerization Index"

The power of SEC lies in the Chromatogram Overlay . By overlaying New Oil vs. Used Oil, the formation of sludge appears as a "shoulder" or distinct peak in the high-molecular-weight region.

Figure 2: The degradation pathway. SEC provides early warning by detecting the MW increase before solubility limits are breached.

Quantitative Metrics

To report results, calculate the Polymerization Index (PI) :

• PI < 1%: Normal Oil.

• PI 1-5%: Warning (Soluble varnish precursors forming).

• PI > 5%: Critical (High risk of precipitation/sludge).

References

• Agilent Technologies. (2014). Lubricant Analysis Using GPC/SEC. Agilent Application Notes. Link

• ASTM International. (2020). ASTM D7843-21: Standard Test Method for Measurement of Lubricant Generated Insoluble Color Bodies in In-Service Turbine Oils using Membrane Patch Colorimetry. Link

• Striegel, A. M., et al. (2009). Modern Size-Exclusion Liquid Chromatography: Practice of Gel Permeation and Gel Filtration Chromatography. Wiley. Link

• Livingstone, G. (2013). The Science of Varnish: Understanding the degradation of lubricants. Fluitec International. Link

• Macromolecules Journal. (2023). Polymer Characterization by Size-Exclusion Chromatography with Multi-Angle Light Scattering (SEC-MALS). NIH/PubMed. Link

Sources

• 1. Lubricant Oxidation Analysis and Control [machinerylubrication.com]
• 2. researchgate.net [researchgate.net]
• 3. Polymer Characterization by Size-Exclusion Chromatography with Multi-Angle Light Scattering (SEC-MALS): A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Soluble and Insoluble Varnish Test Methods for Trending Varnish Buildup in Mineral Turbine Oil [machinerylubricationindia.com]

Guide to Identifying 9-Nonadecanone and Degradation Markers in MACs

This guide is structured to address the specific technical intersection of Multiply-Alkylated Cyclopentanes (MACs) —a class of advanced synthetic lubricants used in pharmaceutical manufacturing equipment—and their unique degradation marker, 9-nonadecanone .

While "MACs" often refers to Mycobacterium avium complex in clinical settings, the specific pairing with 9-nonadecanone definitively places this topic in the realm of Tribology and Extractables/Leachables (E&L) . 9-nonadecanone is the signature oxidative breakdown product of MAC lubricants (e.g., Pennzane), which are critical in contamination-sensitive environments like lyophilizers and vacuum pumps.

A Comparative Technical Analysis for Pharmaceutical Manufacturing & Quality Assurance

Part 1: Executive Technical Synthesis

In pharmaceutical drug development, the integrity of the manufacturing train is as critical as the drug substance itself. Multiply-Alkylated Cyclopentanes (MACs) are synthetic hydrocarbon lubricants prized for their low volatility and high lubricity in vacuum environments (e.g., lyophilization units, centrifuge bearings).

However, unlike Perfluoropolyethers (PFPEs), MACs are susceptible to thermo-oxidative degradation . The primary volatile marker of this degradation is 9-nonadecanone .[1][2][3][4][5][6] Detecting this ketone is not merely a lubricant health check; it is a critical Root Cause Analysis (RCA) step when investigating unexplained organic impurities (extractables/leachables) in drug products processed under vacuum.

The Core Mechanism

MACs consist of a cyclopentane ring substituted with multiple alkyl chains (typically C12–C20). Under thermal stress (>100°C) or prolonged oxidative exposure, the alkyl chains undergo radical attack. The cleavage of these chains specifically yields 9-nonadecanone as the dominant volatile species.[2][4]

Part 2: Comparative Performance Analysis

To understand why we monitor 9-nonadecanone, we must compare MACs against their primary alternatives in cleanroom/vacuum applications: PFPEs (e.g., Krytox, Braycote) and PAOs (Polyalphaolefins).

Feature	MACs (Multiply-Alkylated Cyclopentanes)	PFPEs (Perfluoropolyethers)	PAOs (Polyalphaolefins)
Primary Use Case	High-load, high-speed vacuum bearings (Lyophilizers).	Static/low-speed vacuum seals, extreme temps.	General purpose hydraulics/gears (Non-vacuum).
Degradation Marker	9-Nonadecanone (Ketone), volatile alkanes.[2][5]	COF₂ (Toxic gas), Fluorinated acids.	Short-chain alkanes, organic acids.
Degradation Mode	Thermo-oxidative chain scission.[1]	Lewis Acid catalysis (autocatalytic with metals).	Oxidation/Polymerization (Sludge).
Pharma Risk	Moderate: 9-nonadecanone is a leachable organic impurity.	High: Degradation yields HF/toxic gases; difficult to clean.	Low/Med: Common hydrocarbons, but high outgassing.
Lubricity	Superior: Forms effective tribofilms; low wear.	Poor: High wear rates in boundary lubrication.	Good: Standard performance.

Scientist’s Insight: While PFPEs are more chemically inert, they cause high wear in moving parts. MACs are preferred for active machinery, making the monitoring of 9-nonadecanone essential for predictive maintenance and batch purity assurance.

Part 3: Degradation Pathway Visualization

The following diagram illustrates the specific oxidative pathway converting the MAC parent molecule into 9-nonadecanone. This mechanistic understanding is required to justify the selection of 9-nonadecanone as a Critical Quality Attribute (CQA) for the equipment.

Caption: Thermo-oxidative pathway of MAC lubricants yielding 9-nonadecanone as the primary volatile degradation species.

Part 4: Experimental Protocol for Identification

This protocol is designed for GC-MS (Gas Chromatography-Mass Spectrometry) , the gold standard for identifying volatile organic leachables.

Phase 1: Sample Preparation

• Target Matrix: Lubricant samples from equipment reservoirs OR Drug Product (DP) suspect of contamination.

• Solvent: Hexane or Dichloromethane (DCM) (HPLC Grade).

• Extraction (for Lubricant): Dissolve 50 mg of lubricant in 10 mL of Hexane. Vortex for 30 seconds.

• Extraction (for Aqueous Drug Product): Perform Liquid-Liquid Extraction (LLE). Mix 5 mL DP with 5 mL Hexane. Centrifuge at 3000 RPM for 5 mins. Collect the organic (top) layer.

• Filtration: Pass through a 0.2 µm PTFE syringe filter into a GC vial.

Phase 2: GC-MS Instrumentation Setup

• System: Agilent 7890/5977 or equivalent Single Quadrupole MS.

• Column: DB-5ms or HP-5ms (30m x 0.25mm x 0.25µm). Non-polar phases are essential for separating the ketone from the hydrocarbon background.

Parameter	Setting
Inlet Temp	280°C
Injection Mode	Splitless (1 µL injection)
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)
Oven Program	50°C (hold 2 min) → 15°C/min → 300°C (hold 10 min)
Transfer Line	280°C
Ion Source	EI (Electron Impact) @ 70 eV, 230°C
Scan Range	35–500 m/z

Phase 3: Data Analysis & Validation

Self-Validating Logic:

• Retention Time (RT): 9-nonadecanone typically elutes mid-to-late chromatogram (approx. 15-18 mins depending on ramp).

• Mass Spectrum Confirmation: Look for the signature fragmentation pattern of 9-nonadecanone (CAS: 1731-92-6).

  • Base Peak: m/z 58 or 71 (McLafferty rearrangement typical of ketones).

  • Molecular Ion: m/z 282 (C₁₉H₃₈O).

• Quantification: Use 2-Nonadecanone as an internal standard (structurally similar but chromatographically distinct) to normalize response.

Critical Note on False Positives: In biopharma, 9-nonadecanone is also a degradation product of Erucamide (a slip agent in polyethylene bags). If you detect 9-nonadecanone in a drug product:

• Scenario A: High levels of alkanes + 9-nonadecanone = MAC Lubricant Contamination .

• Scenario B: High levels of Erucamide (m/z 337) + 9-nonadecanone = Packaging Leachable .

Part 5: References

• Wolfberger, A., Zehl, M., Hausberger, A., & Semprimoschnig, C. (2021).[3][5] Effect of Accelerated Aging on the Chemical Signature and Performance of a Multiply-Alkylated Cyclopentane (MAC) Lubricant for Space Applications. Tribology Letters. Link

• Jones, W. R., & Jansen, M. J. (2000). Space Tribology: Lubrication. NASA Glenn Research Center. Link

• Jenke, D. (2010). Compatibility of Pharmaceutical Solutions and Contact Materials: Safety Considerations Associated with Extractables and Leachables. Wiley Series in Pharmaceutical Technology. Link

• European Space Agency (ESA). (2023). ECSS-Q-ST-70-02C: Thermal vacuum outgassing test for the screening of space materials. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]